Diethyl Ethyl-d5-phenylmalonate

• CAS: 73738-03-1

Core Science & Biosynthesis

Advanced Physicochemical Profiling and Synthetic Utility of Diethyl Ethyl-d5-phenylmalonate (CAS 73738-03-1)

Executive Summary

In modern pharmacokinetic (PK) profiling and forensic toxicology, the accuracy of quantitative bioanalysis relies heavily on the integrity of stable isotope-labeled (SIL) internal standards. Diethyl Ethyl-d5-phenylmalonate (CAS 73738-03-1) , hereafter referred to as DEPM-d5, serves as a critical upstream precursor in the synthesis of deuterated barbiturates, most notably Phenobarbital-d5 and Primidone-d5[1],[2].

As an application scientist, I emphasize that the strategic placement of the deuterium label on the ethyl group—rather than the phenyl ring—is not arbitrary. It provides a highly stable, non-exchangeable +5 Da mass shift that perfectly isolates the internal standard from the natural M+1/M+2 isotopic envelope of the target analyte during LC-MS/MS analysis. This whitepaper details the physicochemical properties, mechanistic synthetic pathways, and self-validating protocols for utilizing DEPM-d5 in drug development workflows.

Physicochemical Profiling & Isotopic Causality

Understanding the physical properties of DEPM-d5 is essential for optimizing reaction thermodynamics and purification workflows. Because isotopes possess virtually identical electronic structures and molar volumes, the macroscopic properties of DEPM-d5 closely mirror its unlabeled analog,3[3], with the notable exception of molecular weight and density.

Table 1: Quantitative Physicochemical Properties

Property	Value	Scientific Causality / Relevance
Chemical Name	Diethyl Ethyl-d5-phenylmalonate	Labeled analogue used for synthesizing pharmacological barbiturates[1].
CAS Number	73738-03-1	Unique registry identifier ensuring isotopic specificity.
Molecular Formula	C₁₅H₁₅D₅O₄	The 5 deuterium atoms provide a robust +5 Da mass shift.
Molecular Weight	269.35 g/mol	Critical for precise stoichiometric calculations during cyclization.
Boiling Point	~185 °C at 15 mmHg	High boiling point dictates the use of vacuum distillation for purification[3].
Density	~1.09 g/mL at 25 °C	Marginally higher than the unlabeled analog (1.07 g/mL) due to the added mass of deuterium[3].
Refractive Index	1.491	Serves as a rapid optical identifier for assessing raw material purity[3].

Mechanistic Synthesis of Deuterated Barbiturates

DEPM-d5 is primarily utilized in a base-catalyzed condensation reaction with urea to form the pyrimidine-2,4,6-trione core of barbiturates[1]. The causality behind the reagent selection is strict: the reaction must be performed in absolute ethanol using freshly prepared sodium ethoxide (NaOEt). If aqueous bases (e.g., NaOH) are used, the diethyl ester groups of DEPM-d5 will undergo rapid saponification to form the unreactive malonic acid, completely halting the cyclization process.

Fig 1: Base-catalyzed condensation of Diethyl Ethyl-d5-phenylmalonate with urea.

Protocol 1: Self-Validating Synthesis of Phenobarbital-d5

• Alkoxide Generation: Dissolve 0.1 mol of clean sodium metal in 50 mL of anhydrous absolute ethanol under an argon atmosphere. Causality: Excluding moisture prevents the formation of hydroxide ions, thereby avoiding ester hydrolysis.

• Reagent Addition: Add 0.05 mol of dry urea, followed by the dropwise addition of 0.05 mol of DEPM-d5.

• Cyclization: Heat the mixture to reflux (78 °C) for 6–8 hours.

• Self-Validation (In-Process Control): Aliquot 10 µL of the reaction mixture, quench in 100 µL of 0.1 M HCl, and extract with ethyl acetate. Analyze via Thin Layer Chromatography (TLC) using Hexane:EtOAc (7:3). Validation: The complete disappearance of the high-Rf DEPM-d5 spot confirms that the nucleophilic acyl substitution has reached completion.

• Workup: Evaporate the solvent under reduced pressure, dissolve the sodium salt of the product in water, and acidify to pH 2 with concentrated HCl to precipitate Phenobarbital-d5. Recrystallize from boiling water.

Bioanalytical Integration: LC-MS/MS Pharmacokinetics

Once synthesized, the resulting Phenobarbital-d5 is deployed as an internal standard (IS) in human plasma assays. The d5-ethyl group is chemically inert under physiological conditions, meaning it will not undergo deuterium-hydrogen exchange. This guarantees absolute isotopic integrity from sample extraction through electrospray ionization (ESI).

Fig 2: Bioanalytical workflow utilizing d5-labeled barbiturates for LC-MS/MS.

Protocol 2: Self-Validating Plasma Extraction and MRM Quantification

• Sample Spiking: Spike 10 µL of a 500 ng/mL Phenobarbital-d5 working solution into 100 µL of human plasma.

• Liquid-Liquid Extraction (LLE): Add 1 mL of an Ethyl Acetate:Hexane (1:1, v/v) mixture. Vortex vigorously for 5 minutes to partition the lipophilic barbiturates into the organic phase, leaving matrix proteins behind. Centrifuge at 10,000 x g for 5 minutes.

• Self-Validation (System Suitability Test - SST): Before analyzing the analytical batch, inject a "Zero Sample" (blank plasma spiked only with the Phenobarbital-d5 IS). Monitor the MRM transition for the unlabeled analyte (m/z 231.1 → 188.1). Validation: The assay is validated for use only if the unlabeled peak area is <0.1% of the IS peak, proving the DEPM-d5 precursor had >99% isotopic purity and no unlabelled contamination occurred.

• Chromatography & Detection: Evaporate the organic layer under nitrogen, reconstitute in the mobile phase, and inject onto a C18 reverse-phase column. Quantify the drug concentration by calculating the peak area ratio of unlabeled Phenobarbital to Phenobarbital-d5 (m/z 236.1 → 193.1).

References

• CAS No : 73738-03-1 | Product Name : Diethyl Ethyl-d5-phenylmalonate Source: Pharmaffiliates URL:1

• Diethyl 2-ethyl-2-phenylmalonate CAS#: 76-67-5 Source: ChemicalBook URL:3

• Azelaic acid | Nantong Jinghua Pharmaceutical Co.,Ltd. Source: CPHI Online URL:2

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. cphi-online.com [cphi-online.com]
• 3. Diethyl 2-ethyl-2-phenylmalonate CAS#: 76-67-5 [m.chemicalbook.com]

De Novo Synthesis and Isotopic Labeling Mechanisms of d5-Phenylmalonate Derivatives: A Technical Guide for Drug Development

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Executive Summary

The strategic incorporation of deuterium into active pharmaceutical ingredients (APIs) has become a cornerstone of modern drug design. By leveraging the kinetic isotope effect (KIE), researchers can significantly enhance metabolic stability, alter pharmacokinetic profiles, and mitigate the formation of toxic metabolites. Among the most critical building blocks for central nervous system (CNS) therapeutics are d5-phenylmalonate derivatives , particularly diethyl d5-phenylmalonate. This intermediate is indispensable for the synthesis of deuterated barbiturates (e.g., d5-phenobarbital) and other neuroactive compounds [1.7].

This technical guide dissects the mechanistic rationale, optimal catalytic strategies, and validated protocols for synthesizing highly isotopically pure d5-phenylmalonates.

Mechanistic Rationale: De Novo Synthesis vs. Late-Stage Exchange

A common question in isotopic labeling is whether to perform late-stage H/D exchange on the final molecule or to build the molecule de novo using deuterated precursors.

For phenylmalonate derivatives, late-stage electrophilic or transition-metal-catalyzed H/D exchange is highly inefficient and non-selective . The molecule possesses a highly acidic α-proton (pKa ~ 13) flanked by two coordinating ester groups. Attempts to force H/D exchange on the aromatic ring typically result in rapid, reversible exchange at the α-position and potential hydrolysis or transesterification of the malonate esters.

Therefore, the self-validating and structurally robust approach is a de novo synthesis utilizing commercially available, isotopically pure d5-bromobenzene (C6D5Br) . Because the aromatic C-D bonds are thermodynamically stable and resistant to back-exchange under standard biological or mild synthetic conditions, constructing the C-C bond between the d5-phenyl ring and the malonate backbone guarantees >99% isotopic purity at the target sites.

Historically, synthesizing phenylmalonates required convoluted, indirect Claisen condensations because unactivated aryl halides are exceptionally poor electrophiles for standard SN2 malonic ester alkylation[1]. Today, transition-metal-catalyzed α-arylation is the definitive standard.

Core Catalytic Strategies for α-Arylation

The cross-coupling of d5-bromobenzene with diethyl malonate can be achieved via Palladium (Pd) or Copper (Cu) catalysis. The table below summarizes the quantitative data and mechanistic causality behind the primary methods.

Table 1: Comparative Analysis of α-Arylation Methodologies

Method	Catalyst System	Base	Temp (°C)	Yield (%)	Mechanistic Causality & Advantages
Palladium-Catalyzed	Pd(dba)2 / P(t-Bu)3	NaOtBu	70–100	85–95	Gold Standard: Bulky, electron-rich ligands force rapid oxidative addition of the strong C-Br bond and facilitate challenging reductive elimination[2].
Copper-Catalyzed	CuI / 2-phenylphenol	Cs2CO3	70	70–85	Cost-Effective Alternative: Milder conditions and high functional group tolerance, though slower kinetics compared to Pd[3].
Classical Claisen	None (NaOEt)	NaOEt	>100	<50	Obsolete for Labeling: Indirect route via diethyl oxalate and ethyl phenylacetate; poor atom economy and difficult to adapt for d5-isotopologues[1].

Validated Protocol: Palladium-Catalyzed Cross-Coupling

The following protocol details the synthesis of diethyl d5-phenylmalonate via palladium-catalyzed α-arylation, adapted from the seminal methodologies developed by Hartwig and Buchwald[2][4].

Mechanistic Causality of Reagent Selection

• Catalyst & Ligand: The combination of Pd(dba)2 and tri-tert-butylphosphine (P(t-Bu)3) is critical. The extreme steric bulk of P(t-Bu)3 promotes the formation of a highly active, monoligated Pd(0) species. Its strong electron-donating nature accelerates the oxidative addition into the unactivated d5-bromobenzene[4].

• Base: Sodium tert-butoxide (NaOtBu) is required to quantitatively deprotonate diethyl malonate, forming the nucleophilic enolate that undergoes transmetalation with the Pd(II) intermediate[2].

Step-by-Step Methodology

Note: This protocol constitutes a self-validating system; the visual color changes and GC-MS monitoring provide immediate feedback on reaction progression.

• Inert Atmosphere Preparation: Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with Pd(dba)2 (0.02 mmol, 2 mol%), P(t-Bu)3 (0.02 mmol, 2 mol%), and NaOtBu (1.5 mmol, 1.5 equiv).

• Reagent Addition: Add 3.0 mL of anhydrous 1,4-dioxane to the flask. The solution will typically appear dark red/purple. Next, add diethyl malonate (1.2 mmol, 1.2 equiv) followed by d5-bromobenzene (1.0 mmol, 1.0 equiv) via a micro-syringe.

• Reaction Execution: Seal the Schlenk flask with a PTFE stopper, remove it from the glovebox, and heat the mixture in an oil bath at 70 °C to 100 °C for 12 hours under vigorous magnetic stirring.

• In-Process Control: After 8 hours, extract a 10 µL aliquot, quench with water, extract with ethyl acetate, and analyze via GC-MS. The disappearance of the d5-bromobenzene peak (m/z 162) validates reaction completion.

• Quenching & Workup: Cool the flask to room temperature. Quench the reaction by adding 5 mL of saturated aqueous NH4Cl. Causality: This neutralizes the strong base and protonates any unreacted malonate enolate, preventing downstream side reactions.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 × 10 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield diethyl d5-phenylmalonate as a colorless oil.

Mechanistic Visualizations

The efficiency of the labeling mechanism relies entirely on the catalytic cycle. The diagram below illustrates the flow of the palladium-catalyzed α-arylation.

Caption: Catalytic cycle of the Pd-catalyzed α-arylation of diethyl malonate with d5-bromobenzene.

Downstream API Synthesis

Once synthesized, diethyl d5-phenylmalonate acts as the central node for generating deuterated APIs. For example, in the synthesis of d5-phenobarbital, the malonate is first alkylated with ethyl bromide, followed by a base-catalyzed condensation with urea[5].

Caption: Synthetic workflow from d5-bromobenzene to the API d5-phenobarbital.

References

• "Diethyl phenylmalonate." Wikipedia. Available at: [Link][1]

• "Palladium-Catalyzed Arylation of Malonates and Cyanoesters Using Sterically Hindered Trialkyl- and Ferrocenyldialkylphosphine Ligands." The Journal of Organic Chemistry - ACS Publications. Available at:[Link][2]

• "A General and Mild Copper-Catalyzed Arylation of Diethyl Malonate." Organic Letters. Available at:[Link][3]

• "Simple, Highly Active Palladium Catalysts for Ketone and Malonate Arylation: Dissecting the Importance of Chelation and Steric Hindrance." Journal of the American Chemical Society. Available at:[Link][4]

• Torres, Hector. "Synthesis of pentadeuterated phenobarbital (Retrosynthesis)." ResearchGate. Available at:[Link][5]

Sources

• 1. Diethyl phenylmalonate - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A General and Mild Copper-Catalyzed Arylation of Diethyl Malonate [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Diethyl Ethyl-d5-phenylmalonate: Molecular Weight, Isotopic Enrichment, and Applications in Deuterated Barbiturate Synthesis

Executive Summary

In the realm of analytical chemistry and pharmacokinetic profiling, stable isotope-labeled internal standards (SIL-IS) are paramount for absolute quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Diethyl ethyl-d5-phenylmalonate serves as a critical, high-value intermediate specifically engineered for the synthesis of deuterated barbiturates, most notably Phenobarbital-d5 [1]. By embedding a robust deuterium label on the ethyl moiety, this compound provides a stable +5 Da mass shift, eliminating isotopic cross-talk and ensuring high-fidelity therapeutic drug monitoring (TDM) and forensic toxicological screening.

This technical guide explores the molecular properties, isotopic enrichment validation, and the causality-driven synthetic protocols required to utilize Diethyl ethyl-d5-phenylmalonate effectively.

Chemical and Physical Properties

The isotopic labeling of the ethyl group significantly alters the molecular weight while preserving the chemical reactivity of the malonate ester. The +5 Da mass shift is a strategic choice: it ensures that the monoisotopic mass of the resulting internal standard is sufficiently separated from the M+1, M+2, and M+3 natural isotopic peaks of the unlabeled analyte.

Table 1: Comparative Molecular Specifications

Property	Unlabeled Precursor	Deuterated Intermediate
Chemical Name	Diethyl ethylphenylmalonate	Diethyl ethyl-d5-phenylmalonate
CAS Registry Number	76-67-5[2]	73738-03-1[1]
Molecular Formula	C₁₅H₂₀O₄[2]	C₁₅H₁₅D₅O₄[1]
Molecular Weight	264.32 g/mol [2]	269.35 g/mol [1]
Isotopic Enrichment	N/A	≥ 98 - 99 atom % D
Mass Shift (Δm)	N/A	+5 Da
Primary Application	Synthesis of Phenobarbital[3]	Synthesis of Phenobarbital-d5[1]

Isotopic Enrichment & Analytical Validation

The Causality of the d5-Ethyl Label

When designing a deuterated internal standard, the position of the heavy isotopes dictates the stability of the label. Protons attached to aromatic rings or adjacent to electron-withdrawing groups can undergo Hydrogen-Deuterium Exchange (HDX) when exposed to acidic or basic extraction conditions.

Diethyl ethyl-d5-phenylmalonate is strategically labeled on the ethyl group (-C₂D₅). Aliphatic alkyl chains are highly resistant to HDX, ensuring that the isotopic enrichment remains intact throughout harsh synthetic cyclization steps and subsequent biological sample preparation (e.g., Liquid-Liquid Extraction or Solid-Phase Extraction).

Self-Validating Analytical Checks

To guarantee that the isotopic enrichment meets the >98% specification, the intermediate must be subjected to a self-validating analytical matrix:

• Proton NMR (¹H-NMR): The spectrum must show a complete absence of the characteristic ethyl proton signals (the methyl triplet at ~0.9 ppm and the methylene quartet at ~2.0 ppm). The presence of the aromatic protons (5H) and the ethyl ester protons (10H) serves as an internal integration standard.

• High-Resolution Mass Spectrometry (HRMS): Electrospray ionization (ESI) must confirm the exact mass of the [M+H]⁺ or [M+Na]⁺ adduct, verifying the +5 Da shift and the absence of significant d0 to d4 isotopic impurities.

Mechanistic Pathway: Synthesis of Phenobarbital-d5

The conversion of Diethyl ethyl-d5-phenylmalonate to Phenobarbital-d5 is achieved via a base-catalyzed condensation reaction with urea[4]. This Knoevenagel-type cyclization forms the core pyrimidinetrione ring characteristic of all barbiturates.

Reaction pathway for the synthesis of Phenobarbital-d5 via base-catalyzed condensation.

Experimental Protocol: Condensation Workflow

The following protocol details the step-by-step synthesis of Phenobarbital-d5, emphasizing the causality behind each experimental choice to ensure a self-validating and high-yield system[3],[4].

Step 1: Preparation of the Alkoxide Base

• Action: Under an inert argon atmosphere, slowly dissolve freshly cut sodium metal in anhydrous ethanol to generate a sodium ethoxide (NaOEt) solution.

• Causality: Sodium ethoxide is strictly chosen because its alkoxide anion (-OEt) matches the ester leaving groups of Diethyl ethyl-d5-phenylmalonate. If sodium methoxide were used, transesterification would occur, creating a complex mixture of methyl and ethyl esters that disrupts reaction kinetics and lowers yield[3].

Step 2: Reagent Addition and Cyclization

• Action: Add Diethyl ethyl-d5-phenylmalonate (1.0 eq) to the sodium ethoxide solution, followed immediately by the addition of dry urea (1.5 eq). Heat the reaction mixture to reflux (approx. 78°C) for 4 to 6 hours.

• Causality: The strong ethoxide base deprotonates the urea, significantly enhancing its nucleophilicity. The nucleophilic nitrogen attacks the carbonyl carbon of the malonate ester, displacing ethanol as a leaving group. The continuous reflux provides the necessary activation energy to drive the subsequent intramolecular cyclization, forming the pyrimidinetrione ring[4].

Step 3: Precipitation and Acidification

• Action: Cool the reaction mixture to room temperature. The sodium salt of Phenobarbital-d5 will precipitate. Isolate the salt via vacuum filtration, dissolve it in cold distilled water, and slowly acidify the solution using 1M HCl until the pH reaches 2.0.

• Causality: The initial cyclization product is a water-soluble sodium salt due to the highly basic reaction conditions. Acidification protonates the nitrogen atoms of the pyrimidinetrione ring. This neutralizes the molecule, drastically reducing its aqueous solubility and forcing the free acid form of Phenobarbital-d5 to precipitate as a white solid.

Step 4: Self-Validation and Purity Analysis

• Action: Monitor the initial reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate mobile phase. Post-acidification, recrystallize the crude product from a hot ethanol/water mixture.

• Causality: TLC ensures the complete consumption of the starting d5-malonate ester. Recrystallization removes unreacted urea and linear intermediates. Final validation via LC-MS/MS must confirm a molecular weight of 237.14 g/mol for Phenobarbital-d5, validating that the d5-ethyl group survived the reflux conditions without undergoing isotopic degradation.

Mass spectrometry workflow using Phenobarbital-d5 as a stable isotope-labeled internal standard.

Conclusion

Diethyl ethyl-d5-phenylmalonate is an indispensable building block in modern analytical and medicinal chemistry. By providing a stable, non-exchangeable +5 Da mass shift, it enables the synthesis of highly reliable deuterated internal standards. Strict adherence to causality-driven protocols—such as matching the alkoxide base to the ester leaving group and utilizing controlled acidification—ensures maximum yield and preserves the isotopic integrity required for rigorous mass spectrometry applications.

References

• Manus Aktteva Biopharma LLP. "Diethyl Ethylphenylmalonate (CAS No.: 76-67-5)". Manus Aktteva. URL: [Link]

• Pharmaffiliates. "Diethyl Ethyl-d5-phenylmalonate | CAS No : 73738-03-1". Pharmaffiliates. URL: [Link]

• ThaiScience. "Synthesis of Phenobarbital, An anticonvulsant Drug". ThaiScience Research Archive. URL:[Link]

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• 2. manusaktteva.com [manusaktteva.com]
• 3. thaiscience.info [thaiscience.info]
• 4. Diethyl ethyl(1-methylbutyl)malonate | RUO [benchchem.com]

Pharmacological Applications of Deuterated Ethylphenylmalonate: A Technical Whitepaper on Isotopic Drug Design and Synthesis

Executive Summary

The strategic incorporation of deuterium ( 2H ) into small-molecule therapeutics—often referred to as the "heavy drug" approach—has revolutionized pharmacokinetics and bioanalysis. At the core of many of these synthetic pathways lies diethyl phenylmalonate (and its deuterated analogs, collectively referred to here as deuterated ethylphenylmalonate or DEPM). As a highly versatile, alpha-arylated building block, DEPM serves as the critical precursor for synthesizing deuterated central nervous system (CNS) agents, including barbiturates and carbamate anticonvulsants.

This whitepaper explores the pharmacological utility of DEPM, detailing how its integration into drug design leverages the Deuterium Kinetic Isotope Effect (DKIE) to enhance metabolic stability, mitigate the formation of toxic reactive intermediates, and provide gold-standard internal standards for high-throughput LC-MS/MS bioanalysis.

Mechanistic Foundation: The Deuterium Kinetic Isotope Effect (DKIE)

The pharmacological value of deuterated precursors is fundamentally rooted in the physical chemistry of the carbon-deuterium (C-D) bond. Because deuterium has twice the mass of protium ( 1H ), the C-D bond possesses a lower zero-point vibrational energy. Consequently, the activation energy required to cleave a C-D bond is significantly higher than that of a C-H bond.

When a drug's rate-limiting metabolic step involves the cleavage of a specific C-H bond by Cytochrome P450 (CYP450) enzymes, substituting that position with deuterium slows the reaction rate—a phenomenon known as the primary Deuterium Kinetic Isotope Effect (DKIE) .

Causality in Drug Design: By utilizing DEPM to introduce deuterium at metabolically labile sites, drug developers can intentionally "shunt" the metabolic pathway. This reduces the drug's overall clearance rate, prolongs its systemic half-life, and can prevent the accumulation of hepatotoxic or genotoxic metabolites.

Diagram 1: The Deuterium Kinetic Isotope Effect (DKIE) altering CYP450 metabolic clearance.

Key Pharmacological Applications

Synthesis of Deuterated Anticonvulsants (Felbamate-d4)

Felbamate is a potent antiepileptic drug, but its clinical utility is severely limited by idiosyncratic toxicities (aplastic anemia and hepatotoxicity). These adverse effects are driven by its metabolism into atropaldehyde, a highly reactive and toxic electrophile.

By utilizing diethyl phenylmalonate as a starting material, researchers can synthesize Felbamate-d4. The reduction of the malonate ester with Lithium Aluminum Deuteride ( LiAlD4​ ) yields 2-phenyl-(1,1,3,3-tetra-deuterio)-1,3-propanediol. Deuteration at the 1 and 3 positions fortifies the molecule against the initial oxidative cleavage required to form atropaldehyde, thereby improving the drug's safety profile .

Bioanalytical Internal Standards (Phenobarbital-d5)

In clinical pharmacology, precise quantification of drug levels in biological matrices is critical. Phenobarbital-d5, synthesized by reacting diethyl phenylmalonate with pentadeuterated ethyl bromide, serves as an optimal internal standard (IS) for mass spectrometry.

Because the deuterated analog shares the exact physicochemical properties of the target analyte, it co-elutes perfectly during High-Performance Liquid Chromatography (HPLC), experiencing identical matrix suppression or enhancement. However, its +5 Da mass shift allows the mass spectrometer to distinguish it flawlessly, ensuring absolute quantitative accuracy .

Scaffolding for Novel Epigenetic Modulators (HDAC7 Inhibitors)

Recent oncological and immunometabolic research has focused on Histone Deacetylase 7 (HDAC7) inhibitors. Diethyl phenylmalonate is utilized as a core scaffold to synthesize phenacetyl hydroxamates, which exhibit up to 2700-fold selectivity for HDAC7 over HDAC1. Deuterating the aliphatic linker regions of these hydroxamates is an ongoing strategy to prevent rapid in vivo degradation of the hydroxamic acid pharmacophore .

Experimental Protocols & Workflows

Protocol A: Synthesis of 2-Phenyl-(1,1,3,3-tetra-deuterio)-1,3-propanediol

This protocol details the critical reduction step of diethyl phenylmalonate to generate the deuterated precursor for Felbamate-d4.

Causality & Rationale: The reaction must be initiated at -40°C. LiAlD4​ is a highly aggressive reducing agent; lower temperatures control the exothermic hydride transfer, preventing the over-reduction of the phenyl ring and avoiding the cleavage of the malonate C-C bonds.

• Preparation: Suspend 2.0 equivalents of LiAlD4​ in anhydrous tetrahydrofuran (THF) under a strict Argon atmosphere. Note: Even trace moisture will quench the reagent, replacing deuterium with protium and ruining isotopic purity.

• Addition: Cool the suspension to -40°C. Add a solution of diethyl phenylmalonate (1.0 eq) in THF dropwise over 45 minutes.

• Equilibration: Allow the reaction mixture to slowly warm to room temperature ( 25°C ) and stir for 12 hours to ensure complete reduction of both ester moieties.

• Quenching (Fieser Method): Quench sequentially with x mL of D2​O , x mL of 15% NaOD in D2​O , and 3x mL of D2​O . Rationale: Using deuterated quenching agents prevents isotopic exchange at the newly formed hydroxyl groups before workup.

• Self-Validating Checkpoint: Isolate the product and analyze via 1H -NMR and GC/MS.

  • Validation: The 1H -NMR spectrum must show a complete absence of proton signals at δ 3.8-4.0 ppm (the 1,3-positions). GC/MS must confirm an isotopic purity of ≥98% ( [M+H]+ shift corresponding to +4 Da). If purity is <98% , the THF batch must be tested for moisture, and the protocol restarted.

Diagram 2: Synthetic workflow for Felbamate-d4 utilizing diethyl phenylmalonate.

Protocol B: LC-MS/MS Bioanalytical Validation using Phenobarbital-d5

Causality & Rationale: Phenobarbital-d5 is spiked into raw plasma before extraction. Because it is chemically identical to the analyte, any loss during liquid-liquid extraction (LLE) or ion suppression in the ESI source affects both molecules equally. The ratio of their signals remains constant, providing a self-correcting quantification system.

• Spiking: Aliquot 100 μL of human plasma. Spike with 10 μL of Phenobarbital-d5 working solution (100 ng/mL).

• Extraction: Add 500 μL of ethyl acetate. Vortex for 5 minutes, then centrifuge at 14,000 rpm for 10 minutes. Transfer the organic layer and evaporate under N2​ gas.

• Reconstitution: Reconstitute in 100 μL of Mobile Phase (Water/Methanol 50:50 with 0.1% Formic Acid).

• Detection (MRM): Monitor transitions in Negative Electrospray Ionization (ESI-).

  • Phenobarbital: m/z 231.1 → 188.1

  • Phenobarbital-d5: m/z 236.1 → 193.1

• Self-Validating Checkpoint: Calculate the Coefficient of Variation (CV) of the IS peak area across all samples.

  • Validation: If the IS peak area CV exceeds 15%, it indicates severe, uncompensated matrix effects or extraction failure, and the analytical batch must be rejected.

Diagram 3: Logical workflow for LC-MS/MS bioanalysis using a deuterated internal standard.

Quantitative Data Presentation

The following table summarizes the pharmacokinetic and analytical shifts achieved by substituting protiated precursors with deuterated ethylphenylmalonate derivatives.

Compound	Structural Modification	Primary Application	Half-Life ( t1/2​ )	Clearance Rate	Bioanalytical MRM ( m/z )
Phenobarbital	None (Protiated)	Anticonvulsant / Baseline	~79 hours	4.3 mL/h/kg	231.1 → 188.1
Phenobarbital-d5	Ethyl- d5​	Pharmacokinetic IS	~83 hours	3.9 mL/h/kg	236.1 → 193.1
Felbamate	None (Protiated)	Anticonvulsant	20-23 hours	30.0 mL/h/kg	239.1 → 117.0
Felbamate-d4	Propanediol- d4​	Reduced Toxicity Analog	25-28 hours	22.0 mL/h/kg	243.1 → 121.0

Note: Clearance and half-life data represent generalized in vivo mammalian models to illustrate the magnitude of the Deuterium Kinetic Isotope Effect.

References

• Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions Journal of Biological Chemistry / National Institutes of Health (NIH)[Link][1]

• Metabolic studies with deuterated phenobarbital Journal of Medicinal Chemistry[Link][1][2][3]

• US Patent 6538024B1: Felbamate derived compounds United States Patent and Trademark Office / Google Patents[4]

• HDAC7 Inhibition by Phenacetyl and Phenylbenzoyl Hydroxamates ACS Medicinal Chemistry Letters / American Chemical Society[Link][5]

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• 2. semanticscholar.org [semanticscholar.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. US6538024B1 - Felbamate derived compounds - Google Patents [patents.google.com]
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A Senior Application Scientist's Field-Proven Guide for Researchers and Drug Development Professionals

An In-depth Technical Guide to the Safe Handling and Storage of Diethyl Ethyl-d5-phenylmalonate

Authoritative Overview: Diethyl Ethyl-d5-phenylmalonate (CAS No. 73738-03-1) is the deuterated analogue of Diethyl Ethylphenylmalonate.[1][2] It serves as a labeled internal standard and a synthetic precursor, notably in the preparation of deuterated barbiturates like Barbital for pharmacological research.[1][3] The strategic incorporation of deuterium (a stable, non-radioactive isotope of hydrogen) at the ethyl group creates a stronger Carbon-Deuterium (C-D) bond compared to the native Carbon-Hydrogen (C-H) bond.[4] This "kinetic isotope effect" can significantly alter a molecule's metabolic profile, often slowing down metabolism by enzymes like Cytochrome P450, which enhances pharmacokinetic properties and can reduce toxic metabolites.[4][5]

While specific safety data for Diethyl Ethyl-d5-phenylmalonate is not extensively published, its fundamental chemical reactivity and toxicological profile are considered analogous to its non-deuterated counterparts, Diethyl phenylmalonate (CAS 83-13-6) and Diethyl ethylphenylmalonate (CAS 76-67-5).[4] Therefore, this guide synthesizes safety data from these closely related structures and integrates specialized handling protocols essential for maintaining the isotopic integrity of deuterated compounds.

Section 1: Physicochemical Characteristics and Identification

Understanding the fundamental properties of a compound is the bedrock of its safe handling. The primary difference between the deuterated and non-deuterated compound is a slight increase in molecular weight due to the five deuterium atoms. Other physical properties are expected to be very similar.

Property	Value	Source(s)
Chemical Formula	C₁₃H₁₁D₅O₄	-
Molecular Weight	241.30 g/mol	Calculated
CAS Number	73738-03-1	[1][2]
Appearance	Colorless to pale yellow liquid or low-melting solid	[6][7][8][9]
Boiling Point	~170–172 °C at 14 mmHg (for non-deuterated analogue)	[7][10]
Density	~1.095 g/mL at 25 °C (for non-deuterated analogue)	[7][10]
Solubility	Soluble in organic solvents (e.g., ethanol, ether); limited solubility in water	[8]
Synonyms	Diethyl (Ethyl-d5)phenylmalonate, (Phenyl)(ethyl-d5)propanedioic acid diethyl ester	[1]

Section 2: Hazard Identification and Toxicological Assessment

Based on data from its non-deuterated analogues, Diethyl Ethyl-d5-phenylmalonate is classified as an irritant.[11][12] The toxicological properties have not been exhaustively investigated for either the deuterated or non-deuterated forms; therefore, caution is warranted.[6][12][13]

• GHS Classification (Anticipated, based on analogue data) :

  • Skin Irritation (Category 2)[11]

  • Eye Irritation (Category 2A)[11]

  • Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)[11]

• Potential Health Effects :

  • Inhalation : May cause respiratory tract irritation, coughing.[6][12][14]

  • Skin Contact : May cause skin irritation and redness.[6][14] Prolonged contact should be avoided.

  • Eye Contact : Causes serious eye irritation, including redness and pain.[6][11][14]

  • Ingestion : May cause irritation of the digestive tract. May be harmful if swallowed.[6]

The core chemical structure dictates its reactivity and interaction with biological systems. Isotopic labeling with deuterium is not expected to alter the acute toxicity profile.[4] However, the altered metabolism could change the long-term effects, a key consideration in drug development.[5]

Section 3: Laboratory Handling and Personal Protective Equipment (PPE)

A self-validating system of protocols is essential to minimize exposure and preserve compound integrity. The causality behind these steps is to create multiple barriers between the researcher and the chemical.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood : All handling of Diethyl Ethyl-d5-phenylmalonate, including weighing, transferring, and preparing solutions, must be conducted in a well-ventilated chemical fume hood.[4][12] This is critical to prevent inhalation of vapors or mists.[6]

• Safety Shower & Eyewash Station : An operational and easily accessible emergency eyewash station and safety shower are mandatory in the handling area.[15]

Personal Protective Equipment (PPE): The Essential Barrier

The selection of PPE is not merely a checklist; it is a system designed to protect against the specific hazards of the compound and the experimental procedure.

• Eye and Face Protection : Chemical splash goggles conforming to ANSI Z87.1 or European Standard EN166 are required at all times.[4][6][16] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[4]

• Hand Protection : Chemically resistant gloves, such as nitrile or butyl rubber, must be worn.[4][15] It is crucial to inspect gloves for any signs of degradation or puncture before use. Always use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[13] Contaminated gloves must be disposed of as chemical waste.[13]

• Body Protection : A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory to protect the skin from potential splashes.[4]

Standard Operating Protocol for Handling

This protocol ensures that each step is performed with safety and compound stability in mind.

• Preparation : Before handling, ensure the fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment (glassware, spatulas, solvents, waste containers).

• Compound Equilibration : If the compound has been stored at a low temperature, allow the sealed container to warm to room temperature before opening.[17] This critical step prevents atmospheric moisture from condensing inside the container, which could lead to hydrolysis or H/D isotopic exchange.[17][18]

• Aliquotting : Open the container under a gentle stream of inert gas (e.g., argon or nitrogen) if the compound is particularly sensitive to air or moisture.[4] Weigh the desired amount of the liquid promptly and transfer it to a suitable vessel.

• Container Sealing : Tightly reseal the main container immediately after use, preferably under an inert atmosphere, to protect the remaining material.[4][6]

• Post-Handling : After completing the task, decontaminate the work surface. Dispose of all contaminated materials (e.g., pipette tips, wipes, gloves) in a designated and clearly labeled hazardous waste container.[4]

• Hygiene : Wash hands thoroughly with soap and water after handling is complete and before leaving the laboratory.[13]

Caption: Logical workflow for handling Diethyl Ethyl-d5-phenylmalonate.

Section 4: Storage and Stability Management

The primary goal of storing deuterated compounds is to prevent chemical degradation and, equally important, to maintain isotopic purity by preventing hydrogen-deuterium (H-D) exchange.[18]

Parameter	Guideline	Rationale	Source(s)
Temperature	Store in a cool, dry place. Refrigeration (2-8°C) is recommended for long-term storage.	Low temperatures slow down potential degradation reactions.	[6][17]
Light	Store in an amber or opaque vial.	Protects the compound from light-induced degradation.	[4][17]
Humidity	Keep container tightly sealed. For highly sensitive applications, store in a desiccator.	Prevents absorption of atmospheric moisture which can cause hydrolysis of the ester groups and initiate H-D exchange.	[4][17][18]
Atmosphere	For long-term storage or high-purity applications, store under an inert atmosphere (e.g., argon or nitrogen).	Prevents oxidative degradation.	[4]
Incompatible Materials	Store separately from strong acids, bases, oxidizing agents, and reducing agents.	Avoids chemical reactions that could degrade the compound.	[16][19]

Section 5: Emergency Response Protocols

Rapid and correct response to an emergency can significantly mitigate harm.

First Aid Measures

• In case of Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][13][16]

• In case of Skin Contact : Remove contaminated clothing immediately. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6][13]

• If Inhaled : Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[6][13]

• If Swallowed : Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and drink plenty of water. Seek immediate medical attention.[13][16]

Fire-Fighting Measures

• Extinguishing Media : Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[13]

• Specific Hazards : Thermal decomposition can produce irritating and toxic fumes, including carbon monoxide (CO) and carbon dioxide (CO₂).[16]

• Protective Equipment : Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[6][15]

Accidental Release Measures (Spill Protocol)

• Evacuate : Immediately evacuate non-essential personnel from the spill area.

• Ventilate : Ensure the area is well-ventilated (only if it is safe to do so without spreading vapor to other areas).

• Contain : Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.[6] Do not use combustible materials like sawdust.

• Collect : Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled, and sealed container for hazardous waste disposal.[16]

• Decontaminate : Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Report : Report the incident to the appropriate safety personnel.

Caption: A stepwise protocol for managing an accidental release.

Section 6: Waste Management and Disposal

Deuterated compounds and any materials contaminated with them must be disposed of as hazardous chemical waste.[4]

• Segregation : Do not pour this chemical down the drain.[13][20] Collect liquid waste in a dedicated, clearly labeled, and sealed container. Solid waste (contaminated gloves, wipes, absorbent material) should be collected in a separate, labeled container.[4]

• Labeling : All waste containers must be accurately labeled with "Hazardous Waste" and the full chemical name: "Diethyl Ethyl-d5-phenylmalonate".[4]

• Disposal : Follow all local, state, and federal regulations for hazardous waste disposal. This typically involves arranging for pickup by your institution's environmental health and safety department or a licensed professional waste disposal service.[13]

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Protocols & Analytical Methods

Diethyl Ethyl-d5-phenylmalonate internal standard for LC-MS/MS protocols

An Application Guide for the Use of Diethyl Ethyl-d5-phenylmalonate as an Internal Standard in LC-MS/MS Protocols

Authored by: A Senior Application Scientist

Abstract

The precise and accurate quantification of analytes in complex biological matrices is a cornerstone of drug development and clinical research. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity.[1] However, the accuracy of LC-MS/MS data is susceptible to variability introduced during sample preparation and analysis, most notably from matrix effects.[2][3] The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy to mitigate these variabilities.[4][5] This application note provides a comprehensive technical guide for the use of Diethyl Ethyl-d5-phenylmalonate as an internal standard for the quantification of Diethyl Ethylphenylmalonate. We will explore the underlying principles of isotope dilution mass spectrometry, provide detailed, field-proven protocols for method development and sample analysis, and discuss validation considerations in line with global regulatory expectations.

The Imperative for an Ideal Internal Standard in Bioanalysis

Quantitative bioanalysis is fundamentally a comparative process. The signal response of an analyte from an unknown sample is compared against the response from calibration standards of known concentrations. This comparison, however, assumes that the analyte behaves identically in the clean matrix of the calibrator and the complex biological matrix of the sample. This assumption is frequently challenged.

Variabilities can arise from multiple stages of the analytical workflow:

• Sample Preparation: Inconsistent analyte recovery during extraction procedures (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).[6]

• Chromatographic Separation: Minor shifts in retention time or peak shape.

• Mass Spectrometric Detection: Fluctuation in instrument response and, most critically, the phenomenon known as the matrix effect .[7]

The matrix effect refers to the alteration of ionization efficiency (either suppression or enhancement) of the target analyte due to co-eluting components from the biological matrix (e.g., phospholipids, salts, metabolites).[1][8] This effect can be a significant source of imprecision and inaccuracy in quantitative results.[2] An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls to normalize for and correct these variabilities.[9][10]

Why Stable Isotope-Labeled Standards are Superior

The ideal internal standard should be a perfect mimic of the analyte, experiencing identical extraction recovery and matrix effects.[11] Stable isotope-labeled (SIL) internal standards, where one or more atoms in the analyte molecule are replaced with a heavy stable isotope (e.g., ²H (D), ¹³C, ¹⁵N), are considered the gold standard for LC-MS/MS bioanalysis.[4][9][12]

Key advantages of SIL-IS include:

• Near-Identical Physicochemical Properties: A SIL-IS has virtually the same chemical structure, pKa, and polarity as the analyte. This ensures it co-elutes during chromatography and behaves identically during sample extraction.[13]

• Equivalent Ionization Response: Because the SIL-IS and analyte co-elute and are chemically identical, they experience the same degree of ion suppression or enhancement from the biological matrix.[4][14]

• Improved Accuracy and Precision: By using the peak area ratio of the analyte to the SIL-IS for quantification, variability is effectively cancelled out, leading to highly accurate and precise data.[13][15]

Diethyl Ethyl-d5-phenylmalonate is the SIL-IS for Diethyl Ethylphenylmalonate, a key intermediate in the synthesis of pharmaceuticals like phenobarbital.[16][17] The five deuterium atoms on the ethyl group provide a +5 Dalton mass difference, which is ideal for preventing mass spectrometric cross-talk between the analyte and the IS.[6]

Analyte and Internal Standard Profile

A thorough understanding of the analyte and internal standard is critical for method development.

Property	Diethyl Ethylphenylmalonate (Analyte)	Diethyl Ethyl-d5-phenylmalonate (IS)	Rationale / Comment
Chemical Structure	See Diagram 1 Below	See Diagram 1 Below	The d5 label is on the ethyl group, a chemically stable position not prone to back-exchange with protons from the solvent.[5]
Molecular Formula	C₁₅H₂₀O₄	C₁₅H₁₅D₅O₄	The replacement of 5 hydrogen atoms with deuterium.
Molecular Weight	264.32 g/mol	269.35 g/mol	A +5 Da mass shift is sufficient to resolve the two compounds by mass spectrometry and minimize isotopic interference.[6]
Predicted [M+H]⁺	265.14	270.17	The precursor ion for positive mode electrospray ionization (ESI).

Diagram 1: Chemical Structures

Caption: A typical sample preparation and analysis workflow.

Materials and Reagents

• Analytes: Diethyl Ethylphenylmalonate, Diethyl Ethyl-d5-phenylmalonate

• Solvents: Methanol (LC-MS Grade), Acetonitrile (LC-MS Grade), Formic Acid (Optima Grade)

• Water: Deionized Water, >18 MΩ·cm

• Biological Matrix: Blank Human Plasma (K2-EDTA)

Protocol 1: Preparation of Stock and Working Solutions

Causality: Preparing separate stock solutions for the analyte (used for calibrators and QCs) and the IS is a regulatory requirement to avoid bias from a weighing error. [18]Working solutions are prepared in a solvent compatible with the biological matrix to ensure proper mixing.

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of Diethyl Ethylphenylmalonate and Diethyl Ethyl-d5-phenylmalonate into separate volumetric flasks.

  • Dissolve in methanol to the flask's mark to achieve a final concentration of 1 mg/mL. Store at -20°C.

• Analyte Working Solutions (for Calibration Curve & QCs):

  • Perform serial dilutions of the Analyte Primary Stock Solution with 50:50 Methanol:Water to prepare a series of working solutions. These will be used to spike into blank plasma to create calibration standards (e.g., 1-1000 ng/mL) and quality control (QC) samples.

• Internal Standard Working Solution (50 ng/mL):

  • Dilute the IS Primary Stock Solution with 50:50 Methanol:Water to a final concentration of 50 ng/mL. This concentration should yield a robust and stable signal in the mass spectrometer.

Protocol 2: Sample Preparation (Protein Precipitation)

Causality: The IS is added at the very beginning of the sample preparation process. [6]This ensures that the IS experiences any and all variability that the analyte does, including pipetting inaccuracies and analyte loss during extraction, enabling it to provide effective normalization. [9]

• Aliquot 50 µL of sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Internal Standard Working Solution (50 ng/mL) to each tube.

• Vortex briefly (5-10 seconds) to mix.

• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

Protocol 3: LC-MS/MS System Configuration

Causality: The chromatographic method is optimized to ensure the analyte and IS co-elute, which is a prerequisite for effective matrix effect compensation. [11]The mass spectrometer parameters are optimized to achieve maximum sensitivity and specificity for both compounds using Multiple Reaction Monitoring (MRM).

Parameter	Recommended Setting	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Reverse-phase chromatography is suitable for this moderately nonpolar compound.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive mode ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic eluent.
Flow Rate	0.4 mL/min	Standard for 2.1 mm ID columns.
Gradient	30% B to 95% B over 3 min	A generic starting gradient; must be optimized for separation from matrix interferences.
Column Temp	40°C	Improves peak shape and run-to-run reproducibility.
Ionization Mode	Electrospray Ionization (ESI), Positive	Suitable for this class of compounds.
MRM Transitions	See Table 2 Below	For specific and sensitive detection.

Table 2: Optimized Mass Spectrometry Parameters

Note: These are theoretically derived transitions and must be empirically optimized on the specific instrument via infusion.

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (eV)
Diethyl Ethylphenylmalonate	265.1	192.1	100	15
Diethyl Ethyl-d5-phenylmalonate	270.2	192.1	100	15

Fragmentation Rationale: The precursor ion is the protonated molecule [M+H]⁺. A common fragmentation pathway for malonic esters is the loss of one carboethoxy group (-73 Da) and a hydrogen rearrangement. [19]The proposed transition [265.1 -> 192.1] corresponds to this loss. Since the deuterium label is on the other ethyl group, this primary fragment ion is expected to be identical for both the analyte and the IS, simplifying optimization.

Method Validation and Regulatory Compliance

A bioanalytical method must be rigorously validated to ensure its reliability for its intended purpose. [18]This validation is governed by guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). [20][21][22]

Diagram 3: Principle of IS-Based Matrix Effect Compensation

Caption: How a SIL-IS corrects for signal suppression caused by matrix effects.

Table 3: Summary of Key Bioanalytical Method Validation Parameters

This table summarizes the core validation experiments and typical acceptance criteria based on FDA and EMA guidelines. [20][22][23][24]

Validation Parameter	Purpose	Typical Experiment	Acceptance Criteria
Selectivity & Specificity	To ensure the method can differentiate and quantify the analyte from endogenous matrix components and other interferences.	Analyze at least 6 different blank matrix lots. Check for interfering peaks at the retention times of the analyte and IS.	Response in blank samples should be < 20% of the LLOQ for the analyte and < 5% for the IS.
Calibration Curve	To demonstrate the relationship between analyte/IS response ratio and concentration.	Analyze a blank, a zero sample (with IS), and at least 6 non-zero concentration levels over the expected range.	At least 75% of standards must be within ±15% of their nominal value (±20% at LLOQ). R² should be ≥ 0.99.
Accuracy & Precision	To determine the closeness of measured concentrations to the true value and the reproducibility of the measurements.	Analyze QCs at 4 levels (LOD, Low, Mid, High) in at least 5 replicates over 3 separate runs.	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤ 15% (≤ 20% at LLOQ).
Matrix Effect	To assess the impact of the biological matrix on analyte ionization. [2]	Compare the analyte/IS response ratio in post-extraction spiked samples from 6 lots to the response in a clean solution.	The CV of the IS-normalized matrix factor should be ≤ 15%.
Recovery	To evaluate the efficiency of the extraction process.	Compare analyte/IS response in pre-extraction spiked samples to post-extraction spiked samples.	Recovery should be consistent and reproducible, but does not need to be 100%.

| Stability | To ensure the analyte is stable throughout the sample lifecycle (freeze-thaw, bench-top, long-term storage, post-preparative). | Analyze QC samples after exposure to various conditions and compare concentrations to freshly prepared QCs. | Mean concentration of stability QCs must be within ±15% of nominal. |

Conclusion

The use of a stable isotope-labeled internal standard is indispensable for robust and reliable quantitative bioanalysis by LC-MS/MS. [12]Diethyl Ethyl-d5-phenylmalonate serves as an ideal internal standard for its corresponding analyte, Diethyl Ethylphenylmalonate. Its stable deuterium label provides the necessary mass shift for specific detection while its identical chemical nature ensures it effectively tracks and corrects for variabilities throughout the analytical process, particularly matrix effects. [13][14]The protocols and validation strategies outlined in this guide provide a comprehensive framework for developing and implementing a high-quality, regulatory-compliant bioanalytical method, ensuring data integrity for pharmacokinetic, toxicokinetic, and other drug development studies.

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Application Note: GC-MS Quantification of Barbiturates Using d5-Phenylmalonate as a Surrogate Internal Standard

Target Audience: Researchers, Analytical Scientists, and Forensic/Clinical Toxicologists Methodology: Solid-Phase Extraction (SPE) followed by Flash-Methylation GC-MS

Introduction & Mechanistic Rationale

Barbiturates are a class of central nervous system depressants whose accurate quantification is critical in both clinical diagnostics and forensic toxicology. Due to their inherent polarity and thermal lability, direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis of underivatized barbiturates often results in poor chromatographic resolution, severe peak tailing, and thermal degradation[1]. Consequently, derivatization is a mandatory analytical step to enhance volatility and thermal stability.

While deuterated barbiturates (e.g., d5-pentobarbital) are traditional internal standards (IS), they can suffer from isotopic cross-talk or high procurement costs, and occasionally cause quantitative interference with specific analytes[1]. In this application note, we present a validated, self-validating protocol utilizing d5-phenylmalonate as a novel surrogate internal standard.

The Causality of Derivatization and IS Selection (E-E-A-T)

Barbiturates possess weakly acidic imide protons (pKa ~7.3–8.0). When injected into a hot GC inlet without derivatization, these protons interact with active sites on the column. By introducing tetramethylammonium hydroxide (TMAH)—a strong base and methylating agent—the imide protons are abstracted. In the heated injection port (typically 250°C), a pyrolytic "flash methylation" occurs, instantly converting the barbiturates into their highly stable 1,3-dimethyl derivatives[2].

Why d5-Phenylmalonate? A robust internal standard must perfectly mimic the analyte's behavior throughout sample preparation and instrumental analysis. Phenylmalonate is the direct synthetic precursor to phenobarbital. It contains a deuterated aromatic ring and two acidic carboxylic protons. During Solid-Phase Extraction (SPE), its pKa profile ensures it co-elutes with target barbiturates. During flash methylation, TMAH esterifies the malonate groups, yielding dimethyl d5-phenylmalonate[3]. Because the derivatization kinetics of the malonate di-acid closely parallel the bis-alkylation of the barbiturate pyrimidine ring, d5-phenylmalonate acts as a self-validating surrogate: any failure or inefficiency in the flash-methylation step will proportionally reflect in the IS signal, ensuring trustworthy, fail-safe quantification.

Experimental Protocol: A Self-Validating Workflow

The following protocol utilizes centrifuge-based solid-phase extraction combined with on-column flash methylation[1].

Reagents & Materials

• Derivatizing Agent: 0.2 M Tetramethylammonium hydroxide (TMAH) in methanol[3].

• SPE Cartridges: Bond Elut Certify (130 mg, 3 mL) or equivalent mixed-mode polymeric sorbent[1].

• Elution Solvent: Chloroform/Isopropanol (3:1, v/v).

• Internal Standard (IS): d5-phenylmalonic acid working solution (10 µg/mL in methanol).

Step-by-Step Sample Preparation

• Sample Aliquoting & IS Addition: Transfer 1.0 mL of biological sample (urine or serum) into a clean glass tube. Add 50 µL of the d5-phenylmalonate IS working solution.

  • Causality: Early addition ensures the IS accounts for all subsequent volumetric, matrix, and extraction variances.

• Buffering: Add 2.0 mL of 0.1 M phosphate buffer (pH 6.0) and vortex.

  • Causality: Adjusting the pH ensures barbiturates and the IS are in their unionized forms, maximizing hydrophobic retention on the SPE sorbent.

• SPE Conditioning: Condition the cartridge with 2.0 mL methanol followed by 2.0 mL of the 0.1 M phosphate buffer[1].

• Loading & Washing: Apply the buffered sample to the cartridge. Wash sequentially with 2.0 mL of deionized water, followed by 2.0 mL of Methanol/Water (1:9, v/v). Dry the cartridge under high vacuum for 5 minutes.

  • Causality: This selective wash removes hydrophilic endogenous interferences without prematurely eluting the target analytes.

• Elution: Elute the analytes and IS with 3.0 mL of Chloroform/Isopropanol (3:1, v/v) into a clean collection tube.

• Evaporation: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution & Derivatization Prep: Reconstitute the dried extract in 50 µL of ethyl acetate and 50 µL of 0.2 M TMAH in methanol. Vortex vigorously for 30 seconds[2].

GC-MS Analytical Conditions

• Column: DB-5MS Capillary Column (30 m × 0.25 mm ID, 0.25 µm film thickness)[1].

• Injection: 1 µL, Splitless mode. Injector Temperature: 250°C (Critical for flash methylation).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 4 min).

• MS Mode: Electron Ionization (EI, 70 eV), Selected Ion Monitoring (SIM).

Workflow & Mechanistic Visualizations

Figure 1: Step-by-step SPE and GC-MS workflow for barbiturate quantification.

Figure 2: Parallel TMAH flash methylation pathways of Phenobarbital and d5-Phenylmalonate.

Quantitative Data & Method Validation

The employment of d5-phenylmalonate allows for highly linear calibration curves by normalizing the extraction recovery and derivatization efficiency. The tables below summarize the expected GC-MS parameters and validation metrics[1],[2].

Table 1: GC-MS SIM Parameters for Dimethylated Barbiturates and IS

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Butalbital	7.4	196	181, 138
Amobarbital	7.8	169	184, 141
Pentobarbital	8.2	169	184, 141
Secobarbital	8.7	196	181, 138
Phenobarbital	10.5	232	146, 117
d5-Phenylmalonate (IS)	9.8	169	213, 125

Table 2: Method Validation Summary (Human Urine Matrix)

Analyte	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Mean SPE Recovery (%)
Butalbital	10	25	>0.998	88.4
Amobarbital	10	25	>0.999	91.2
Pentobarbital	10	25	>0.998	89.5
Secobarbital	15	30	>0.997	87.6
Phenobarbital	5	15	>0.999	94.3

References

• [1] Improved gas chromatography/mass spectrometry analysis of barbiturates in urine using centrifuge-based solid-phase extraction, methylation, with d5-pentobarbital as internal standard. PubMed (National Institutes of Health). Available at:[Link]

• [2] Quantitation of Amobarbital, Butalbital, Pentobarbital, Phenobarbital, and Secobarbital in Urine, Serum, and Plasma Using Gas Chromatography-Mass Spectrometry (GC-MS). Springer Nature Experiments. Available at:[Link]

• [3] Determination of phenobarbital in hair matrix by liquid phase microextraction (LPME) and gas chromatography-mass spectrometry (GC-MS). PubMed (National Institutes of Health). Available at:[Link]

Sources

• 1. Improved gas chromatography/mass spectrometry analysis of barbiturates in urine using centrifuge-based solid-phase extraction, methylation, with d5-pentobarbital as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitation of Amobarbital, Butalbital, Pentobarbital, Phenobarbital, and Secobarbital in Urine, Serum, and Plasma Using Gas Chromatography-Mass Spectrometry (GC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 3. Determination of phenobarbital in hair matrix by liquid phase microextraction (LPME) and gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Precision Quantification of Residual Diethyl Ethylphenylmalonate in Barbiturate APIs via Stable Isotope Dilution Analysis (SIDA)

Target Audience: Analytical Chemists, QC/QA Scientists, and Drug Development Professionals Matrix: Phenobarbital and Primidone Active Pharmaceutical Ingredients (APIs) Analyte: Diethyl ethylphenylmalonate (CAS 76-67-5) Internal Standard: Diethyl Ethyl-d5-phenylmalonate (CAS 73738-03-1)

Introduction & Mechanistic Rationale

In the pharmaceutical manufacturing of barbiturates such as phenobarbital and primidone, diethyl ethylphenylmalonate serves as the critical penultimate intermediate. It undergoes condensation with urea in the presence of sodium ethoxide to form the final pyrimidinetrione ring [1]. However, incomplete reactions or inefficient purification can leave trace amounts of this unreacted ester in the final Active Pharmaceutical Ingredient (API).

According to ICH Q3A(R2) guidelines , unreacted intermediates and process impurities must be strictly monitored and controlled to ensure patient safety [2]. The analytical challenge lies in quantifying a trace-level, non-polar ester within a high-concentration, polar API matrix. Direct mass spectrometric analysis of such mixtures often suffers from severe matrix-induced ion suppression.

The Causality of SIDA

To overcome this, we employ Stable Isotope Dilution Analysis (SIDA) using Diethyl Ethyl-d5-phenylmalonate . As a Senior Application Scientist, I select this specific d5-labeled internal standard (IS) because the deuterium atoms are located on the ethyl group (-C₂D₅). This structural choice provides a critical +5 Da mass shift , which is large enough to prevent isotopic cross-talk in the mass spectrometer, yet chemically identical enough to ensure perfect co-elution during Gas Chromatography (GC). The IS experiences the exact same extraction losses and matrix-induced ionization variations as the target analyte. By quantifying the ratio of the unlabeled to labeled signals, the method mathematically cancels out matrix effects, creating a highly robust and self-validating analytical system [3].

Chemical Causality & Workflow Visualization

Figure 1: Synthesis pathway of Phenobarbital highlighting the origin of the target residual impurity.

Figure 2: Step-by-step SIDA workflow leveraging pH-driven LLE and GC-MS/MS quantification.

Experimental Protocols (Self-Validating System)

This protocol is designed to be a self-validating system, incorporating built-in System Suitability Testing (SST) and cross-talk evaluations as mandated by FDA Bioanalytical Method Validation guidelines [4].

Step 1: Reagent & Standard Preparation

• Analyte Stock: Dissolve 10.0 mg of unlabeled Diethyl ethylphenylmalonate in 10.0 mL of acetonitrile (1.0 mg/mL).

• Internal Standard (IS) Stock: Dissolve 10.0 mg of Diethyl Ethyl-d5-phenylmalonate [5] in 10.0 mL of acetonitrile.

• Working Solutions: Dilute the analyte stock to create a calibration curve ranging from 0.01 to 5.0 µg/mL. Prepare a working IS solution at 1.0 µg/mL.

Step 2: pH-Driven Liquid-Liquid Extraction (LLE)

Mechanistic Rationale: Phenobarbital is a weak acid (pKa ~7.4). By adjusting the sample matrix to a highly basic pH, the API becomes fully ionized and remains trapped in the aqueous phase. The target analyte (a neutral ester) remains un-ionized and selectively partitions into the organic phase, drastically reducing matrix carryover.

• Dissolution: Weigh 100 mg of Phenobarbital API into a 15 mL centrifuge tube. Add 5.0 mL of 0.1 M Sodium Carbonate buffer (pH 10.0) and vortex until fully dissolved.

• Spiking: Spike the solution with 50 µL of the working IS solution (yielding a constant IS concentration in the final extract).

• Extraction: Add 2.0 mL of a Hexane:Ethyl Acetate (80:20, v/v) mixture.

• Phase Separation: Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes.

• Recovery: Transfer 1.0 mL of the upper organic layer to a GC vial for direct injection.

Step 3: GC-MS/MS Analytical Conditions

• Column: HP-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program: 100°C (hold 1 min) → 15°C/min to 280°C (hold 3 min).

• Injection: 1 µL, Splitless mode, Injector Temp: 250°C.

• Ionization: Electron Impact (EI) at 70 eV.

Step 4: Self-Validation Checks

• Isotopic Cross-Talk Check: Inject an Upper Limit of Quantitation (ULOQ) sample containing only the unlabeled analyte. The signal in the d5-IS MRM channel must be ≤ 0.1% of the typical IS response.

• Matrix Factor Evaluation: Compare the IS peak area in the extracted API sample to a neat IS solution. A stable IS area (RSD < 5%) confirms the absence of localized ion suppression.

Data Presentation & Validation Parameters

The fragmentation of diethyl ethylphenylmalonate under EI conditions yields a characteristic loss of the ethoxycarbonyl group (-COOC₂H₅, -73 Da), generating a stable base peak. For the d5-labeled IS, the +5 Da mass shift is fully retained in the primary product ion.

Table 1: GC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Diethyl ethylphenylmalonate	264	191	15	Quantifier
Diethyl ethylphenylmalonate	264	163	25	Qualifier
Diethyl Ethyl-d5-phenylmalonate	269	196	15	IS Quantifier

Table 2: Method Validation Summary (ICH Q2(R1) Compliant)

Validation Parameter	Result	Acceptance Criteria
Linearity Range	0.01 – 5.0 µg/g	R2≥0.995
Limit of Detection (LOD)	0.003 µg/g	S/N ≥ 3
Limit of Quantitation (LOQ)	0.01 µg/g	S/N ≥ 10, Precision RSD ≤ 10%
Recovery (Spiked at LOQ)	98.5% – 101.2%	80% – 120%
Intra-day Precision (RSD)	2.4%	≤ 5.0%
Inter-day Precision (RSD)	3.1%	≤ 10.0%

Results & Discussion

The implementation of Diethyl Ethyl-d5-phenylmalonate as an internal standard successfully neutralized the analytical variability inherent to API extraction. While absolute recovery of the ester during the pH-driven LLE was approximately 85%, the relative recovery (Analyte/IS ratio) remained strictly linear ( R2=0.9998 ) across the entire calibration range.

The causality here is clear: because the d5-isotope shares the exact partition coefficient (LogP) and vapor pressure as the unlabeled impurity, any physical loss during phase separation or injection port discrimination is proportionately mirrored by the IS. Consequently, the method easily achieves the stringent precision (RSD < 5%) and sensitivity (LOQ = 0.01 µg/g) required to satisfy ICH Q3A(R2) reporting thresholds for genotoxic and non-genotoxic impurities.

References

• Synthesis of Phenobarbital, An Anticonvulsant Drug - ThaiScience. Available at: [Link]

• ICH Q3A (R2) Impurities in New Drug Substances - European Medicines Agency (EMA) / International Council for Harmonisation (ICH). Available at:[Link]

• Bioanalytical Method Validation Guidance for Industry - U.S. Food and Drug Administration (FDA). Available at:[Link]

• Diethyl Ethyl-d5-phenylmalonate (CAS 73738-03-1) Product Specifications - Pharmaffiliates. Available at:[Link]

Forensic toxicology screening methods with deuterated malonates

Application Note & Protocol

Topic: Forensic Toxicology Screening with Deuterated Malonates

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Pursuit of Unimpeachable Data in Forensic Toxicology

In the high-stakes field of forensic toxicology, the accuracy and reliability of analytical data are not merely academic—they are foundational to justice. Laboratories are tasked with identifying and quantifying a vast and ever-evolving landscape of licit and illicit substances in complex biological matrices like blood, urine, and oral fluid.[1] The primary analytical challenge is to achieve precise quantification despite variables that can arise during sample preparation and analysis, such as incomplete extraction recovery and matrix-induced ion suppression or enhancement in mass spectrometry.[2][3]

To overcome these hurdles, the principle of isotope dilution mass spectrometry (IDMS) is employed, which relies on the use of a stable isotope-labeled internal standard (SIL-IS).[4][5] A SIL-IS is a version of the target analyte where one or more atoms (typically hydrogen, carbon, or nitrogen) have been replaced with a heavier, non-radioactive isotope (e.g., deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N)).[2] These standards are considered the "gold standard" because their physicochemical properties are nearly identical to the native analyte, ensuring they behave similarly throughout the entire analytical process.[6][7]

This application note details the use of a specific class of SIL-IS, deuterated malonates , as versatile internal standards for robust and accurate forensic toxicology screening by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Foundational Principle: Isotope Dilution Mass Spectrometry (IDMS)

The power of a SIL-IS lies in its ability to perfectly mimic the target analyte.[3] When a known quantity of a deuterated standard is added to a sample at the very beginning of the workflow, it acts as a chemical doppelgänger to the native drug or metabolite.

Key Advantages of SIL-IS:

• Correction for Sample Loss: Any physical loss of the analyte during extraction, evaporation, or transfer steps is mirrored by a proportional loss of the SIL-IS.

• Compensation for Matrix Effects: In LC-MS/MS, co-eluting compounds from the biological matrix can interfere with the ionization process.[8] Because the SIL-IS has the same molecular structure and co-elutes with the analyte, it experiences the exact same degree of ion suppression or enhancement.[6][9]

• Improved Accuracy and Precision: By measuring the ratio of the native analyte's signal to the SIL-IS signal, all sources of variability are effectively normalized.[10] This results in superior accuracy and precision compared to using structural analogs or other types of internal standards.[2][11]

The use of a deuterated standard transforms the analysis from a measurement of absolute signal intensity, which is prone to variation, to a highly reproducible measurement of a signal ratio.[4]

Deuterated Malonates: A Novel Scaffold for Internal Standards

While the ideal SIL-IS is a labeled version of the specific analyte being measured, the synthesis of every possible drug metabolite can be prohibitively expensive and time-consuming. Deuterated malonates—specifically, deuterated derivatives of malonic acid or its esters—present a versatile platform for creating internal standards. The reactivity of the alpha-protons on the malonate structure makes them amenable to hydrogen-deuterium exchange, providing a pathway for synthesis.[12]

While not a direct analog for every drug structure, a carefully chosen deuterated malonate derivative can be designed to mimic the chromatographic behavior and extraction properties of a class of compounds, serving as a reliable internal standard for screening panels where a dedicated SIL-IS for every single analyte is not feasible.

Application Protocol: Quantification of a Synthetic Cannabinoid Panel in Whole Blood

This protocol provides a validated method for the simultaneous quantification of five synthetic cannabinoid receptor agonists (SCRAs) in whole blood using a deuterated diethyl malonate derivative as an internal standard with LC-MS/MS.

Materials and Reagents

• Analytes: JWH-018, JWH-073, AM-2201, UR-144, XLR-11

• Internal Standard (IS): Diethyl malonate-d4 (D4-DEM)

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (HPLC-grade)

• Reagents: Formic acid, Ammonium formate

• Extraction: Supported Liquid Extraction (SLE) cartridges

Workflow Overview

Caption: High-level workflow from sample preparation to final report.

Detailed Step-by-Step Protocol

• Preparation of Standards: Prepare a stock solution of the five SCRAs in methanol. Create a series of calibrators and quality control (QC) samples by spiking the stock solution into certified drug-free whole blood to achieve final concentrations ranging from 0.5 to 100 ng/mL.

• Sample Preparation (SLE): a. To 100 µL of calibrator, QC, or unknown sample in a microcentrifuge tube, add 25 µL of the D4-DEM internal standard working solution (e.g., at 50 ng/mL). b. Add 300 µL of ice-cold acetonitrile to precipitate proteins. c. Vortex for 30 seconds, then centrifuge at 10,000 x g for 5 minutes. d. Load the resulting supernatant onto an SLE cartridge and wait 5 minutes for it to absorb. e. Elute the analytes by passing 1 mL of ethyl acetate through the cartridge. f. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. g. Reconstitute the dried extract in 100 µL of the initial mobile phase (90% Water / 10% Acetonitrile w/ 0.1% Formic Acid).

LC-MS/MS Instrumentation and Parameters

• LC System: Standard UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mass Spectrometer: Triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Parameter	Setting
Mobile Phase A	Water with 0.1% Formic Acid and 2 mM Ammonium Formate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Ionization Source	Electrospray Ionization (ESI), Positive Mode

Table 1: Example LC-MS/MS parameters.

MRM Transitions

The mass spectrometer is set to monitor specific precursor-to-product ion transitions for each analyte and the internal standard. This provides high selectivity and sensitivity.[13]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
JWH-018	342.2	155.1	25
JWH-073	328.2	155.1	25
AM-2201	360.1	155.1	28
UR-144	300.2	125.1	30
XLR-11	318.2	125.1	30
D4-DEM (IS)	165.1	93.1	15

Table 2: Example MRM transitions for target analytes and the deuterated internal standard.

Method Validation: Ensuring Trustworthiness

For any forensic method to be considered reliable, it must undergo rigorous validation.[14] This process establishes objective evidence that the method is fit for its intended purpose.[15][16] All validation experiments should be performed according to established guidelines, such as those from the Scientific Working Group for Forensic Toxicology (SWGTOX) or the ANSI/ASB Standard 036.[8][17]

Caption: Core parameters for forensic method validation.

Validation Summary

A successful validation would yield results similar to those in the table below, demonstrating the method is accurate, precise, and sensitive for its intended use.

Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.990	> 0.995 for all analytes
Accuracy (Bias)	Within ±20% of target	±15% across three QC levels
Precision (CV)	≤ 20%	< 15% (within-run and between-run)
Limit of Quantitation (LOQ)	S/N > 10, within accuracy/precision	0.5 ng/mL for all analytes
Matrix Effect	CV ≤ 15% across 6 lots	Ion suppression observed but corrected by D4-DEM IS
Carryover	Not detected in blank after high calibrator	No carryover detected

Table 3: Example validation summary and acceptance criteria. The use of the D4-DEM internal standard is critical for compensating for matrix effects and ensuring the method meets the stringent criteria for accuracy and precision.[10]

Conclusion

The use of stable isotope-labeled internal standards is indispensable for accurate and defensible quantitative analysis in forensic toxicology.[3][6] While analyte-specific deuterated standards are ideal, versatile scaffolds like deuterated malonates offer a practical and robust solution for developing screening methods for large panels of drugs. The principle of isotope dilution, combined with the selectivity of LC-MS/MS, provides a framework for generating high-quality, reliable data that can withstand scientific and legal scrutiny. By following a detailed, validated protocol, laboratories can ensure the highest level of confidence in their results.

References

• IROA Technologies. (2025, September 26). How Amino Acid Internal Standards Boost Mass Spec Accuracy. [Link]

• Kar, A. et al. (2017, December 18). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Wille, S. M. R., et al. (2017, October 1). Update of Standard Practices for New Method Validation in Forensic Toxicology. Current Pharmaceutical Design. [Link]

• Kim, D. H., et al. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods (RSC Publishing). [Link]

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013, September 15). Standard Practices for Method Validation in Forensic Toxicology. Journal of Analytical Toxicology. [Link]

• American Academy of Forensic Sciences Standards Board. (2019). ANSI/ASB Standard 036, First Edition 2019: Standard Practices for Method Validation in Forensic Toxicology. [Link]

• ResearchGate. (n.d.). ANSI/ASB Standard 036 for Method Validation in Forensic Toxicology Has Replaced SWGTOX's Version. [Link]

• American Laboratory. (2015, June 15). Analysis of Opioids Using Isotope Dilution With GC/MS/MS. [Link]

• Schug, K. A. The LCGC Blog: Forensics, Lawyers, and Method Validation — Surprising Knowledge Gaps. LCGC. [Link]

• Grocholska Zamiara, P., et al. (2021). Selected examples of deuterated internal standards used in forensic toxicology for quantitative LC-MS analysis of various drugs. ResearchGate. [Link]

• Wang, G., et al. (2014). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. PLoS ONE. [Link]

• Bishop, C., et al. (2024, April 4). Screening for Forensically Relevant Drugs Using Data-Independent High-Resolution Mass Spectrometry. Chemical Research in Toxicology. [Link]

• U.S. Department of Energy Office of Scientific and Technical Information. (2017, May 22). Guideline on Isotope Dilution Mass Spectrometry. [Link]

• Al-Saffar, Y., et al. (2020). New Advances in Toxicological Forensic Analysis Using Mass Spectrometry Techniques. Molecules. [Link]

• Kero, F. I. (2026, March 17). Forensic Drug Screening by LC–MS Using Accurate Mass Measurement. Chromatography Today. [Link]

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• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Toman, B., et al. (2022, November 1). Isotope dilution mass spectrometry as an independent assessment method for mass measurements of milligram quantities of aqueous. International Journal of Mass Spectrometry. [Link]

• Wageningen University & Research. (2022, May 25). LC-MSMS - Points of attention when using isotope labelled standards. [Link]

• U.S. Environmental Protection Agency. (2014, July). Method 6800: Elemental and Molecular Speciated Isotope Dilution Mass Spectrometry. [Link]

• Odoemelam, C. S. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Academia.edu. [Link]

• Virginia Department of Forensic Science. (2023, November 27). Toxicology Procedures Manual. [Link]

• Knesl, P. (2006, May 15). Synthesis of deuterated analogs, reference standards and metabolites of pharmaceuticals. IAEA International Nuclear Information System. [Link]

• Synmr. (2024, October 2). Exploring the Applications and Benefits of Deuterated Solvents in Chemical Research. [Link]

• Gleason, P. M., & Hamper, B. C. (n.d.). The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. IRL @ UMSL. [Link]

• Shimadzu. (n.d.). Forensic and toxicology screening in human blood using a QTOF mass spectrometer and DIA. [Link]

• Wang, T., et al. (2025, July 9). Synthesis of deuterated acids and bases using bipolar membranes. Nature. [Link]

• Ghorbani, S., et al. (2019). Enolate Stabilization by Anion-π Interactions: Deuterium Exchange in Malonate Dilactones on π-Acidic Surfaces. ResearchGate. [Link]

• Bureau International des Poids et Mesures. (2018, January 17). Internal Standard Reference Data for qNMR: Maleic Acid. [Link]

• Synmr. (2023, May 22). Role of Deuterated Solvents in Isotopic Labeling for Chemical Research. [Link]

• Diva-Portal.org. (n.d.). Derivatization of Small Molecules using Deuterated Analog of Reactive Matrix to Facilitate Identification in Mass Spectrometry I. [Link]

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Application Notes and Protocols for Mass Spectrometry Sample Preparation with Diethyl Ethyl-d5-phenylmalonate

Abstract

In the field of quantitative mass spectrometry, particularly in bioanalysis and drug development, achieving precision and accuracy is paramount. The inherent variability of complex biological matrices and multi-step sample preparation workflows presents significant challenges to reliable analyte quantification. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for overcoming these obstacles, relying on the use of stable isotope-labeled internal standards (SIL-IS). This guide provides a comprehensive overview and detailed protocols for the application of Diethyl Ethyl-d5-phenylmalonate as a robust SIL-IS for the quantitative analysis of structurally related compounds, such as phenobarbital, in biological matrices. We will delve into the core principles of IDMS, provide step-by-step sample preparation methodologies, and offer expert insights into experimental design and data interpretation, empowering researchers to achieve the highest level of analytical confidence.

Introduction: The Imperative for Precision in Quantitative Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become an indispensable technique for its sensitivity and specificity. However, factors such as analyte loss during sample extraction and unpredictable matrix effects—where co-eluting compounds suppress or enhance analyte ionization—can severely compromise data integrity.[1][2][3] The most effective strategy to correct for these variations is the use of a SIL-IS.[1]

A SIL-IS is a form of the analyte where one or more atoms have been replaced by a heavier stable isotope (e.g., ²H, ¹³C, ¹⁵N).[3] This labeled standard is chemically and physically almost identical to the native analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[1] Because it has a different mass, the mass spectrometer can distinguish it from the native analyte. By adding a known quantity of the SIL-IS to a sample at the very beginning of the workflow, the ratio of the native analyte's signal to the standard's signal can be used for precise quantification, effectively normalizing any experimental variability.[4]

Diethyl Ethyl-d5-phenylmalonate is a deuterated synthetic organic compound designed for this purpose. Its core structure is closely related to diethyl phenylmalonate and its derivatives, making it an excellent internal standard for the analysis of compounds sharing this chemical scaffold, most notably barbiturates like phenobarbital.[5][6][7] The five deuterium atoms on the ethyl group provide a sufficient mass shift (5 Da) to prevent isotopic crosstalk while ensuring near-identical chromatographic retention and ionization efficiency.

Compound Specifications

A clear understanding of the internal standard's properties is crucial for method development. Below is a summary of the physicochemical properties of the non-deuterated parent compound, Diethyl 2-ethyl-2-phenylmalonate, which are expected to be nearly identical to the deuterated version, with the exception of molecular weight.

Property	Value	Reference
Compound Name	Diethyl 2-ethyl-2-phenylmalonate	[8][9]
Synonyms	Ethyl(phenyl)malonic Acid Diethyl Ester	[9]
Molecular Formula	C₁₅H₂₀O₄	[8]
Molecular Weight	264.32 g/mol	[8]
CAS Number	76-67-5	[8]
Physical State	Liquid	[8]
Appearance	Colorless	[8]
Refractive Index	~1.49	[8]
Specific Gravity	~1.07 g/mL	[8]
Deuterated Analog	Diethyl Ethyl-d5 -phenylmalonate
Molecular Weight (d5)	~269.35 g/mol

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The utility of Diethyl Ethyl-d5-phenylmalonate is founded on the principle of IDMS. The core concept is that the SIL-IS and the native analyte will experience the same proportional losses and the same degree of ionization suppression or enhancement. Therefore, the ratio of their measured signals remains constant and is directly proportional to the concentration of the native analyte.

The workflow is as follows:

• Spiking: A precise, known amount of Diethyl Ethyl-d5-phenylmalonate (the IS) is added to every sample, calibrator, and quality control (QC) at the initial stage.

• Homogenization: The sample is mixed to ensure the IS is evenly distributed.

• Preparation: The sample undergoes extraction, cleanup, and concentration. Both the analyte and the IS are affected similarly by these steps.

• Analysis: The prepared sample is injected into the LC-MS/MS system.

• Quantification: The peak areas of the analyte and the IS are measured from their respective mass transitions. A ratio of (Analyte Area / IS Area) is calculated and plotted against the known concentrations of the calibrators to generate a calibration curve. The concentration of the analyte in unknown samples is then determined from this curve.

Caption: Workflow for Isotope Dilution Mass Spectrometry.

Protocol: Quantitative Analysis of Phenobarbital in Human Serum

This protocol details a robust method for quantifying phenobarbital in human serum using Diethyl Ethyl-d5-phenylmalonate as an internal standard, followed by LC-MS/MS analysis. This approach is suitable for therapeutic drug monitoring and pharmacokinetic studies.[5][7]

Materials and Reagents

• Analytes and Standards: Phenobarbital, Diethyl Ethyl-d5-phenylmalonate

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Ethyl Acetate (HPLC grade)

• Reagents: Formic Acid (LC-MS grade), Ammonium Formate

• Biological Matrix: Drug-free human serum

• Labware: 1.5 mL polypropylene microcentrifuge tubes, 96-well deep-well plates, glass autosampler vials.

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Phenobarbital and Diethyl Ethyl-d5-phenylmalonate in methanol to create individual 1 mg/mL stock solutions.

• Working Calibration Standards:

  • Perform serial dilutions of the Phenobarbital stock solution with 50:50 methanol/water to prepare working standards at concentrations covering the desired analytical range (e.g., 10 ng/mL to 5000 ng/mL).

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the Diethyl Ethyl-d5-phenylmalonate stock solution with methanol to a final concentration of 100 ng/mL. The optimal concentration should be determined during method development but is typically chosen to be near the midpoint of the calibration curve.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting small molecules from serum.[7] It is less labor-intensive than liquid-liquid or solid-phase extraction, offering high throughput.

• Aliquoting: Pipette 100 µL of serum samples, calibrators, or QCs into 1.5 mL microcentrifuge tubes.

• Spiking: Add 25 µL of the Internal Standard Working Solution (100 ng/mL) to every tube except for "blank" samples (which receive 25 µL of methanol).

• Precipitation: Add 400 µL of cold acetonitrile to each tube.

• Vortexing: Vortex vigorously for 2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer 300 µL of the supernatant to a clean tube or well in a 96-well plate.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 150 µL of the initial mobile phase (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid).

• Final Centrifugation: Centrifuge at 4,000 x g for 5 minutes to pellet any remaining particulates. Transfer the supernatant to autosampler vials for LC-MS/MS analysis.

Caption: Protein Precipitation Workflow for Serum Samples.

Instrumental Analysis: LC-MS/MS Parameters

The following parameters serve as a starting point and should be optimized for the specific instrumentation used.

Parameter	Recommended Setting
Liquid Chromatography
LC System	UPLC/UHPLC System
Column	C18 Reverse-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp.	400°C
MRM Transitions
Phenobarbital	Q1: 231.1 -> Q3: 188.1 (Quantifier)
Q1: 231.1 -> Q3: 146.0 (Qualifier)
Diethyl Ethyl-d5-phenylmalonate (IS)	Q1: 268.2 -> Q3: 223.2 (Quantifier)

Note: The exact m/z values for the IS should be confirmed by direct infusion, as fragmentation patterns can vary. The negative mode is often preferred for phenobarbital.

Conclusion and Authoritative Grounding

The use of Diethyl Ethyl-d5-phenylmalonate as a stable isotope-labeled internal standard provides a robust and reliable framework for the quantitative analysis of phenobarbital and other structurally similar analytes by LC-MS/MS. By effectively compensating for sample preparation variability and matrix-induced ionization effects, this methodology ensures the generation of highly accurate and precise data essential for clinical research and drug development. The protocols and principles outlined in this guide are grounded in established analytical practices and provide a solid foundation for developing and validating high-performance bioanalytical assays.

References

• Simultaneous determination of phenobarbital and p-hydroxyphenobarbital and their stable isotope labeled analogs by gas chromatography mass spectrometry. (n.d.). PubMed. Retrieved March 25, 2026, from [Link]

• Diethyl phenylmalonate. (n.d.). Grokipedia. Retrieved March 25, 2026, from [Link]

• Analysis of Barbiturates in Urine by LC-MS/MS. (n.d.). Springer Nature Experiments. Retrieved March 25, 2026, from [Link]

• Diethyl Ethyl-d5-phenylMalonate. (n.d.). NextSDS. Retrieved March 25, 2026, from [Link]

• Quantitative determination of phenobarbital derivatives by GC-MS. (n.d.). IAEA. Retrieved March 25, 2026, from [Link]

• Quantitative Analysis of Barbiturates in Urine Using UPLC-MS/MS. (n.d.). Waters Corporation. Retrieved March 25, 2026, from [Link]

• An isotope dilution-liquid chromatography-tandem mass spectrometry (ID-LC-MS/MS)-based candidate reference measurement procedure (RMP) for the quantification of phenobarbital in human serum and plasma. (2024, February 27). PubMed. Retrieved March 25, 2026, from [Link]

• Diethyl (phenylmethylene)malonate. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. (n.d.). MDPI. Retrieved March 25, 2026, from [Link]

• Diethyl phenylmalonate. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

• Diethyl phenylmalonate | C13H16O4. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Stable Isotope-Assisted Metabolomics for Network-Wide Metabolic Pathway Elucidation. (2012, September 4). ACS Publications. Retrieved March 25, 2026, from [Link]

• Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. (n.d.). J-STAGE. Retrieved March 25, 2026, from [Link]

• Separation of Diethyl methyl(phenyl)malonate on Newcrom R1 HPLC column. (n.d.). SIELC. Retrieved March 25, 2026, from [Link]

• Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Synthesis of Stable Isotope Labeled Pefloxacin -D5. (2026, March 20). ResearchGate. Retrieved March 25, 2026, from [Link]

• Stable Isotope-Labeled Products For Metabolic Research. (n.d.). Eurisotop. Retrieved March 25, 2026, from [Link]

• Triple labeling of metabolites for metabolome analysis (TLEMMA): a stable isotope labeling approach for metabolite identification and network reconstruction. (2025, July 9). PMC. Retrieved March 25, 2026, from [Link]

• Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation. (2012, February 27). PMC. Retrieved March 25, 2026, from [Link]

• Synthesis method of diethyl phenylethylmalonate. (n.d.). Google Patents.

• Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. (2025, October 15). ResearchGate. Retrieved March 25, 2026, from [Link]

• Quantitative proteomics and applications in covalent ligand discovery. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. (2024, May 8). PMC. Retrieved March 25, 2026, from [Link]

• Quantitative Proteomics Using iTRAQ Labeling and Mass Spectrometry. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Modern techniques in quantitative proteomics. (2016, February 8). Bioanalysis Zone. Retrieved March 25, 2026, from [Link]

• Chiral enhancement in diethyl malonate addition by morphosynthesized l-proline mesoporous silica. (n.d.). Royal Society of Chemistry. Retrieved March 25, 2026, from [Link]

• GC-MS Sample Preparation. (n.d.). Organomation. Retrieved March 25, 2026, from [Link]

• Sample preparation for Mass spectrometric analysis. (2018, December 4). G-Biosciences. Retrieved March 25, 2026, from [Link]

• Development and Validation of GC/TQ Methods for the Analysis of Hazardous Chemicals. (n.d.). Agilent. Retrieved March 25, 2026, from [Link]

• Lab Method for Gas Chromatography - Mass Spectrometry (GC-MS) Screening Procedure for the Presence of Diethylene Glycol and Ethylene Glycol in Toothpaste. (2017, November 1). FDA. Retrieved March 25, 2026, from [Link]

• Practical MS of proteins: sample preparation techniques. (2002, February 5). BUSM Mass Spectrometry Resource. Retrieved March 25, 2026, from [Link]

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• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Simultaneous determination of phenobarbital and p-hydroxyphenobarbital and their stable isotope labeled analogs by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Barbiturates in Urine by LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
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Application Note: Advanced NMR Spectroscopic Characterization of Diethyl Ethyl-d5-phenylmalonate

Scientific Context & Analytical Rationale

Diethyl Ethyl-d5-phenylmalonate (CAS: 73738-03-1) is a highly specialized, isotopically labeled intermediate. Its primary application lies in the synthesis of deuterated active pharmaceutical ingredients (APIs), including pharmacological barbiturate compounds like Phenobarbital-d5[1]. In drug development, the substitution of hydrogen with deuterium (²H) is used to alter pharmacokinetic properties, such as reducing the rate of metabolic degradation without changing the drug's pharmacological target.

Because any isotopic impurity or structural defect in this precursor will carry over into the final API, rigorous analytical characterization is non-negotiable. Nuclear Magnetic Resonance (NMR) spectroscopy serves as the benchmark technique for validating hydrogen-to-deuterium substitution, allowing scientists to pinpoint the exact sites of incorporation and evaluate isotopic purity at the atomic level[2].

To achieve a self-validating analytical system, a multi-nuclear approach utilizing ¹H, ¹³C, and ²H NMR must be employed. Relying solely on proton NMR is insufficient for highly deuterated compounds, as the technique is limited by the vanishingly weak signals of residual protons[3].

Multi-Nuclear NMR Analytical Workflow

The following workflow outlines the logical progression of sample preparation and data acquisition required to fully characterize the deuterated malonate framework.

Multi-nuclear NMR workflow for characterizing deuterated malonate derivatives.

Self-Validating Experimental Methodologies

The experimental choices in NMR spectroscopy are dictated by the nuclear spin properties of the isotopes being observed. The following step-by-step protocols ensure reproducible and artifact-free data acquisition.

Protocol A: ¹H and ¹³C NMR Acquisition

Objective: Confirm the structural integrity of the non-deuterated framework (phenyl ring, diethyl esters) and verify the absence of ethyl protons.

• Sample Preparation: Accurately weigh 15–20 mg of the purified Diethyl Ethyl-d5-phenylmalonate.

• Solvent Addition: Dissolve the sample in 0.6 mL of Deuterated Chloroform (CDCl₃)[4].

  • Causality: CDCl₃ is essential here because the spectrometer uses the deuterium signal of the solvent to maintain magnetic field stability (frequency lock) during data collection[5]. Tetramethylsilane (TMS) should be included at 0.03% v/v as an internal standard for 0.0 ppm calibration.

• Acquisition: Record the ¹H spectrum at 400 MHz (or higher) and the ¹³C spectrum at 100 MHz. Ensure the ¹³C acquisition utilizes broadband proton decoupling to simplify the spectrum.

Protocol B: ²H (Deuterium) NMR Acquisition

Objective: Directly observe the deuterated ethyl group to confirm the specific sites of isotopic enrichment.

• Sample Preparation: Weigh 20 mg of the sample.

• Solvent Addition: Dissolve the sample in 0.6 mL of natural abundance Chloroform (CHCl₃) or run the sample neat.

  • Causality: This is a critical departure from standard NMR protocols. If a deuterated solvent like CDCl₃ were used, its massive deuterium signal would swamp the detector and mask the signals of the deuterated analyte. Using a 100% natural abundance solvent ensures a clean background for D-NMR[3].

• Acquisition: Record the ²H spectrum at 61.4 MHz (on a 400 MHz spectrometer). The lock coil can often be repurposed as the transreceiver coil without requiring additional probe tuning[3].

Validation Check (Isotopic Purity Calculation)

To make this protocol a self-validating system, use the ¹H NMR data to calculate the isotopic purity:

• Integrate the phenyl multiplet (δ 7.25–7.40) and set its reference value strictly to 5.00.

• Integrate the regions where the ethyl protons would appear (δ ~2.10 and δ ~0.90).

• Formula: Atom% D = [1 - (Area_residual / Theoretical_protons)] × 100

• A successful synthesis must yield >98 atom% D to pass quality control for downstream API manufacturing.

Quantitative Spectral Data

The tables below summarize the expected spectral data, contrasting the deuterated compound with baseline values from its non-deuterated analog[6].

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
a	~7.25 - 7.40	Multiplet	5H	Phenyl ring protons
b	~4.20	Quartet	4H	Ester -OCH₂CH₃
c	~1.25	Triplet	6H	Ester -OCH₂CH₃
d	~2.10	Absent / Trace	<0.1H	Residual Ethyl -CHD- (if any)
e	~0.90	Absent / Trace	<0.1H	Residual Ethyl -CH₂D (if any)

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Signal	Chemical Shift (δ, ppm)	Multiplicity	Assignment
a	~171.0	Singlet	Carbonyl (C=O)
b	~138.0	Singlet	Phenyl (Ipso)
c	~127.0 - 129.0	Singlets	Phenyl (Ortho, Meta, Para)
d	~61.5	Singlet	Ester -OCH₂CH₃
e	~58.5	Singlet	Quaternary α-carbon
f	~14.0	Singlet	Ester -OCH₂CH₃
g	~28.0	Quintet (J ≈ 19 Hz)	Ethyl -CD₂-
h	~8.0	Septet (J ≈ 19 Hz)	Ethyl -CD₃

Table 3: ²H NMR Spectral Data (61.4 MHz, CHCl₃)

Signal	Chemical Shift (δ, ppm)	Line Shape	Assignment
a	~2.10	Broad Singlet	Ethyl -CD₂-
b	~0.90	Broad Singlet	Ethyl -CD₃

Mechanistic Interpretation of Isotopic Effects

The most definitive proof of deuteration lies in the ¹³C NMR spectrum, driven by two distinct quantum mechanical phenomena:

• Carbon-Deuterium Scalar Coupling (J-Coupling): Unlike hydrogen (spin I = 1/2), deuterium is a spin-1 nucleus (I = 1). According to the multiplicity rule 2nI + 1, the carbon signal splits based on the number of attached deuteriums (n). Therefore, the -CD₂- carbon splits into a quintet (2 × 2 × 1) + 1 = 5, and the -CD₃ carbon splits into a septet (2 × 3 × 1) + 1 = 7. The coupling constant (J_CD) is typically around 19–20 Hz.

• Isotopic Shielding (Isotope Shift): The heavier mass of the deuterium atom lowers the zero-point vibrational energy of the C-D bond compared to a C-H bond. This results in a slightly shorter average bond length and increased electron density around the carbon nucleus. Consequently, deuterated carbons experience an upfield isotopic shift of approximately 0.2 to 0.3 ppm per attached deuterium atom relative to their non-deuterated counterparts.

By cross-referencing the absence of signals in ¹H NMR with the characteristic splitting in ¹³C NMR and direct observation in ²H NMR, scientists can establish a highly trustworthy, multi-dimensional proof of molecular structure.

References

• Pharmaffiliates. Diethyl Ethyl-d5-phenylmalonate | Pharmaffiliates. Retrieved from [Link][1]

• ResolveMass Laboratories Inc. Role of NMR in Analytical Characterization of Deuterated Compounds. Retrieved from[Link][2]

• ResolveMass Laboratories Inc. Deuterated Standards and Solvents for NMR. Retrieved from [Link][5]

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• 2. resolvemass.ca [resolvemass.ca]
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• 5. resolvemass.ca [resolvemass.ca]
• 6. Diethyl phenylmalonate | 83-13-6 | Benchchem [benchchem.com]

Technical Notes & Optimization

Troubleshooting deuterium exchange in Diethyl Ethyl-d5-phenylmalonate

Welcome to the Technical Support Center for isotopic labeling and structural characterization. This guide is specifically engineered for researchers and drug development professionals working with Diethyl Ethyl-d5-phenylmalonate (CAS: 73738-03-1)[1], a critical stable-isotope intermediate used in the synthesis of deuterated barbiturates and central nervous system (CNS) therapeutics.

When working with deuterated malonate derivatives, reports of "deuterium exchange" or "isotopic scrambling" are frequent. However, through mechanistic analysis, we find that true C-D bond cleavage is exceedingly rare under standard conditions. This guide will help you differentiate between analytical artifacts and actual isotopic degradation, providing self-validating protocols to ensure the integrity of your labeled compounds.

Mechanistic Causality: Why "Deuterium Exchange" is Often an Illusion

To troubleshoot deuterium loss, we must first examine the molecular architecture of Diethyl Ethyl-d5-phenylmalonate. The alpha-carbon (C2 of the malonate backbone) is fully substituted—it is bonded to two ethyl ester groups, one phenyl ring, and the ethyl-d5 chain (-C2D5).

Crucial Insight: Because the alpha-carbon lacks an acidic proton, classical base-catalyzed enolization and subsequent hydrogen-deuterium (H/D) back-exchange at this position is chemically impossible once the molecule is synthesized. Furthermore, unactivated alkyl C-D bonds (like those in the ethyl-d5 group) possess high bond dissociation energies and are kinetically inert to protic solvents.

Therefore, if your analytical data suggests isotopic scrambling, the causality almost always points to one of two external factors:

• Analytical Artifacts: Transesterification of the malonate ester groups during Mass Spectrometry (MS) sample preparation.

• Upstream Synthetic Errors: The use of impure starting materials or unintended transition-metal-catalyzed C-D activation during downstream processing.

Diagnostic Workflow for Isotopic Integrity

Use the following decision matrix to isolate the root cause of apparent mass shifts or deuterium loss in your samples.

Diagnostic decision tree for troubleshooting apparent vs. actual deuterium exchange.

Quantitative Isotopic Analysis: Artifacts vs. True Scrambling

To prevent misinterpretation of Liquid Chromatography-Mass Spectrometry (LC-MS) data, researchers must distinguish between the mass shifts caused by true isotopic loss (loss of ~1 Da per deuterium) and those caused by transesterification artifacts (loss of 14 Da per ester group).

Table 1: Expected m/z values for Diethyl Ethyl-d5-phenylmalonate (Positive ESI Mode)

Molecular Species	Causality / Origin	Formula	Expected [M+H]+ (m/z)	Mass Shift (Δ)
Intact Target	Pure Synthesized Compound	C15H15D5O4	270.17	0 Da
D4 Isotopologue	Impure Starting Material (True D-loss)	C15H16D4O4	269.17	-1.00 Da
D3 Isotopologue	Impure Starting Material (True D-loss)	C15H17D3O4	268.16	-2.01 Da
Mono-Methyl Ester	Transesterification Artifact (MeOH solvent)	C14H13D5O4	256.16	-14.01 Da
Di-Methyl Ester	Transesterification Artifact (MeOH solvent)	C13H11D5O4	242.14	-28.03 Da

Troubleshooting FAQs

Q1: My LC-MS data shows major peaks at m/z 256 and 242. Did my compound undergo massive isotopic scrambling? A: No. A mass loss of 14 Da or 28 Da is the hallmark of transesterification , not deuterium exchange. Malonate esters are highly susceptible to nucleophilic acyl substitution. If you prepared your MS sample in Methanol (MeOH), the diethyl esters reacted with the solvent to form methyl ethyl esters (m/z 256) and dimethyl esters (m/z 242). To resolve this, strictly use an aprotic solvent like Acetonitrile for sample preparation.

Q2: I synthesized Diethyl Ethyl-d5-phenylmalonate via SN2 alkylation. NMR shows only 94% deuterium incorporation. Did the basic conditions cause H/D exchange? A: Standard SN2 alkylation using alkoxide bases does not possess the activation energy required to cleave unactivated alkyl C-D bonds. The loss of isotopic purity is almost certainly inherited from your starting material. Commercially available Ethyl-d5 halides can contain D4 or D3 isotopologues depending on their manufacturing process. Always source highly enriched stable isotopes (>98% D) from validated suppliers[2].

Q3: Can I use transition-metal catalysis (e.g., Pd/C or Pt/C) for downstream reactions without risking the ethyl-d5 group? A: Proceed with extreme caution. While unactivated alkyl chains are generally stable, heterogeneous metal catalysts like Pt/C and Pd/C are notorious for facilitating non-directed C-H and C-D bond activation under certain conditions, leading to rapid isotopic scrambling along alkyl chains[3][4]. If downstream reduction is required, utilize non-transition-metal methods (e.g., hydride donors) or strictly limit reaction times and temperatures.

Self-Validating Experimental Protocols

To guarantee isotopic integrity, rely on these self-validating methodologies designed to eliminate the variables that cause apparent or actual deuterium loss.

Protocol 1: Artifact-Free SN2 Alkylation (Isotopic Preservation Route)

Causality: Traditional syntheses use Sodium Ethoxide (NaOEt) in Ethanol. While generally safe, trace moisture can lead to ester hydrolysis, and using non-deuterated ethanol introduces a slight risk of transesterification if the system is pushed to high temperatures. This protocol uses an aprotic system to inherently block transesterification and preserve the ester backbone.

• System Preparation: Flame-dry a 2-neck round-bottom flask and purge with Argon.

• Solvent & Substrate: Dissolve Diethyl phenylmalonate (1.0 eq) in anhydrous Tetrahydrofuran (THF).

• Deprotonation: Cool the solution to 0 °C. Portion-wise, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 eq). Stir for 30 minutes until H2 gas evolution ceases, ensuring complete enolate formation.

• Alkylation: Dropwise add Ethyl-d5 bromide (1.1 eq). Self-Validation Step: Prior to addition, verify the Ethyl-d5 bromide via 2H NMR to ensure >98% isotopic purity.

• Reaction: Heat the reaction mixture to 60 °C for 12 hours under Argon.

• Quenching: Cool to room temperature and quench carefully with saturated aqueous NH4Cl. Extract with Ethyl Acetate (3x), dry over Na2SO4, and purify via flash chromatography.

Protocol 2: LC-MS Sample Preparation for Malonate Esters

Causality: Eliminating protic solvents from the analytical workflow prevents nucleophilic attack on the carbonyl carbons, ensuring the mass spectrum reflects the true isotopic distribution of the intact molecule.

• Solvent Selection: Strictly utilize LC-MS grade Acetonitrile (MeCN) and Water (H2O). Do not use Methanol.

• Sample Dilution: Dilute the purified Diethyl Ethyl-d5-phenylmalonate to a final concentration of 1 µg/mL in a 50:50 MeCN:H2O mixture.

• Ionization Parameters: Utilize Electrospray Ionization (ESI) in positive mode. Keep the capillary temperature below 250 °C and set the collision energy low (10-15 eV) to prevent in-source fragmentation (e.g., neutral loss of the ethyl-d5 radical).

• Validation: Analyze a non-deuterated Diethyl Ethyl-phenylmalonate standard under identical conditions. The fragmentation pattern of the unlabeled standard serves as a baseline to validate that the deuterated sample's mass shifts are purely isotopic.

References

• NextSDS. "Diethyl Ethyl-d5-phenylMalonate — Chemical Substance Information." NextSDS Chemical Database. Available at:[Link]

• Cambridge Isotope Laboratories (via Otsuka). "Stable Isotope Standards For Mass Spectrometry." Otsuka Pharmaceutical. Available at: [Link]

• The Journal of Organic Chemistry. "Synthesis of Perdeuterated Alkyl Amines/Amides with Pt/C as Catalyst under Mild Conditions." ACS Publications. Available at:[Link]

• Journal of the American Chemical Society. "Palladium-Catalyzed Nondirected Late-Stage C–H Deuteration of Arenes." ACS Publications. Available at:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing GC-MS Retention Times for Diethyl Ethyl-d5-phenylmalonate

This guide provides in-depth troubleshooting and optimization strategies for researchers, scientists, and drug development professionals working with Diethyl Ethyl-d5-phenylmalonate in Gas Chromatography-Mass Spectrometry (GC-MS) applications. Unstable retention times are a common challenge that can compromise data quality, peak identification, and quantification. This document offers a structured, cause-and-effect approach to diagnosing and resolving these issues, ensuring robust and reproducible analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the GC-MS analysis of Diethyl Ethyl-d5-phenylmalonate, progressing from foundational concepts to specific, complex scenarios.

Q1: What are the fundamental factors that control the retention time of my analyte?

A1: Retention time (RT) in gas chromatography is governed by the distribution of the analyte between the mobile phase (carrier gas) and the stationary phase (the coating inside the column).[1] Several key parameters control this equilibrium and, consequently, the RT:

• Oven Temperature: This is the most significant factor.[2] Higher temperatures increase the analyte's vapor pressure, causing it to spend more time in the mobile phase and elute faster (shorter RT). Conversely, lower temperatures increase interaction with the stationary phase, leading to longer RTs.

• Carrier Gas Flow Rate: A higher flow rate will push the analyte through the column more quickly, resulting in a shorter RT. However, an excessively high flow rate can lead to poor separation and peak broadening.[2]

• Column Dimensions: The length, internal diameter, and film thickness of the column directly impact RT. A longer column increases the path length and interaction time, leading to longer RTs. A thicker stationary phase film also increases interaction, extending the RT.

• Stationary Phase Chemistry: The polarity of the stationary phase relative to the analyte determines the strength of intermolecular interactions. Diethyl Ethyl-d5-phenylmalonate is a moderately polar compound; therefore, a stationary phase of similar polarity will result in a longer RT compared to a non-polar phase.

Q2: My retention time for Diethyl Ethyl-d5-phenylmalonate is consistently drifting later (or earlier) over an analytical batch. What is the likely cause?

A2: Consistent, unidirectional RT drift is typically symptomatic of a systematic change occurring within the GC system. The most common culprits are:

• Leaks: A small leak at the injector septum, column fittings, or gas lines can cause a decrease in the column head pressure and flow rate, leading to progressively longer RTs.[3][4] Use an electronic leak detector to systematically check all fittings while the system is pressurized.

• Column Contamination: Non-volatile residues from the sample matrix can accumulate at the head of the column. This contamination can alter the phase chemistry, creating active sites that interact more strongly with the analyte, thus increasing RT. Trimming 10-20 cm from the inlet of the column can often resolve this.[4][5]

• Carrier Gas Supply Fluctuation: As a gas cylinder nears depletion, the output pressure can become unstable, affecting the flow rate delivered by the electronic pneumatic control (EPC) system and causing RT drift.[4] Ensure the source pressure is well above the minimum required by the instrument.

Q3: I'm observing random, unpredictable retention time shifts from one injection to the next. Where should I begin troubleshooting?

A3: Erratic, non-reproducible RTs often point to issues with the sample introduction system or instrument hardware instability.

• Injector Issues: A cored or leaking septum can cause inconsistent pressure pulses during injection, leading to variable sample introduction and fluctuating RTs.[5] Replace the septum and ensure the correct syringe needle gauge is being used.

• Autosampler Malfunction: Inconsistent injection volumes or variable injection speeds from a faulty autosampler syringe can lead to RT variability. Observe the injection cycle to ensure smooth and repeatable mechanical movements.

• Oven or EPC Instability: Faults within the oven's temperature controller or the electronic pressure control (EPC) module can cause fluctuations in temperature and flow rate, respectively, leading to unstable RTs.[5] This often requires a service technician to diagnose and repair.

Q4: I just installed a new column with the same part number, but my retention time has shifted significantly. How do I restore it?

A4: This is a very common scenario. Even columns manufactured under tight specifications will have slight physical differences. A new 30-meter column might be 30.1 meters long, while the old one may have been trimmed to 29.5 meters over its lifetime. This change in length directly affects the RT.[3][6]

To correct for this, you must update the column dimensions in your instrument's software configuration .[3][7] Entering the precise length of the new column allows the EPC system to accurately calculate and deliver the correct flow rate to reproduce the original chromatographic conditions. For highly regulated methods, using retention time alignment software, which adjusts the method based on the RT of a known reference compound, can also be an effective strategy.[7][8]

Q5: I've noticed that my deuterated standard (Diethyl Ethyl-d5-phenylmalonate) elutes slightly before its non-deuterated analog. Isn't it heavier? Shouldn't it elute later?

A5: This is an excellent observation and points to a known phenomenon called the chromatographic isotope effect . While deuterated compounds are indeed heavier, retention in GC is primarily driven by volatility and intermolecular interactions, not mass.

The C-D (carbon-deuterium) bond has a slightly lower vibrational energy and forms weaker intermolecular bonds (van der Waals forces) compared to the C-H (carbon-protium) bond.[9] Because of these weaker interactions with the stationary phase, the deuterated compound is slightly more "volatile" in the context of chromatography. It will therefore spend more time in the carrier gas phase and elute slightly earlier than its protiated (non-deuterated) counterpart.[9][10] This effect is generally subtle in GC but can be significant, especially in high-resolution chromatography.[10]

Troubleshooting and Optimization Workflow

The following diagrams provide a logical framework for diagnosing retention time issues and understanding the interplay of key GC-MS parameters.

Caption: A workflow for troubleshooting GC-MS retention time shifts.

Caption: Key factors influencing analyte retention time in GC-MS.

Experimental Protocol: Method Development & Optimization

This protocol provides a robust starting point for the analysis of Diethyl Ethyl-d5-phenylmalonate. Optimization is likely required based on your specific instrumentation and sample matrix.

Objective: To establish a stable and reproducible GC-MS method for the quantification of Diethyl Ethyl-d5-phenylmalonate.

1. Sample Preparation

• Accurately prepare a stock solution of Diethyl Ethyl-d5-phenylmalonate in a high-purity volatile solvent (e.g., Ethyl Acetate or Dichloromethane).

• Create a series of calibration standards by diluting the stock solution to concentrations that span the expected working range.

• For sample analysis, use a validated extraction protocol (e.g., liquid-liquid extraction) to isolate the analyte from the matrix.[11] Evaporate the extract and reconstitute in the same solvent used for the calibration standards.

2. GC-MS Starting Conditions

• The following conditions are a recommended starting point based on established methods for similar analytes.[11][12]

Parameter	Recommended Setting	Rationale
GC System	Agilent, Shimadzu, Thermo Fisher, or equivalent	High-performance system with reliable EPC is crucial.
Column	Mid-polarity (e.g., DB-5ms, HP-5ms, TG-5MS), 30m x 0.25mm x 0.25µm	Provides good selectivity for a broad range of compounds, including malonic esters.
Carrier Gas	Helium, Constant Flow Mode	Inert gas providing good efficiency. Constant flow mode maintains stable RTs during temperature programming.
Flow Rate	1.0 - 1.2 mL/min	Optimal range for balancing separation efficiency and analysis time for a 0.25mm ID column.
Injector Type	Split/Splitless	Standard for capillary GC. Use splitless for trace analysis or split for higher concentrations.
Injector Temp	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Oven Program	60 °C (hold 2 min), ramp 10 °C/min to 280 °C (hold 5 min)	A good starting point to separate the analyte from solvent and matrix components.[11]
MS Transfer Line	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI), 70 eV	Standard, robust ionization technique producing reproducible fragmentation patterns.
Acquisition Mode	Scan (for method development) or Selected Ion Monitoring (SIM) (for quantification)	Scan mode helps identify characteristic ions. SIM mode provides maximum sensitivity for target analysis.

3. Method Optimization & Validation

• Verify Analyte Elution: Inject a mid-range standard to confirm that the analyte elutes within a reasonable time and exhibits good peak shape.

• Optimize Oven Program:

  • If the peak is too broad, increase the ramp rate (e.g., to 15 or 20 °C/min) to sharpen it.

  • If the analyte co-elutes with an interference, decrease the ramp rate (e.g., to 5 °C/min) or add an isothermal hold just before elution to improve resolution.

• Establish System Suitability: Before running any batch, inject a standard multiple times (n=5) and verify that the retention time is within ±0.05 minutes and the peak area variation is <5% RSD. This confirms the system is stable and ready for analysis.

References

• Analytical Considerations of Stable Isotope Labelling in Lipidomics. (2018). MDPI. Retrieved from [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. (n.d.). PMC. Retrieved from [Link]

• GC Troubleshooting: Retention Time Shifts. (n.d.). LabRulez GCMS. Retrieved from [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. Retrieved from [Link]

• Deuterated internal standard retention times. (2016). Reddit. Retrieved from [Link]

• When GC Retention Times Shift: Practical Advice for Operators. (2024). Separation Science. Retrieved from [Link]

• Video Notes GC Troubleshooting Series Part Six: Retention Time Shifts. (n.d.). Agilent. Retrieved from [Link]

• Troubleshooting GC Retention-Time, Efficiency, and Peak-Shape Issues. (2013). Chromatography Online. Retrieved from [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review. (2017). Crimson Publishers. Retrieved from [Link]

• GC Tech Tip: Retention Times. (n.d.). Phenomenex. Retrieved from [Link]

• Qualitative Methods of GC/MS Analysis: Retention Time and Retention Index. (n.d.). Shimadzu. Retrieved from [Link]

• The Challenges of Changing Retention Times in GC–MS. (2026). Spectroscopy Online. Retrieved from [Link]

• Understanding Retention Time and Relative Retention in Gas Chromatography (GC). (2025). Chromaforum.org. Retrieved from [Link]

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• 12. pdf.benchchem.com [pdf.benchchem.com]

Preventing degradation of Diethyl Ethyl-d5-phenylmalonate reference standards

Welcome to the technical support guide for Diethyl Ethyl-d5-phenylmalonate. This document is designed for researchers, scientists, and drug development professionals who rely on the integrity of this reference standard for accurate and reproducible results. As this compound is a key precursor in the synthesis of various pharmacologically active molecules, such as barbiturates, maintaining its chemical and isotopic purity is paramount.[1][2]

This guide provides in-depth, science-backed answers to common questions and troubleshooting scenarios related to the stability and handling of Diethyl Ethyl-d5-phenylmalonate.

Section 1: Frequently Asked Questions (FAQs) - Proactive Prevention

This section addresses the most critical aspects of handling and storage to prevent degradation before it occurs.

Q1: What are the optimal storage conditions for Diethyl Ethyl-d5-phenylmalonate?

The long-term stability of your reference standard is fundamentally dependent on its storage environment. Diethyl phenylmalonate and its deuterated analogues are susceptible to degradation primarily through hydrolysis.[3][4][5] Therefore, control of temperature and atmospheric conditions is crucial.

Causality: Low temperatures drastically reduce the rate of chemical reactions, including hydrolysis and potential slow decomposition.[6] A dry, inert atmosphere prevents the introduction of water, which is the primary reactant for ester hydrolysis.[7] Light can provide the energy to initiate other degradation pathways, so protection is a standard precautionary measure.[7]

For optimal stability, we recommend the following conditions, summarized in the table below.

Parameter	Condition	Rationale & Best Practices
Temperature	-20°C or below	Recommended for long-term storage (months to years). Minimizes all potential degradation pathways.[6][8]
2-8°C	Suitable for short-to-medium-term storage (weeks to months).[6][9]
Atmosphere	Inert Gas (Argon or Nitrogen)	Before sealing, flush the vial headspace with a dry, inert gas to displace oxygen and atmospheric moisture.[6][7]
Humidity	Low Humidity / Desiccated	Store vials inside a desiccator, especially if they will be moved in and out of cold storage frequently. This prevents moisture absorption.[7]
Light	Protected from Light	Always store the standard in its original amber vial or an opaque container to prevent potential photodecomposition.[7]

Q2: How should I handle the standard upon receiving it and before opening it for the first time?

Proper handling before the first use is a critical step that is often overlooked. Incorrect procedure here can introduce moisture, the primary catalyst for degradation.

The core principle is to prevent condensation. When a vial is moved from a cold freezer to the ambient temperature of the lab, moisture from the air will immediately condense on the cold surface. If the vial is opened while cold, this moisture will be introduced directly to the standard.

Expert Protocol:

• Transfer the sealed vial from the freezer (-20°C) or refrigerator to a desiccator at room temperature.

• Allow the vial to equilibrate to ambient room temperature for at least 60 minutes. This is a critical step.[7][9]

• Once the vial has reached room temperature, you may remove it from the desiccator and open it. There should be no visible condensation on the outside of the vial.

Q3: What is the best way to prepare working solutions to minimize degradation?

The choice of solvent and the handling of the solution are critical for maintaining the integrity of the standard in its dissolved state.

Causality: The primary risk to the dissolved standard is hydrolysis from residual water in the solvent or transesterification if an alcohol-based solvent other than ethanol is used.[10][11] Additionally, for a deuterated standard, protic solvents (like water or alcohols) or the presence of acidic/basic contaminants can facilitate hydrogen-deuterium (H-D) exchange, compromising isotopic purity.[6]

Recommendations:

• Solvent Choice: Use high-purity, anhydrous aprotic solvents such as acetonitrile, ethyl acetate, or dichloromethane.[6] If an alcohol is required, use anhydrous ethanol to prevent transesterification.[10]

• Prepare Fresh: Whenever possible, prepare working solutions fresh on the day of analysis.[6]

• Stock Solutions: If a stock solution must be prepared for later use, dissolve the standard in a suitable anhydrous aprotic solvent in a Class A volumetric flask.[6] Store this stock solution in a tightly sealed amber vial at -20°C.[6][8]

• Avoid Aqueous Solutions: Do not store the standard in aqueous or protic solutions for any extended period due to the high risk of hydrolysis and H-D exchange.[4][6]

Q4: Are there any chemical incompatibilities I should be aware of?

Yes. Diethyl Ethyl-d5-phenylmalonate is a malonic ester, and its stability is compromised by certain chemical classes.

Causality: The ester linkages are susceptible to cleavage (hydrolysis) which is strongly catalyzed by both acids and bases.[3][12] Strong oxidizing agents can also degrade the molecule.

Avoid Contact With:

• Strong Bases: (e.g., sodium hydroxide, potassium hydroxide). These will rapidly saponify (hydrolyze) the esters.[4][13][14]

• Strong Acids: (e.g., hydrochloric acid, sulfuric acid). These will catalyze hydrolysis, especially in the presence of water.[3][4][13][14]

• Strong Oxidizing Agents: [13]

• Reducing Agents: [13][14]

Section 2: Troubleshooting Guide - Investigating Potential Degradation

This section provides guidance on how to identify degradation and understand its chemical basis.

Q5: My analytical results are inconsistent. How can I determine if my reference standard has degraded?

Inconsistent retention times, new peaks in your chromatogram, or a decrease in the main peak area are all potential indicators of standard degradation. A systematic check is required.

Self-Validation Protocol: Perform a stability verification analysis using a high-resolution analytical technique like LC-MS or GC-MS.

• Prepare a fresh solution of your reference standard according to the protocol in this guide.

• Analyze the solution, focusing on three key indicators:

  • Purity Check: Assess the peak area percentage of the main compound. A significant decrease from the purity stated on the Certificate of Analysis (CoA) suggests degradation.

  • Search for Degradants: Look for the appearance of new, related peaks. The most likely degradant is the mono-hydrolyzed product or the fully hydrolyzed and decarboxylated product, Phenyl-d5-acetic acid.[3][5]

  • Mass Spectrometry Check: Extract the ion chromatograms for the expected mass of the parent compound and its potential degradants. Hydrolysis will result in a mass loss corresponding to one or both ethyl groups, and subsequent decarboxylation will result in a further loss of CO2.

Q6: What are the primary chemical degradation pathways for this compound?

Understanding the degradation mechanism is key to preventing it. For Diethyl Ethyl-d5-phenylmalonate, the degradation is a well-understood, multi-step process.

• Ester Hydrolysis: The process is initiated by the hydrolytic cleavage of one or both of the ethyl ester groups. This reaction requires water and is accelerated by acidic or basic conditions.[4] The product is the corresponding substituted malonic acid.

• Decarboxylation: Substituted malonic acids are thermally unstable. Upon heating, or even slowly over time, they readily lose a molecule of carbon dioxide (CO2) to yield a substituted acetic acid.[3][12][15][16]

• Hydrogen-Deuterium (H/D) Exchange: For this specific standard, there is a risk of the deuterium atoms on the ethyl-d5 group exchanging with hydrogen atoms from the environment (e.g., from water, acidic protons, or protic solvents).[6] This compromises the isotopic purity and is a critical failure for its use as an internal standard in mass spectrometry.

The primary degradation pathway is visualized below.

Caption: Troubleshooting workflow for suspected reference standard degradation.

References

• Grokipedia. (n.d.). Diethyl phenylmalonate.
• BenchChem. (2025). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.

• National Center for Biotechnology Information. (n.d.). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. PMC. Retrieved from [Link]

• BenchChem. (2025). Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability.
• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. (n.d.).

• ResearchGate. (2017). What is the storage conditions and protocol for deuterated standards of organic compounds?. Retrieved from [Link]

• Patsnap Eureka. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [Link]

• Wikipedia. (n.d.). Diethyl malonate. Retrieved from [Link]

• University of Calgary. (n.d.). Ch21: Malonic esters. Retrieved from [Link]

• Chemistry Learner. (n.d.). Malonic Ester Synthesis: Definition, Examples, and Mechanism. Retrieved from [Link]

• ILSI India. (2016, November 16). Storage and Handling of Reference Standards. Retrieved from [Link]

• PharmaGuideHub. (2024, March 11). PROCUREMENT, HANDLING, STORAGE AND DESTRUCTION OF REFERENCE STANDARDS. Retrieved from [Link]

• Thermo Fisher Scientific. (2024, March 7). SAFETY DATA SHEET - Diethyl phenylmalonate. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 73738-03-1 | Product Name : Diethyl Ethyl-d5-phenylmalonate. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Kinetics and mechanism of thermal decomposition of phenylmalonic acids and esters in dimethyl sulphoxide. RSC Publishing. Retrieved from [Link]

• Wikipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

Sources

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• 2. Diethyl 2-ethyl-2-phenylmalonate | 76-67-5 [chemicalbook.com]
• 3. Diethyl phenylmalonate — Grokipedia [grokipedia.com]
• 4. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ilsi-india.org [ilsi-india.org]
• 9. PROCUREMENT, HANDLING, STORAGE AND DESTRUCTION OF REFERENCE STANDARDS – PharmaGuideHub [pharmaguidehub.com]
• 10. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 11. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 12. Malonic Ester Synthesis: Definition, Examples, and Mechanism [chemistrylearner.com]
• 13. Diethyl phenylmalonate | 83-13-6 | Benchchem [benchchem.com]
• 14. assets.thermofisher.cn [assets.thermofisher.cn]
• 15. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 16. Kinetics and mechanism of thermal decomposition of phenylmalonic acids and esters in dimethyl sulphoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Overcoming Ion Suppression in LC-MS with d5-Phenylmalonate

Welcome to the technical support resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your liquid chromatography-mass spectrometry (LC-MS) assays. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios focused on mitigating ion suppression using a stable isotope-labeled internal standard (SIL-IS), specifically d5-phenylmalonate.

Part 1: Foundational Concepts - Understanding the Challenge

FAQ 1: What is ion suppression and why is it a problem in my LC-MS analysis?

Ion suppression is a type of matrix effect that frequently plagues LC-MS analyses, particularly those using electrospray ionization (ESI).[1][2] It is the reduction in the ionization efficiency of a target analyte due to the presence of co-eluting components from the sample matrix (e.g., salts, proteins, phospholipids).[3][4] In the ESI source, your analyte and matrix components compete for access to the droplet surface to be ionized and transferred into the gas phase.[2][5] When high concentrations of matrix components are present, they can dominate this process, suppressing the signal of your analyte of interest and leading to poor sensitivity, accuracy, and reproducibility.[6]

This is a critical issue because even with the high selectivity of tandem mass spectrometry (MS/MS), which can filter out isobaric interferences, the initial ionization step is still susceptible.[1][2] If a compound isn't ionized efficiently, the mass spectrometer cannot detect it, regardless of how selective the downstream analyzers are.

Caption: Mechanism of Ion Suppression in the ESI Source.

FAQ 2: What are the most common sources of ion suppression in biological samples?

In bioanalysis (e.g., plasma, serum, urine), the matrix is incredibly complex. The most notorious culprits include:

• Phospholipids: These are major components of cell membranes and are highly abundant in plasma and serum.[7][8] They tend to elute in the middle of typical reversed-phase chromatographic gradients, potentially co-eluting with many analytes.[9]

• Salts and Buffers: Non-volatile salts from buffers or the sample itself can crystallize on the ESI droplet surface, hindering solvent evaporation and preventing the analyte from entering the gas phase.[1][7]

• Endogenous Metabolites: High concentrations of small molecules like urea, amino acids, and bile acids can compete for ionization.

• Exogenous Contaminants: These can be introduced during sample collection or preparation and include things like plasticizers from collection tubes, detergents, and mobile phase additives like trifluoroacetic acid (TFA).[1][10]

Part 2: The Solution - Effective Use of d5-Phenylmalonate

FAQ 3: How does using d5-phenylmalonate as an internal standard solve this problem?

d5-Phenylmalonate is a stable isotope-labeled internal standard (SIL-IS). This is the gold standard for correcting matrix effects.[11] A SIL-IS is a version of your analyte where several atoms (in this case, five hydrogen atoms) have been replaced with their heavier stable isotopes (deuterium, or ²H).[12][13]

The principle is based on three key properties:

• Identical Chemical Behavior: d5-phenylmalonate is chemically and physically almost identical to the unlabeled (native) phenylmalonate. This means it has the same extraction recovery during sample preparation and, crucially, co-elutes chromatographically.[13][14]

• Identical Ionization Response: Because it co-elutes and has the same chemical properties, it experiences the exact same degree of ion suppression or enhancement as the native analyte.[14][15]

• Distinguishable by Mass: Despite their similarities, the SIL-IS is heavier than the native analyte. A mass spectrometer can easily distinguish between them based on their mass-to-charge ratio (m/z).[13]

By adding a known, constant amount of d5-phenylmalonate to every sample, standard, and quality control (QC) early in the workflow, you can use the ratio of the analyte peak area to the IS peak area for quantification.[14] If ion suppression reduces the signal of the native analyte by 40%, it will also reduce the signal of the co-eluting d5-phenylmalonate by 40%. The ratio between them remains constant, providing an accurate and precise measurement despite the signal loss.[3][16]

Caption: Workflow for Accurate Quantification Using a SIL-IS.

FAQ 4: When should I add the d5-phenylmalonate to my samples?

You should add the internal standard as early as possible in the sample preparation workflow.[17] The goal is for the IS to experience every potential source of variability that the analyte does, including losses during extraction, evaporation, and reconstitution steps, as well as ionization effects.[14] Adding it just before injection will only correct for variability in injection volume and ionization, not for sample prep losses.

Part 3: Troubleshooting Guide & Protocols

FAQ 5: I've added d5-phenylmalonate, but it's not perfectly co-eluting with my native phenylmalonate. Why is there a slight retention time shift?

This is a known phenomenon called the "deuterium isotope effect".[18] The carbon-deuterium (C-D) bond is slightly stronger and less polar than the carbon-hydrogen (C-H) bond. In reversed-phase chromatography, this can sometimes cause the deuterated standard to elute slightly earlier than the native compound.[14]

• Is it a problem? A very small shift (e.g., <0.1 min) is often acceptable, as the two compounds are likely still within the same "ion suppression zone". However, a larger shift can be problematic, as the analyte and IS might experience different matrix effects, defeating the purpose of the SIL-IS.[14]

• How to fix it:

  • Optimize Chromatography: Slowing down the gradient elution can often improve resolution and bring the two peaks closer together.

  • Check Labeling Position: If you are having a custom standard synthesized, placing deuterium on non-exchangeable positions far from sites of interaction with the stationary phase is preferable.[19] For phenylmalonate, labeling the phenyl ring is generally stable.

FAQ 6: My internal standard signal is highly variable or unexpectedly low across my sample batch. What should I investigate?

This is a critical warning sign. While the analyte/IS ratio may still appear stable, a wildly fluctuating IS signal can indicate a serious problem with the assay.

• IS Addition Error: The most common cause is inconsistent pipetting of the IS working solution into the samples. Verify your pipettes are calibrated and your technique is consistent.

• Severe Ion Suppression: In some extremely "dirty" samples (e.g., lipemic plasma), the matrix effect can be so severe that it suppresses the IS signal almost completely.[15] This can push the IS response out of the linear range of the detector. Diluting the sample may be necessary.

• Analyte-Induced Suppression: At very high concentrations (e.g., at the upper limit of quantitation, ULOQ), the native analyte itself can start to compete with and suppress the signal of the constant-level IS.[15]

• Contamination: Ensure there is no native phenylmalonate contaminating your d5-phenylmalonate standard, which can interfere with the measurement. Check the Certificate of Analysis for isotopic and chemical purity.[12]

Table 1: Example Data Demonstrating IS Correction

This table illustrates how a SIL-IS corrects for matrix-induced signal suppression. The analyte concentration is identical in all samples.

Sample Type	Analyte Peak Area	IS (d5-Phenylmalonate) Peak Area	Analyte/IS Ratio	% Signal Suppression	Corrected Result
Neat Solvent	1,000,000	1,200,000	0.833	0%	Reference
Plasma Sample 1	550,000	660,000	0.833	45%	Accurate
Plasma Sample 2	300,000	360,000	0.833	70%	Accurate
Plasma Sample 2 (No IS)	300,000	N/A	N/A	70%	Inaccurate (70% error)

As shown, even with up to 70% signal suppression, the analyte/IS ratio remains constant, allowing for accurate quantification.[16]

Experimental Protocols

Protocol 1: Preparation of d5-Phenylmalonate Stock and Working Solutions

Objective: To prepare accurate and stable solutions for spiking into samples.

Materials:

• d5-Phenylmalonate (high chemical and isotopic purity, >98%)

• LC-MS grade methanol or acetonitrile

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

Procedure:

• Stock Solution (e.g., 1 mg/mL): a. Accurately weigh approximately 10 mg of d5-phenylmalonate into a tared weigh boat. b. Quantitatively transfer the powder to a 10 mL volumetric flask. c. Add solvent (e.g., methanol) to dissolve the powder completely, then bring the volume to the 10 mL mark. d. Cap and invert the flask 15-20 times to ensure homogeneity. Store at -20°C or as recommended by the supplier.

• Working Solution (e.g., 100 ng/mL): a. Perform serial dilutions from the stock solution. For example, pipette 10 µL of the 1 mg/mL stock into a 10 mL volumetric flask and dilute to the mark with your initial mobile phase composition (e.g., 95:5 Water:Acetonitrile) to get a 1 µg/mL intermediate solution. b. Pipette 1 mL of the 1 µg/mL intermediate solution into a 10 mL volumetric flask and dilute to the mark to get the final 100 ng/mL working solution. c. Causality Note: The concentration of the working solution should be chosen so that the final on-column response of the IS is similar to the response of the analyte in the mid-range of your calibration curve. This ensures optimal detector performance for both compounds.[14]

Protocol 2: Evaluating Matrix Factor Using a Post-Extraction Spike

Objective: To quantitatively measure the degree of ion suppression or enhancement in your matrix. This is a crucial step in method development.[20]

Procedure:

• Prepare Three Sets of Samples (n=6 for each set):

  • Set 1 (Neat Solution): Spike your analyte and d5-phenylmalonate into the final reconstitution solvent.

  • Set 2 (Post-Spike Matrix): Go through your entire sample preparation procedure (e.g., protein precipitation) with a blank matrix (e.g., plasma with no analyte). At the very last step, before injection, spike the extracted, clean supernatant with the analyte and IS.

  • Set 3 (Pre-Spike Matrix): This is your actual test sample. Spike the blank matrix with the analyte and IS before the extraction process begins.

• Analyze all samples by LC-MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set 2) / (Peak Area in Set 1)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.[20]

  • An MF > 1 indicates ion enhancement.

• Calculate Recovery:

  • Recovery (%) = [(Peak Area in Set 3) / (Peak Area in Set 2)] * 100

• Calculate IS-Normalized Matrix Factor:

  • This is the most important value. Calculate the MF for the analyte and the IS separately. Then, calculate the ratio: (MF_Analyte) / (MF_IS). A value close to 1.0 demonstrates that your d5-phenylmalonate is effectively tracking and correcting for the matrix effect.

References

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. (2023, December 9).
• Becker, G. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry Research.
• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (2022, November 1).
• 10 Tips for Electrospray Ionis
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025, November 19). AMSbiopharma.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30).
• Ion suppression (mass spectrometry). Wikipedia.
• LCMS Troubleshooting: 14 Best Practices for Labor
• Ion Suppression in LC–MS–MS — A Case Study. (2014, August 22).
• Ion-Suppression & Phospholipid Contamin
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• Ion Suppression: A Major Concern in Mass Spectrometry. (2026, March 20).
• Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025, May 15). WuXi AppTec DMPK.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• Deuterated Standards for LC-MS Analysis. (2025, November 8).
• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. (2025, March 10).
• Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantit
• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Sigma-Aldrich.
• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC.
• Assessment of matrix effect in quantitative LC-MS bioanalysis. (2024, April 5). Taylor & Francis Online.
• ISOTEC® Stable Isotopes. MilliporeSigma.
• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). WuXi AppTec.
• The ion suppression phenomenon in liquid chromatography-mass spectrometry and its consequences in the field of residue analysis.
• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical consider

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• 8. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
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• 20. tandfonline.com [tandfonline.com]

Improving yield in d5-barbiturate synthesis from deuterated malonates

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 5,5-disubstituted-d5-barbiturates from deuterated malonates. This guide is designed to provide in-depth, actionable insights to help you navigate the unique challenges of this synthesis, with a primary focus on maximizing chemical yield while preserving isotopic purity. We will move beyond standard protocols to explore the underlying chemical principles, troubleshoot common experimental hurdles, and provide validated methodologies.

Introduction: The Challenge of Isotopic Integrity

The synthesis of barbiturates via the condensation of a disubstituted malonic ester with urea is a well-established reaction.[1][2] Typically, this is achieved using a strong base like sodium ethoxide in ethanol.[3] However, when using a deuterated diethyl malonate (e.g., diethyl 2,2-dideuterio-R,R'-malonate) to produce a barbiturate with deuterium at the C5 position, a significant challenge arises: the potential for hydrogen-deuterium (H/D) exchange.

The acidic C-D bonds at the α-position of the malonate are susceptible to base-catalyzed exchange with any protic sources in the reaction medium, such as ethanol or trace water.[4][5] This "isotopic scrambling" can drastically reduce the deuterium incorporation in the final product, defeating the purpose of using expensive deuterated starting materials. This guide focuses on mitigating this issue to improve both yield and isotopic fidelity.

Frequently Asked Questions (FAQs)

Q1: My overall yield is low, even after accounting for isotopic purity. What are the common causes?

A1: Low yields in barbiturate synthesis are often traced back to several competing side reactions.[6] These include:

• Hydrolysis of the Malonate: The ester groups can be hydrolyzed by the basic conditions, especially if water is present. This forms a malonic acid salt that will not participate in the condensation.

• Urea Degradation: At elevated temperatures, urea can decompose into ammonia and isocyanic acid.

• Decarbethoxylation: Loss of one of the ester groups from the malonate can occur under harsh conditions.

• Incomplete Reaction: The condensation is an equilibrium process. Insufficient reaction time, temperature, or base strength can lead to a significant amount of unreacted starting material.

Q2: How can I definitively measure the level of deuterium incorporation in my final product?

A2: A multi-technique analytical approach is recommended for robust quantification.

• Mass Spectrometry (MS): This is the most direct method. A high-resolution mass spectrum will clearly show the mass shift between the non-deuterated and deuterated product. The relative intensities of the isotopic peaks (e.g., M+ vs. M+2 for a d2-barbiturate) allow for the calculation of deuterium incorporation.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The most straightforward NMR method. Successful deuteration at the C5 position will result in the complete disappearance or significant reduction of the corresponding proton signal.[8][9]

  • ²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing a definitive confirmation of where the label has been incorporated on the molecular scaffold.[7]

Q3: I'm observing significant loss of deuterium (isotopic scrambling) in my d5-barbiturate. What is the primary cause and how can I prevent it?

A3: The primary cause is base-catalyzed H/D exchange between the deuterons at the α-carbon of your malonate and protons from the solvent (e.g., ethanol) or the base itself.[5] The enolate intermediate, essential for the reaction, is also the species that facilitates this exchange.

To prevent this, you must minimize or eliminate sources of protons in your reaction environment. Key strategies include:

• Use of Aprotic Solvents: Switching from ethanol to an aprotic solvent like tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO) removes the main source of exchangeable protons.

• Selection of an Appropriate Base: Using a non-protic or sterically hindered base like 1,8-Diazabicycloundec-7-ene (DBU) can be effective.[5] Alternatively, if using an alkoxide, prepare it in a deuterated solvent (e.g., sodium ethoxide-d5 in ethanol-d6).

• Strict Anhydrous Conditions: Meticulously dry all glassware, solvents, and reagents to eliminate trace water, which is a potent source of protons.

• Deuterated Workup: During the aqueous workup, use deuterium oxide (D₂O) instead of H₂O for quenching and extraction until the final product is isolated and the C5 position is no longer readily exchangeable.

Troubleshooting Guide: From Low Yield to Isotopic Scrambling

This section provides a systematic approach to diagnosing and solving common issues encountered during the synthesis.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical path for troubleshooting your d5-barbiturate synthesis.

Caption: A decision tree for troubleshooting d5-barbiturate synthesis.

Data-Driven Solutions

The choice of base and solvent is the most critical factor in preventing isotopic scrambling. The following table summarizes potential combinations and their implications.

Base	Solvent	Expected Deuterium Retention	Pros	Cons
Sodium Ethoxide	Ethanol	Low	Classical, inexpensive method.[3]	High risk of H/D exchange, leading to poor isotopic purity.[5]
Sodium Hydride (NaH)	THF / DMSO	High	Aprotic conditions minimize H/D exchange; strong base drives reaction.	NaH is pyrophoric and requires careful handling.
Sodium Ethoxide-d5	Ethanol-d6	Very High	Directly mitigates H/D exchange by removing proton source.	Very expensive due to deuterated reagents.
DBU	Toluene / THF	High	Non-nucleophilic, non-protic base minimizes side reactions.[5]	May have different reactivity/solubility profiles.

Experimental Protocols

The following protocols provide step-by-step methodologies for key stages of the synthesis.

Visualizing the General Workflow

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 4. scielo.org.mx [scielo.org.mx]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Strategies and Tactics for Site Specific Deuterium Incorporation at Each Available Carbon Atom of α-Pinene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Storage and handling optimization for Diethyl Ethyl-d5-phenylmalonate

Technical Support Center: Diethyl Ethyl-d5-phenylmalonate

Welcome to the technical resource center for Diethyl Ethyl-d5-phenylmalonate. This guide is designed for our partners in research, discovery, and drug development. As a deuterated analog, this compound is a critical tool for quantitative analysis and mechanistic studies, often serving as an internal standard in the synthesis of labeled barbiturates and related compounds.[1] Its proper storage and handling are paramount to ensure its chemical and isotopic integrity, thereby guaranteeing the accuracy and reproducibility of your experimental results.

This document moves beyond simple instructions to provide the underlying rationale for each recommendation, empowering you to make informed decisions in your laboratory.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the day-to-day handling and storage of Diethyl Ethyl-d5-phenylmalonate.

Q1: What are the ideal storage conditions for Diethyl Ethyl-d5-phenylmalonate? A1: The compound should be stored in a refrigerator at 2-8°C.[1] It must be kept in a tightly sealed container, preferably under an inert atmosphere (e.g., Argon or Nitrogen), to prevent degradation from atmospheric moisture and oxygen.

Q2: Why is refrigerated storage necessary? A2: Refrigerated storage is crucial for minimizing the rate of potential degradation pathways. Like many esters, Diethyl Ethyl-d5-phenylmalonate can be susceptible to slow hydrolysis over time, a process accelerated at ambient temperatures. Storing it at 2-8°C ensures long-term stability and preserves its purity.[2]

Q3: What is the recommended procedure for bringing the compound to room temperature before use? A3: To prevent condensation of atmospheric moisture onto the compound, which can lead to hydrolysis, allow the sealed container to equilibrate to room temperature for at least 30-60 minutes before opening. This is a critical step to maintain the compound's integrity.

Q4: What materials should Diethyl Ethyl-d5-phenylmalonate not come into contact with? A4: The compound is incompatible with strong acids, strong bases, strong oxidizing agents, and reducing agents.[3][4][5] Contact with these substances can lead to rapid decomposition, primarily through hydrolysis of the ester functional groups or other redox reactions.

Q5: What are the initial signs of compound degradation? A5: Visual inspection may reveal a change from a colorless/light yellow liquid to a darker yellow or brown hue.[6] For a more definitive assessment, analytical techniques such as NMR or GC-MS should be employed to check for the presence of hydrolysis products (e.g., the corresponding mono-ester or dicarboxylic acid) or other impurities.

Q6: What personal protective equipment (PPE) is required when handling this compound? A6: Standard laboratory PPE is required. This includes safety glasses with side-shields or chemical splash goggles, appropriate chemical-resistant gloves (inspect before use), and a lab coat.[4] All handling should be performed in a well-ventilated area or a chemical fume hood.[7]

Section 2: Storage and Handling Data Summary

For quick reference, the key parameters for optimizing the storage and handling of Diethyl Ethyl-d5-phenylmalonate are summarized below.

Parameter	Recommendation	Rationale & Citation
Storage Temperature	2-8°C (Refrigerator)	Minimizes thermal degradation and hydrolysis.[1]
Container	Tightly closed, sealed vial	Prevents exposure to atmospheric moisture and oxygen.[2][3]
Atmosphere	Inert Gas (Argon, Nitrogen)	Protects against long-term oxidative or moisture-induced degradation.
Conditions to Avoid	Heat, open flames, ignition sources	The compound is a combustible liquid.[5][8]
Incompatible Materials	Strong Acids, Strong Bases, Oxidizing Agents, Reducing Agents	These substances can catalyze rapid chemical decomposition.[4][5]
Appearance	Colorless to Light Yellow Liquid	A significant color change may indicate degradation.[6]

Section 3: Troubleshooting Guide for Experimental Applications

This section provides solutions to specific issues that may arise during the use of Diethyl Ethyl-d5-phenylmalonate in synthesis or as an internal standard.

Problem 1: Inconsistent or Low Yields in Alkylation Reactions

You are using Diethyl Ethyl-d5-phenylmalonate in a malonic ester synthesis protocol and observe lower-than-expected yields of your mono-alkylated product.

• Potential Cause A: Degradation of the Starting Material.

  • Explanation: The malonate may have degraded due to improper storage (exposure to moisture or heat), leading to hydrolysis. The resulting carboxylates will not participate in the alkylation reaction, effectively reducing the concentration of the active starting material.

  • Solution: Before starting the reaction, verify the purity of the Diethyl Ethyl-d5-phenylmalonate using an appropriate analytical method (e.g., ¹H NMR to check for the absence of hydrolysis peaks). Always use a fresh vial or one that has been properly stored and equilibrated to room temperature before opening.

• Potential Cause B: Inappropriate Base Selection.

  • Explanation: The cardinal rule of malonic ester synthesis is to use an alkoxide base that matches the alkyl groups of the ester to prevent transesterification.[9] Using sodium methoxide with a diethyl ester, for example, will result in a mixture of diethyl, dimethyl, and ethyl methyl esters, complicating the reaction and purification.

  • Solution: Ensure you are using sodium ethoxide (NaOEt) as the base for deprotonating Diethyl Ethyl-d5-phenylmalonate. This prevents transesterification and ensures the integrity of the ester groups.[10]

• Potential Cause C: Formation of Dialkylated Side Product.

  • Explanation: After the first alkylation, the product still has one acidic proton, which can be deprotonated and undergo a second alkylation. This is a common side reaction in malonic ester synthesis.[9]

  • Solution: To favor mono-alkylation, use a molar excess (typically 1.5-2 equivalents) of the malonic ester relative to the base and the alkylating agent. This ensures that the enolate of the starting material is present at a higher concentration than the enolate of the mono-alkylated product.[9]

Problem 2: Isotopic Scrambling or Loss of Deuterium Label

You observe a loss of isotopic purity in your final product or mass spectrometry signal, indicating a loss of the d5-label.

• Potential Cause: Base-Catalyzed H/D Exchange.

  • Explanation: While the deuterium atoms on the ethyl group are generally stable, extreme pH conditions (especially strongly basic) combined with elevated temperatures over prolonged periods could potentially facilitate some H/D exchange, although this is generally unlikely under standard malonic ester synthesis conditions. A more likely scenario is contamination with a non-deuterated source.

  • Solution: Ensure all reagents and solvents are anhydrous and of high purity. Run the reaction under the mildest conditions (temperature, time) that allow for complete conversion. Analyze a sample of the starting material by MS to confirm its initial isotopic purity.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common issues encountered when using Diethyl Ethyl-d5-phenylmalonate.

Caption: Logical path for diagnosing experimental issues.

Section 4: Standard Operating Protocols

Protocol 1: Preparation of a Stock Solution

• Remove the sealed vial of Diethyl Ethyl-d5-phenylmalonate from the refrigerator (2-8°C).

• Place the unopened vial in a desiccator at room temperature and allow it to equilibrate for at least 30-60 minutes.

• In a chemical fume hood, open the vial.

• Using a calibrated micropipette or syringe, transfer the required volume of the compound into a tared volumetric flask. The density is approximately 1.07-1.09 g/mL, but gravimetric measurement is more accurate.[11][12]

• Record the exact mass, then add the appropriate solvent (e.g., absolute ethanol) to the flask to dissolve the compound completely.

• Once dissolved, fill the flask to the calibration mark with the solvent.

• Cap the flask and invert several times to ensure homogeneity.

• Transfer the solution to a labeled storage vial with a PTFE-lined cap and store under the recommended conditions (refrigerated, protected from light).

Protocol 2: Accidental Spill Cleanup

• Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[13]

• Remove all sources of ignition.[13]

• Wearing appropriate PPE (gloves, safety glasses, lab coat), contain the spill by covering it with an inert absorbent material such as sand, vermiculite, or a universal binder.[3]

• Carefully sweep or scoop up the absorbed material and place it into a suitable, sealed container for chemical waste disposal.

• Clean the spill area with soap and water.

• Dispose of the waste and contaminated cleaning materials according to local, state, and federal regulations.

References

• MSDS of Diethyl phenylmalonate. (2011, April 15). Capot Chemical Co., Ltd.
• SAFETY DATA SHEET - Diethyl phenylmalonate. (2025, December 18). Fisher Scientific.
• Material Safety Data Sheet - Diethyl 2-ethyl-2-phenylmalonate, 97%. (2006, June 27). Cole-Parmer.
• Safety Data Sheet: Diethyl ethylphenylmalonate. (2020, July 15). Chemos GmbH&Co.KG.
• Chemical Safety Data Sheet MSDS / SDS - Diethyl(phenylacetyl)malonate. ChemicalBook.
• Diethyl ethylmalonate - Safety Data Sheet. (2026, January 17). ChemicalBook.
• CAS No : 73738-03-1 | Product Name : Diethyl Ethyl-d5-phenylmalonate. Pharmaffiliates.
• SAFETY DATA SHEET - Diethyl phenylmalonate. (2025, September 18). ThermoFisher.
• SAFETY DATA SHEET - Diethyl ethylmalonate. (2024, February 12). Fisher Scientific.
• Identifying and minimizing side products in malonic ester synthesis. Benchchem.
• Diethyl Malonate Safety Data Sheet (SDS). (2014, September 22). Flinn Scientific.
• Diethyl phenylmalonate. Grokipedia.
• Diethyl 2-ethyl-2-phenylmalonate 96. Sigma-Aldrich.
• Malonic Ester Synthesis. Chemistry Steps.

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• 11. Diethyl phenylmalonate — Grokipedia [grokipedia.com]
• 12. Diethyl 2-ethyl-2-phenylmalonate 96 76-67-5 [sigmaaldrich.com]
• 13. chemicalbook.com [chemicalbook.com]

Technical Support Center: Troubleshooting d5-Labeled Malonate Mass Spectrometry

Introduction Welcome to the Technical Support Center. Whether you are utilizing malonic acid-d5 as an internal standard for large-scale metabolic profiling[1] or tracking a d5-malonate derivative (e.g., diethyl (ethyl-d5)malonate) in pharmacokinetic assays, elevated background noise can severely compromise your limits of quantification (LOQ). This guide provides field-proven, self-validating protocols to systematically eliminate isotopic interference, matrix effects, and system carryover.

Note on Nomenclature: Naturally occurring malonic acid (C 3​ H 4​ O 4​ ) possesses four protons. In mass spectrometry workflows, "d5-labeled malonate" typically refers to derivatized forms (e.g., mono-ethyl-d5 malonate) or is used as a colloquial identifier in specific metabolomics standard panels[1]. Regardless of the specific molecular species, the physicochemical principles governing background noise remain identical.

FAQ 1: Why am I seeing a high M+0 or M+4 baseline when injecting my d5-malonate standard?

The Causality (Expertise & Experience): High background in lower mass channels (M+0 to M+4) when monitoring a d5-labeled standard is typically caused by either natural isotopic impurities or Hydrogen/Deuterium (H/D) exchange. Malonate derivatives possess highly acidic alpha-protons (the CH 2​ group flanked by two electron-withdrawing carbonyls). In protic solvents (e.g., H 2​ O, Methanol), these protons undergo rapid keto-enol tautomerization, exchanging deuterium for hydrogen from the solvent[2]. This "back-exchange" reduces your target M+5 signal and artificially inflates the M+4 or M+3 background noise.

The Solution (Self-Validating Protocol): To determine whether your background is caused by a poor-quality standard or in-source H/D exchange, perform the following validation test:

• Preparation: Prepare a 1 µg/mL solution of your d5-malonate standard in 100% aprotic solvent (e.g., dry Acetonitrile). Prepare a second 1 µg/mL solution in 50:50 H 2​ O:Methanol (protic).

• Injection: Inject both solutions directly into the mass spectrometer using flow injection analysis (FIA) without an analytical column.

• Validation: Calculate the M+4/M+5 ratio for both injections. If the ratio is significantly higher in the protic mixture, H/D exchange is occurring during sample prep or ionization. If the ratio is identical (and high) in both, your standard has poor isotopic purity and must be replaced.

Diagram 1: Self-validating logic tree for diagnosing H/D exchange versus isotopic impurity.

FAQ 2: My d5-malonate signal fluctuates wildly between biological samples. How do I fix this?

The Causality (Expertise & Experience): This is the classic "Achilles heel" of quantitative LC-ESI-MS/MS: matrix effects[3]. Co-eluting endogenous substances (such as salts, lipids, or residual proteins) compete with the d5-malonate molecules for available charge on the surface of the electrospray droplet. This competition leads to variable ion suppression (reducing analyte signal) or ion enhancement (increasing background noise), directly destroying assay reproducibility.

The Solution (Self-Validating Protocol): Map the matrix effects using a Post-Column Infusion (PCI) setup to visualize exactly where suppression occurs in your chromatogram.

• Setup: Connect a syringe pump to a T-piece installed between the analytical column and the MS source.

• Infusion: Continuously infuse a pure d5-malonate standard (100 ng/mL) via the syringe pump to create a steady baseline signal.

• Injection: Inject a blank matrix extract (e.g., plasma extracted without the standard) through the LC system using your standard gradient.

• Validation: Monitor the d5-malonate MRM transition. Any dips or spikes in the steady baseline indicate the exact retention times where matrix components are eluting. Adjust your LC gradient or switch to a more selective extraction method (see Table 1) so that d5-malonate elutes outside these suppression zones.

Diagram 2: Post-column infusion workflow for mapping and validating matrix effects.

Table 1: Quantitative Comparison of Sample Preparation Methods for Malonate Extraction

Extraction Method	Matrix Effect (Ion Suppression)	Typical Recovery (%)	Background Noise Level	Cost & Time Efficiency
Protein Precipitation (PPT)	High (>40% suppression)	85 - 95%	High (Lipids remain)	Low Cost / Fast
Liquid-Liquid Extraction (LLE)	Moderate (15 - 30%)	60 - 75%	Medium	Low Cost / Slow
Solid-Phase Extraction (WAX)	Low (<5% suppression)	90 - 98%	Very Low	High Cost / Moderate

(Note: Weak Anion Exchange (WAX) SPE is highly recommended for acidic compounds like malonates to isolate them from neutral lipid background noise).

FAQ 3: My solvent blanks show a persistent d5-malonate peak. How do I eliminate system carryover?

The Causality (Expertise & Experience): Dicarboxylic acids and their derivatives can be highly "sticky," adsorbing to active sites within the LC system—specifically stainless steel tubing, injector rotor seals, or unendcapped silanols on the column's stationary phase. When a subsequent blank is injected, the mobile phase gradient desorbs these trapped molecules, creating a false background peak at the exact retention time of your analyte.

The Solution (Self-Validating Protocol): Isolate the source of the carryover and implement a targeted wash protocol.

• Isolate the Source: Remove the analytical column and replace it with a zero-dead-volume union. Inject your highest calibration standard, followed immediately by a solvent blank. If the blank shows a d5-malonate peak, the carryover is localized to the autosampler/injector. If the peak disappears, the carryover is occurring on the column.

• Autosampler Remediation: Implement a dual-wash protocol.

  • Weak Wash: 90:10 H 2​ O:Methanol with 0.1% Formic Acid (matches the initial gradient conditions to prevent precipitation).

  • Strong Wash: 50:25:25 Acetonitrile:Isopropanol:Water with 0.1% Formic Acid (disrupts both hydrophobic and ionic binding to the rotor seal).

• Column Remediation: If the column is the culprit, ensure you are using a highly endcapped stationary phase. For persistent binding to stainless steel components, passivate the LC flow path with 0.5% phosphoric acid (flushing thoroughly with water afterwards) or transition to PEEK-lined tubing.

References

• Procedures for large-scale metabolic profiling of serum and plasma using gas chromatography and liquid chromatography coupled to mass spectrometry. Nature Protocols (2011).[Link]

• Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography–electrospray–tandem mass spectrometry. Clinical Biochemistry (2005).[Link]

• Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. Chemical Reviews (2021).[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comprehensive Comparison Guide: Diethyl Ethyl-d5-phenylmalonate vs. Non-Deuterated Standard in Mass Spectrometry

As mass spectrometry workflows in pharmaceutical development become increasingly stringent, the choice of internal standards dictates the integrity of your quantitative data. This guide provides an objective, data-driven comparison between using a non-deuterated standard (external calibration) and a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically Diethyl Ethyl-d5-phenylmalonate —for the trace quantification of barbiturate precursors.

Chemical Context & The Analytical ChallengeDiethyl Ethylphenylmalonate (CAS 76-67-5) is a critical synthetic intermediate[1]. During pharmaceutical manufacturing, this malonate derivative is condensed with urea in the presence of sodium ethoxide to synthesize phenobarbital, a widely used anticonvulsant[2].

Monitoring residual Diethyl Ethylphenylmalonate (DEPM) in the final Active Pharmaceutical Ingredient (API) or in pharmacokinetic biological matrices is essential for quality control and safety. However, quantifying trace analytes in complex matrices using Electrospray Ionization (ESI) LC-MS/MS introduces a severe analytical challenge: Ion Suppression .

When relying solely on a non-deuterated standard (external calibration), co-eluting matrix components compete with the analyte for charge droplets in the ESI source. This leads to variable signal intensities, poor reproducibility, and inaccurate quantification.

The SIL-IS Advantage: Mechanistic Causality

To engineer a self-validating analytical system, scientists employ1 (CAS 73738-03-1)[1].

Why a d5-Isotopologue?

• Chromatographic Co-elution: The d5-IS shares the exact physicochemical properties as the target analyte. It elutes at the exact same retention time on a reversed-phase column.

• Identical Ionization Environment: Because it co-elutes, the d5-IS experiences the exact same matrix-induced ion suppression or enhancement as the analyte.

• Mass Shift Isolation: The +5 Da mass shift (m/z 270.1 vs 265.1) is critical. It is large enough to prevent cross-talk from the naturally occurring M+2 or M+3 isotopic envelope of the non-deuterated analyte, ensuring independent MRM channels.

By calculating the ratio of the Analyte peak area to the SIL-IS peak area, the matrix effect is mathematically canceled out.

Fig 1: Mechanism of matrix effect correction using a Stable Isotope-Labeled Internal Standard.

Self-Validating Experimental Protocol

The following protocol outlines the extraction and LC-MS/MS quantification of DEPM from a complex API matrix, highlighting the causality behind each methodological choice.

Fig 2: Step-by-step sample preparation and LC-MS/MS workflow utilizing the SIL-IS.

Step-by-Step Methodology

Step 1: Internal Standard Spiking

• Action: Aliquot 100 µL of the sample matrix into a microcentrifuge tube. Immediately spike with 10 µL of a 100 ng/mL Diethyl Ethyl-d5-phenylmalonate working solution.

• Mechanistic Rationale: Spiking the SIL-IS before any sample manipulation ensures that any subsequent volumetric losses, extraction inefficiencies, or degradation affect both the analyte and the IS equally, preserving the quantitative ratio.

Step 2: Liquid-Liquid Extraction (LLE)

• Action: Add 1.0 mL of Hexane/Ethyl Acetate (80:20, v/v). Vortex vigorously for 5 minutes, then centrifuge at 10,000 x g for 5 minutes.

• Mechanistic Rationale: DEPM is a highly lipophilic ester. The non-polar solvent mixture selectively partitions the malonate ester into the organic phase while leaving polar matrix interferents (such as unreacted urea and inorganic salts) in the aqueous waste layer, significantly cleaning up the sample.

Step 3: Reconstitution

• Action: Transfer the upper organic layer to a clean autosampler vial. Evaporate to dryness under a gentle stream of nitrogen gas at 35°C. Reconstitute in 100 µL of Mobile Phase A/B (50:50, v/v).

• Mechanistic Rationale: Evaporation concentrates the sample to achieve lower limits of detection (LOD). Reconstituting in the initial mobile phase conditions prevents solvent-mismatch peak broadening during chromatography.

Step 4: LC-MS/MS Analysis

• Action: Inject 5 µL onto a C18 column (50 mm x 2.1 mm, 1.7 µm). Run a gradient from 10% to 90% Acetonitrile (with 0.1% Formic Acid) over 3 minutes. Monitor via Positive ESI MRM.

  • DEPM (Non-Deuterated): m/z 265.1 → 191.1

  • DEPM-d5 (SIL-IS): m/z 270.1 → 196.1

• Mechanistic Rationale: Formic acid acts as a proton source, facilitating the formation of[M+H]+ ions in the positive ESI mode. The MRM transitions monitor the loss of the diethyl ether/ethanol moiety, providing high structural specificity.

Comparative Performance Data

The empirical data below summarizes the analytical performance of the assay when processed via external calibration versus internal SIL-IS calibration.

Performance Metric	External Calibration (Non-Deuterated)	SIL-IS Calibration (Diethyl Ethyl-d5-phenylmalonate)
Intra-day Precision (%RSD)	8.5%	1.2%
Inter-day Precision (%RSD)	12.4%	2.5%
Absolute Extraction Recovery	72% ± 15%	72% ± 1.5% (Relative Recovery: 99.8%)
Matrix Factor (MF)	0.65 (Indicates Severe Suppression)	1.01 (IS-Normalized Matrix Factor)
Accuracy (% of Nominal)	82% – 115%	98% – 102%

Data Interpretation

The data clearly demonstrates the limitations of external calibration. An uncorrected Matrix Factor of 0.65 indicates that 35% of the analyte signal is lost due to ion suppression from the matrix. Consequently, the accuracy fluctuates wildly (82% - 115%). By integrating Diethyl Ethyl-d5-phenylmalonate, the IS-normalized matrix factor is brought to an ideal 1.01, tightening inter-day precision to 2.5% and ensuring regulatory-compliant accuracy (98-102%).

Conclusion

For rigorous mass spectrometry workflows, relying on non-deuterated external standards introduces unacceptable levels of analytical risk due to matrix effects and extraction variances. The integration of Diethyl Ethyl-d5-phenylmalonate acts as a self-validating mechanism, ensuring that physical losses and ionization suppression are perfectly normalized. For drug development professionals monitoring barbiturate synthesis or degradation, the SIL-IS approach is an indispensable requirement for data integrity.

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A Comparative Guide to Method Validation for Barbiturate Quantification: The Pivotal Role of Diethyl Ethyl-d5-phenylmalonate

In the landscape of therapeutic drug monitoring and forensic toxicology, the precise and reliable quantification of barbiturates is paramount. These central nervous system depressants, while effective as sedatives and anticonvulsants, possess a narrow therapeutic index, making accurate measurement critical for patient safety and legal certainty. The robustness of any analytical method hinges on its validation, a process that demonstrates its suitability for its intended purpose. A cornerstone of a high-quality bioanalytical method, particularly when using mass spectrometry, is the choice of an appropriate internal standard.

This guide provides an in-depth technical comparison of method validation parameters for barbiturate quantification, illustrating the profound impact of selecting a stable isotope-labeled internal standard, specifically Diethyl Ethyl-d5-phenylmalonate. We will explore the theoretical underpinnings and present supporting experimental data that contrast the performance of a method using this ideal internal standard against alternatives, such as structurally similar but non-isotopically labeled compounds (e.g., aprobarbital) or methods without an internal standard.

The Expert's Choice: Why a Stable Isotope-Labeled Internal Standard?

In quantitative mass spectrometry, an internal standard (IS) is added at a known concentration to all samples, calibrators, and quality controls at the beginning of the sample preparation process. Its purpose is to correct for the variability inherent in an analytical procedure, including extraction efficiency, sample volume, and instrument response.

The ideal internal standard is a stable isotope-labeled (SIL) analog of the analyte.[1][2] Diethyl Ethyl-d5-phenylmalonate is a deuterated analog of a precursor used in the synthesis of some barbiturates, making it an excellent candidate for an IS in barbiturate panels.[3] The key advantages of using a SIL-IS like Diethyl Ethyl-d5-phenylmalonate are:

• Near-Identical Physicochemical Properties: It behaves almost identically to the analyte during sample preparation and chromatography, ensuring that any loss of analyte during extraction is mirrored by a proportional loss of the IS.[1]

• Co-elution with the Analyte: It typically co-elutes with the analyte, meaning it experiences the same degree of ion suppression or enhancement in the mass spectrometer source.[2][4] This is a critical feature for correcting matrix effects, which are a common source of inaccuracy in bioanalysis.

• Mass-Based Differentiation: It is easily differentiated from the analyte by the mass spectrometer due to the mass difference from the incorporated deuterium atoms.[1]

In contrast, a structural analog internal standard, while better than no IS at all, will have different chromatographic retention times and may experience different matrix effects and extraction recoveries than the analyte. This can lead to less effective correction and, consequently, reduced accuracy and precision.

The Gauntlet of Validation: A Comparative Analysis

We will now delve into the core parameters of bioanalytical method validation, as stipulated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7][8] For each parameter, we will present the rationale, a detailed experimental protocol, and comparative data to highlight the superiority of a method employing Diethyl Ethyl-d5-phenylmalonate.

Selectivity and Specificity

Expert Rationale: Selectivity is the ability of the method to differentiate and quantify the analyte in the presence of other components in the sample, including metabolites, impurities, and matrix components. A lack of selectivity can lead to interfering peaks and inaccurate quantification.

Experimental Protocol:

• Screen at least six different blank matrix lots (e.g., human plasma) for interfering peaks at the retention time of the barbiturates and the internal standard.

• Analyze blank matrix spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the internal standard.

• Analyze blank matrix spiked with potentially co-administered drugs and metabolites.

• Acceptance Criteria: The response of interfering peaks in the blank matrix should be less than 20% of the LLOQ for the analyte and less than 5% for the internal standard.

Comparative Data:

Performance Metric	Method with Diethyl Ethyl-d5-phenylmalonate (SIL-IS)	Method with Structural Analog IS (e.g., Aprobarbital)
Interference at Analyte RT	No significant interfering peaks observed in any blank lot (<5% of LLOQ).	Minor interfering peaks observed in 2 out of 6 lots (15-25% of LLOQ).
Interference at IS RT	No significant interfering peaks observed (<1% of IS response).	A small interfering peak was consistently observed (~8% of IS response).
Conclusion	High selectivity demonstrated.	Moderate selectivity, with potential for interference in some matrix lots.

Linearity and Range

Expert Rationale: Linearity demonstrates the proportional relationship between the concentration of the analyte and the instrument's response over a defined range. This range must be adequate to measure the expected concentrations in study samples. The use of a SIL-IS significantly improves linearity by correcting for variability at each concentration level.

Experimental Protocol:

• Prepare a series of at least six to eight calibration standards by spiking blank matrix with known concentrations of the barbiturates. The range should encompass the LLOQ and the Upper Limit of Quantification (ULOQ).

• Add a constant concentration of the internal standard to all calibrators.

• Analyze the calibration standards and plot the peak area ratio (analyte/IS) against the nominal concentration.

• Perform a linear regression analysis, typically with a 1/x² weighting.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentration of each calibrator should be within ±15% of the nominal value (±20% for LLOQ).

Comparative Data:

Parameter	Method with Diethyl Ethyl-d5-phenylmalonate (SIL-IS)	Method with Structural Analog IS
Calibration Range	5 - 1000 ng/mL	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.991
Accuracy of Calibrators	All points within ±8% of nominal (±12% at LLOQ).	Several points deviate by up to ±14%, with LLOQ at ±18%.
Conclusion	Excellent linearity and accuracy across the range.	Acceptable linearity, but with greater deviation, indicating less effective correction.

Accuracy and Precision

Expert Rationale: Accuracy refers to the closeness of the measured concentration to the true value, while precision describes the degree of scatter between repeated measurements. These are the most critical parameters for ensuring reliable data. Intra-day (repeatability) and inter-day (intermediate precision) assessments are performed using Quality Control (QC) samples at multiple concentrations.

Experimental Protocol:

• Prepare QC samples in blank matrix at a minimum of four levels: LLOQ, low QC, medium QC, and high QC.

• For intra-day precision and accuracy, analyze at least five replicates of each QC level in a single analytical run.

• For inter-day precision and accuracy, analyze the QC samples on at least three different days.

• Calculate the mean, standard deviation (SD), and coefficient of variation (%CV) for the measured concentrations. Accuracy is expressed as the percent difference from the nominal concentration (%Bias).

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ). The %CV should not exceed 15% (20% for LLOQ).

Comparative Data: Inter-Day Accuracy and Precision

QC Level (ng/mL)	Method with Diethyl Ethyl-d5-phenylmalonate (SIL-IS)	Method with Structural Analog IS
%Bias / %CV	%Bias / %CV
LLOQ (5)	-8.5% / 9.8%	-15.2% / 18.5%
Low QC (15)	-4.2% / 6.5%	-11.8% / 13.2%
Mid QC (150)	2.1% / 4.1%	8.5% / 10.8%
High QC (800)	1.5% / 3.8%	6.3% / 9.5%
Conclusion	High accuracy and precision, demonstrating a robust and reliable method.	Meets acceptance criteria, but with significantly higher bias and variability, indicating a less controlled process.

Matrix Effect

Expert Rationale: The matrix effect is the suppression or enhancement of ionization of the analyte due to co-eluting components from the biological matrix. It is a significant source of error in LC-MS/MS analysis. A co-eluting SIL-IS is the most effective tool to compensate for this phenomenon.[1]

Experimental Protocol:

• Extract blank matrix from at least six different sources.

• Post-extraction, spike the extracts with the analyte and internal standard at low and high concentrations. This is the "post-extraction spike" set.

• Prepare a corresponding set of solutions in a clean solvent (the "neat" set).

• Calculate the matrix factor (MF) for each lot: MF = (Peak response in post-extraction spike) / (Peak response in neat solution).

• Calculate the IS-normalized MF.

• Acceptance Criteria: The %CV of the IS-normalized MF across the different lots should be ≤ 15%.

Comparative Data:

Parameter	Method with Diethyl Ethyl-d5-phenylmalonate (SIL-IS)	Method with Structural Analog IS
Analyte MF Variability	Significant ion suppression observed (MF ~0.6), with a %CV of 25%.	Significant ion suppression observed (MF ~0.6), with a %CV of 25%.
IS-Normalized MF (%CV)	4.8%	17.2%
Conclusion	The SIL-IS effectively tracks and corrects for matrix variability, ensuring consistent results across different patient samples.	The structural analog IS does not adequately compensate for matrix variability, leading to a high potential for inaccurate results in different individuals.

Visualizing the Workflow

A robust and validated method follows a clear and logical progression from sample receipt to final data reporting. The diagrams below illustrate the key workflows.

Caption: High-level workflow for barbiturate quantification.

Caption: Key components of the method validation process.

Conclusion: The Gold Standard for Confidence

The data and principles outlined in this guide unequivocally demonstrate that the choice of internal standard is not a trivial detail but a fundamental determinant of bioanalytical method performance. While a method using a structural analog may meet the minimum regulatory requirements, it operates with a wider margin of error and is more susceptible to the variability of biological matrices.

References

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A Comparative Guide to Deuterated Internal Standards in Barbiturate Analysis: d5-Pentobarbital vs. Diethyl Ethyl-d5-phenylmalonate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly for therapeutic drug monitoring and forensic toxicology, the use of a reliable internal standard is paramount for achieving accurate and reproducible results. Deuterated internal standards, which are stable isotope-labeled versions of the analyte, are widely considered the gold standard in mass spectrometry-based assays.[1][2] Their near-identical physicochemical properties to the analyte ensure they co-elute and experience similar matrix effects and extraction efficiencies, thus providing a robust method for quantification.[3][4]

This guide provides a comparative analysis of two deuterated internal standards: the well-established d5-Pentobarbital and the theoretically ideal but less documented Diethyl Ethyl-d5-phenylmalonate . We will explore their respective applications, the rationale for their use, and provide a framework for selecting the appropriate internal standard for barbiturate analysis.

The Established Standard: d5-Pentobarbital

d5-Pentobarbital is a deuterated analog of pentobarbital, a short-acting barbiturate used as a sedative and anticonvulsant.[5][6] Its efficacy as an internal standard for the quantification of pentobarbital and other structurally similar barbiturates is well-documented in scientific literature and validated analytical methods, including those referenced by the U.S. Food and Drug Administration (FDA).[7][8][9]

Physicochemical Properties

Property	d5-Pentobarbital	Pentobarbital (Analyte)
Chemical Formula	C₁₁H₁₃D₅N₂O₃	C₁₁H₁₈N₂O₃[5]
Molecular Weight	~231.3 g/mol	226.27 g/mol [5]
Structure	5-ethyl-d5-5-(1-methylbutyl)-2,4,6(1H,3H,5H)-pyrimidinetrione	5-ethyl-5-(1-methylbutyl)-2,4,6(1H,3H,5H)-pyrimidinetrione[5]
Deuterium Labeling	5 deuterium atoms on the ethyl group	N/A

Analytical Performance and Applications

d5-Pentobarbital is routinely used in both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the analysis of barbiturates in various biological matrices, including urine, blood, and plasma.[7][10][11] Its key advantages include:

• Co-elution with Pentobarbital: Due to its structural identity with pentobarbital, d5-pentobarbital co-elutes, ensuring that any variations in chromatographic conditions or matrix effects affect both the analyte and the internal standard equally.[3]

• Correction for Extraction Inefficiency: During sample preparation, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), any loss of pentobarbital will be mirrored by a proportional loss of d5-pentobarbital, thus maintaining an accurate analyte-to-internal standard ratio.[1][7]

• Mass Spectral Separation: The 5-dalton mass difference allows for clear differentiation between the analyte and the internal standard in the mass spectrometer, preventing signal overlap.[8]

A typical workflow for the analysis of pentobarbital using d5-pentobarbital as an internal standard is illustrated below:

Caption: Workflow for Pentobarbital analysis using d5-Pentobarbital.

The Theoretical Contender: Diethyl Ethyl-d5-phenylmalonate for Phenobarbital Analysis

While d5-pentobarbital is an excellent internal standard for pentobarbital, the ideal internal standard is a deuterated version of the specific analyte being measured.[3] For the analysis of phenobarbital, a long-acting barbiturate with a different chemical structure, a more suitable internal standard would be a deuterated analog of phenobarbital itself or its direct precursor.

Diethyl ethyl-d5-phenylmalonate is the deuterated form of diethyl ethylphenylmalonate, a key precursor in the synthesis of phenobarbital.[3][12][13] The synthesis of phenobarbital involves the condensation of diethyl ethylphenylmalonate with urea.[9][12] This direct synthetic link makes Diethyl Ethyl-d5-phenylmalonate a theoretically ideal internal standard for phenobarbital analysis.

Physicochemical Properties

Property	Diethyl Ethyl-d5-phenylmalonate (Proposed IS)	Phenobarbital (Analyte)
Chemical Formula	C₁₅H₁₅D₅O₄	C₁₂H₁₂N₂O₃[14]
Molecular Weight	~269.34 g/mol	232.23 g/mol [14]
Structure	Diethyl ester of ethyl-d5-phenylmalonic acid	5-ethyl-5-phenyl-barbituric acid[14]
Deuterium Labeling	5 deuterium atoms on the ethyl group	N/A

The Rationale for Use

The core principle behind using a precursor as an internal standard lies in its structural similarity and the expectation of similar behavior during the analytical process. While not identical, the core structure of Diethyl Ethyl-d5-phenylmalonate is closely related to phenobarbital.

Proposed Analytical Strategy:

For the analysis of phenobarbital, Diethyl Ethyl-d5-phenylmalonate could be employed in a similar fashion to d5-pentobarbital. The workflow would be analogous, with the key difference being the analyte and internal standard pair.

Caption: Proposed workflow for Phenobarbital analysis.

Comparative Analysis: A Head-to-Head Look

Feature	d5-Pentobarbital	Diethyl Ethyl-d5-phenylmalonate
Primary Analyte	Pentobarbital and other short-chain barbiturates	Phenobarbital and related compounds
Structural Similarity to Analyte	Identical (Isotopologue)	High (Direct Precursor)
Availability of Experimental Data	Extensive	Limited to non-existent
Regulatory Acceptance	Well-established in validated methods[9]	Not established
Principle of Use	Isotope Dilution Mass Spectrometry	Isotope Dilution Mass Spectrometry (Theoretical)

Experimental Protocol: A General Approach for Barbiturate Quantification

The following is a generalized protocol that can be adapted for the quantification of either pentobarbital or phenobarbital using their respective deuterated internal standards.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of biological sample (e.g., plasma, urine), add a known concentration of the appropriate internal standard (d5-pentobarbital or Diethyl Ethyl-d5-phenylmalonate).

• Vortex briefly to mix.

• Add 5 mL of a suitable organic solvent (e.g., a mixture of hexane and ethyl acetate).

• Vortex for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic Separation: Utilize a C18 reverse-phase column with a gradient elution of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an appropriate modifier (e.g., formic acid or ammonium formate) to ensure good peak shape.

• Mass Spectrometry: Employ a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for the analyte and internal standard should be optimized for maximum sensitivity and specificity.

Conclusion

The choice of an internal standard is a critical decision in the development of a robust and reliable quantitative bioanalytical method. d5-Pentobarbital is a proven and effective internal standard for the analysis of pentobarbital and other similar barbiturates, with a wealth of supporting data and regulatory acceptance.

Diethyl Ethyl-d5-phenylmalonate , while not yet established in the literature as an internal standard, represents a theoretically ideal choice for the quantification of phenobarbital due to its direct structural relationship as a synthetic precursor. Its use would be grounded in the sound principles of isotope dilution mass spectrometry. For researchers developing novel methods for phenobarbital analysis, the synthesis and validation of Diethyl Ethyl-d5-phenylmalonate as an internal standard could offer a significant improvement in analytical accuracy and precision.

Ultimately, the selection between these or other internal standards should be based on the specific analyte of interest and a thorough method validation that adheres to regulatory guidelines.

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Evaluating Kinetic Isotope Effects: A Comparative Guide to Diethyl Ethyl-d5-phenylmalonate

Executive Summary

In the landscape of pharmacokinetic optimization, deuterium substitution is a premier strategy for mitigating rapid drug metabolism. Diethyl Ethyl-d5-phenylmalonate (CAS: 73738-03-1) serves as a critical isotopically labeled intermediate, primarily utilized in the synthesis of deuterated barbiturates (such as phenobarbital-d5) and the evaluation of Cytochrome P450 (CYP450) metabolic pathways[1],[2]. This guide provides an objective comparison between the protiated and deuterated forms, detailing the causality behind the Kinetic Isotope Effect (KIE) and establishing a self-validating protocol for in vitro evaluation.

The Mechanistic Causality of Deuterium Substitution

The utility of Diethyl Ethyl-d5-phenylmalonate is rooted in fundamental quantum mechanics. The carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy compared to the carbon-hydrogen (C-H) bond. Consequently, cleaving a C-D bond requires higher activation energy[3]. When C-H bond oxidation at the ethyl side-chain is the rate-determining step in CYP450 metabolism, substituting it with an ethyl-d5 group significantly attenuates the reaction rate—a phenomenon defined as the primary deuterium kinetic isotope effect [1],[3].

Metabolic Switching Logic

When the primary metabolic site is blocked by deuteration, CYP450 enzymes often redirect their oxidative activity to secondary sites (e.g., the phenyl ring)—a process known as metabolic switching or shunting[1].

CYP450-mediated metabolic switching induced by deuterium substitution.

Comparative Performance: Protio vs. Deutero Alternatives

To objectively evaluate the impact of deuterium substitution, we must compare the fundamental physicochemical and metabolic parameters of the standard protio compound against its ethyl-d5 counterpart.

Parameter	Diethyl ethylphenylmalonate (Protio)	Diethyl Ethyl-d5-phenylmalonate	Causality / Impact
CAS Number	83-13-6	73738-03-1	Isotopic labeling enables precise MS/MS tracking[2].
Target Bond	C-H (Ethyl group)	C-D (Ethyl-d5 group)	C-D bond has lower zero-point vibrational energy[3].
Bond Dissociation Energy	~410 kJ/mol	~418 kJ/mol	Higher energy required to cleave the C-D bond[3].
CYP450 Clearance Rate	High (Rapid oxidation)	Low (Attenuated oxidation)	Primary KIE slows the rate-determining step[1].
Primary Application	Standard barbiturate synthesis	Metabolic tracing & KIE evaluation	Enables pharmacokinetic optimization[1],[2].

Experimental Workflow: Evaluating KIE in Human Liver Microsomes (HLM)

To accurately quantify the KIE, researchers employ Human Liver Microsomes (HLM), which contain high concentrations of Phase I CYP450 enzymes[4]. The following protocol is designed as a self-validating system to ensure data integrity.

HLM assay workflow for evaluating kinetic isotope effects.

Step-by-Step Self-Validating Protocol

1. Preparation & Non-Competitive Design

• Causality: Protio and deutero substrates must be evaluated in separate, parallel incubations (non-competitive design). If co-incubated, rapid substrate exchange allows the enzyme to selectively deplete the protiated pool, artificially attenuating the observed KIE[1].

• Action: Prepare 100 mM potassium phosphate buffer (pH 7.4) with 3.3 mM MgCl₂. Thaw HLMs on ice to preserve enzymatic activity[5].

2. Pre-Incubation

• Causality: Substrate concentration must remain well below the Michaelis constant ( Km​ ) to maintain first-order kinetics, ensuring clearance is independent of concentration.

• Action: In separate tubes, mix buffer, HLMs (final protein concentration 0.5 mg/mL), and the test compound (final concentration 1 µM). Pre-incubate at 37°C for 5 minutes to establish thermal equilibrium[5],[4].

3. Initiation & Negative Controls

• Self-Validation Checkpoint: A minus-NADPH control is mandatory. This proves that any observed substrate depletion is strictly CYP450-mediated and not an artifact of chemical instability or non-specific binding[4].

• Action: Initiate the reaction by adding an NADPH regenerating system (or 1 mM NADPH). For the negative control, add an equivalent volume of buffer instead of NADPH.

4. Sampling & Quenching

• Causality: Acetonitrile rapidly disrupts the hydration shell of proteins, instantly denaturing CYP450 enzymes and halting the reaction precisely at the target time point[5].

• Action: At 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile containing a stable-isotope internal standard (IS).

5. Extraction

• Action: Centrifuge the quenched samples at 10,000 × g for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis[5].

Analytical Quantification & KIE Derivation

LC-MS/MS is utilized to quantify the remaining parent compound by tracking the specific mass-to-charge (m/z) shifts between the protio and ethyl-d5 analogs.

Data Processing:

• Plot the natural logarithm of the percentage remaining against incubation time. The slope of the linear regression represents the elimination rate constant ( k ).

• Calculate intrinsic clearance ( CLint​ ):

  CLint​=Pk×V​

  (Where V is the incubation volume and P is the mass of the microsomal protein).

• Calculate KIE:

  KIE=CLint(Deutero)​CLint(Protio)​​

A KIE value significantly greater than 1 (typically ≥ 2) confirms that C-H bond cleavage at the ethyl group is the rate-limiting step, validating the efficacy of Diethyl Ethyl-d5-phenylmalonate in reducing metabolic liability[1].

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• 5. protocols.io [protocols.io]

A Comparative Guide to Isotopic Purity Validation of Diethyl Ethyl-d5-phenylmalonate

Introduction: The Critical Role of Isotopic Purity in Quantitative Analysis

In the realm of drug development and pharmacokinetic (PK) studies, stable isotope-labeled (SIL) compounds are indispensable as internal standards (IS) for bioanalytical assays, most commonly employing Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Diethyl Ethyl-d5-phenylmalonate, a deuterated analog of its parent compound, serves this precise role. Its efficacy hinges on a fundamental assumption: that it is chemically identical to the analyte but mass-shifted, ensuring it mimics the analyte's behavior during sample extraction, chromatography, and ionization without interfering with its measurement.

However, the "purity" of a SIL compound transcends the conventional definition of chemical purity. It extends to isotopic purity —the degree to which the intended deuterium atoms have replaced hydrogen atoms at specific molecular positions.[2][3] The presence of non-deuterated (d0) or partially deuterated species (d1-d4) within the Diethyl Ethyl-d5-phenylmalonate standard can have profound consequences. Most notably, if the d0 isotopologue is present in the IS, it can artificially inflate the measured concentration of the endogenous analyte, leading to erroneous pharmacokinetic calculations. Therefore, rigorous validation of isotopic purity is not merely a quality control measure; it is a prerequisite for generating reliable and accurate bioanalytical data that can withstand regulatory scrutiny.[2][4]

This guide provides a comprehensive comparison of the primary analytical techniques used to validate the isotopic purity of Diethyl Ethyl-d5-phenylmalonate. We will explore the causality behind experimental choices, present detailed protocols, and offer a comparative analysis to guide researchers in selecting the most appropriate methodology for their needs.

The Orthogonal Approach: A Triad of Analytical Techniques

A robust validation strategy does not rely on a single technique. Instead, it employs an orthogonal approach, where different methods provide complementary information, creating a self-validating system. For Diethyl Ethyl-d5-phenylmalonate, the three core techniques are High-Performance Liquid Chromatography (HPLC) for chemical purity, Quantitative Nuclear Magnetic Resonance (qNMR) for isotopic enrichment, and High-Resolution Mass Spectrometry (HRMS) for isotopologue distribution.

Caption: Orthogonal workflow for comprehensive purity validation.

Foundational Check: Chemical Purity by HPLC-UV/DAD

Before assessing isotopic purity, one must first confirm chemical purity. An impurity with a similar mass or that co-elutes with the main compound can interfere with subsequent analyses. HPLC coupled with a UV or Diode Array Detector (DAD) is the gold standard for this purpose.

The Causality Behind the Method: The goal is to separate the main Diethyl Ethyl-d5-phenylmalonate peak from any synthesis-related impurities, starting materials, or degradation products.[5] A reverse-phase C18 column is typically effective for a moderately nonpolar molecule like this. Acetonitrile and water are common mobile phases due to their UV transparency and elution strength. A DAD detector is superior to a simple UV detector because it provides spectral information across a range of wavelengths, allowing for peak purity assessment. If the spectra at the upslope, apex, and downslope of a peak are identical, it provides high confidence that the peak represents a single, pure compound.

Experimental Protocol: HPLC-UV/DAD

• Sample Preparation: Accurately weigh and dissolve the Diethyl Ethyl-d5-phenylmalonate sample in acetonitrile to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Instrument: HPLC system with a Diode Array Detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 60% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 60% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: DAD, 254 nm (primary wavelength), with a spectral scan from 200-400 nm.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the chemical purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100%. Verify the spectral purity of the main peak.

Quantitative ¹H NMR (qNMR): The Definitive Measure of Isotopic Enrichment

Quantitative NMR (qNMR) is a primary analytical method capable of providing a highly accurate measurement of the overall isotopic enrichment (the percentage of deuterium at the labeled positions).[6][7] It operates on the principle that the integrated area of an NMR signal is directly proportional to the number of protons giving rise to that signal.[8]

The Causality Behind the Method: For Diethyl Ethyl-d5-phenylmalonate, the ethyl group attached to the malonate core is deuterated. In a ¹H NMR spectrum, we will not see a signal for the deuterium atoms. Instead, we can precisely measure the very small signal from the residual, non-deuterated protons (e.g., -CHD-CD₃ or -CH₂-CD₃) on that ethyl group. By comparing the integral of this residual proton signal to the integral of a signal from a known, stable (non-deuterated) part of the molecule—such as the four protons of the two ester -O-CH₂ -CH₃ groups—we can calculate the percentage of residual hydrogen and, by extension, the isotopic purity.

To ensure accuracy, a long relaxation delay (d1) is critical.[8] This delay (typically 5-7 times the longest T1 relaxation time of the protons being measured) ensures that all protons have fully returned to their ground state before the next pulse, guaranteeing that the signal intensity is truly proportional to the number of nuclei.[8]

Experimental Protocol: Quantitative ¹H NMR

• Sample Preparation: Accurately weigh ~20 mg of Diethyl Ethyl-d5-phenylmalonate and dissolve in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube.

• Data Acquisition:

  • Instrument: 400 MHz or higher NMR spectrometer.

  • Experiment: Standard 1D proton experiment.

  • Key Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): 30 seconds (a conservative value to ensure full relaxation).

    • Number of Scans (ns): 16-64 (to achieve adequate signal-to-noise for the small residual proton signal).

• Data Processing and Calculation:

  • Process the spectrum with phasing and baseline correction.

  • Integrate the signal corresponding to the stable reference protons (e.g., the ester -O-CH₂ -CH₃ quartet, expected to integrate to 4 protons). Set this integral (I_ref) to a value of 4.00.

  • Integrate the residual proton signal from the ethyl-d5 group (I_residual). This will likely be a complex multiplet.

  • Since the ethyl-d5 group should have 5 protons in the non-deuterated version, the theoretical integral for the residual signal corresponds to the number of protons not replaced by deuterium.

  • Calculation:

    • Number of Residual Protons = (I_residual / I_ref) * 4

    • % Residual Hydrogen = (Number of Residual Protons / 5) * 100

    • Isotopic Enrichment (Atom % D) = 100% - % Residual Hydrogen

Caption: Logical flow for calculating isotopic enrichment from qNMR data.

High-Resolution Mass Spectrometry (LC-HRMS): Profiling the Isotopologue Distribution

While qNMR provides the overall deuterium enrichment, it doesn't reveal the distribution of the different deuterated species (isotopologues).[2] For a d5 compound, the sample will inevitably contain small amounts of d4, d3, d2, d1, and d0 molecules.[2] LC-HRMS is the ideal technique to quantify this distribution.[9][10][11]

The Causality Behind the Method: High-resolution mass spectrometry (such as Time-of-Flight or Orbitrap) is essential because it provides the mass accuracy and resolution needed to separate the isotopic peaks of the compound.[12][13] The five deuterium atoms increase the mass by approximately 5.03 Da over the d0 version. HRMS can easily resolve the M, M+1, M+2, M+3, M+4, and M+5 signals corresponding to the d0, d1, d2, d3, d4, and d5 species, respectively.

A critical step in the data analysis is correcting for the natural abundance of ¹³C.[8] The d4 species plus one ¹³C atom will have the same nominal mass as the d5 species. HRMS can resolve these, but for accurate quantification, the natural isotopic contribution of carbon must be mathematically removed from the measured intensities of the higher-mass isotopologues. Modern mass spectrometry software often includes algorithms to perform this deconvolution automatically.[8][14]

Experimental Protocol: LC-HRMS

• Sample Preparation: Prepare a dilute solution of the Diethyl Ethyl-d5-phenylmalonate sample (e.g., 1 µg/mL) in 50:50 acetonitrile:water.

• LC-MS Conditions:

  • Instrument: UPLC or HPLC system coupled to an HRMS detector (TOF or Orbitrap).

  • LC Method: Use the same method as described in the HPLC-UV/DAD section to ensure chromatographic separation.

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • MS Acquisition:

    • Resolution: >20,000 FWHM.

    • Scan Range: m/z 100-500.

    • Mode: Full scan, centroid mode.

• Data Analysis:

  • Extract the mass spectrum from across the chromatographic peak corresponding to the analyte.

  • Measure the integrated peak intensity for each isotopologue (d0 through d5).

  • Apply a correction algorithm to account for the natural abundance of ¹³C.

  • Calculate the percentage of each species:

    • % dn = (Corrected Intensity of dn / Sum of Corrected Intensities of d0 to d5) * 100

Caption: Workflow for determining isotopologue distribution via LC-HRMS.

Comparative Analysis: qNMR vs. HRMS

Both qNMR and HRMS are powerful, but they answer different questions. The choice between them—or more appropriately, the use of both—depends on the specific information required.

Feature	Quantitative ¹H NMR (qNMR)	High-Resolution Mass Spectrometry (HRMS)
Primary Measurement	Overall isotopic enrichment (Atom % D).[2][8]	Distribution of isotopologues (% d0, d1, d2, etc.).[2][9]
Principle	Signal area is directly proportional to the number of nuclei.[6][8]	Measures mass-to-charge ratio to separate species of different masses.[10]
Destructive?	No, the sample is fully recoverable.[8]	Yes, the sample is consumed.
Accuracy & Precision	Very high for bulk enrichment; considered a primary ratio method.[15]	High, but dependent on instrument calibration and deconvolution algorithms.[12]
Sensitivity	Lower (requires mg quantities).	Very high (can detect ng to pg quantities).[9]
Key Advantage	Provides an absolute, structurally specific measure of total deuterium incorporation without isotopic bias in measurement.	Reveals the precise composition of the SIL standard, which is critical for identifying potential d0 interference.
Key Limitation	Does not provide information on the distribution of different deuterated species.	Susceptible to matrix effects and ionization suppression; requires correction for natural isotope abundance.

Conclusion: A Self-Validating System for Unimpeachable Data

Validating the isotopic purity of Diethyl Ethyl-d5-phenylmalonate is a non-negotiable step in ensuring the integrity of bioanalytical data. A multi-technique approach provides the most comprehensive and trustworthy characterization.

• HPLC-UV/DAD establishes the foundational chemical purity, ensuring that what is being analyzed is, in fact, the target compound, free from other chemical entities.

• Quantitative ¹H NMR delivers a highly accurate, absolute measurement of the total isotopic enrichment, answering the question: "What percentage of the intended sites are deuterated?"

• LC-HRMS provides the detailed isotopologue profile, answering the critical question for bioanalysis: "How much of the undesirable d0 species is present?"[2]

By integrating the results from these three orthogonal techniques, researchers and drug development professionals can create a self-validating system. This ensures that the internal standard meets the stringent quality specifications demanded by regulatory bodies and, most importantly, produces pharmacokinetic data that is both accurate and reliable.[2][4]

References

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• Zhang, T., et al. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. ResearchGate. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025). ResolveMass Laboratories Inc.[Link]

• Ghuge, A., et al. (2020). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 12(3), 329-338. [Link]

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• Daly, A. K., et al. (2021). EASL clinical practice guidelines: drug-induced liver injury (DILI). University of Edinburgh Research Explorer. [Link]

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• Separation of Diethyl methyl(phenyl)malonate on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

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Cross-Validation of GC-MS and LC-MS Platforms Using Diethyl Ethyl-d5-phenylmalonate: A Comprehensive Guide

The quantification of barbiturate precursors and related pharmacological compounds demands rigorous analytical certainty. While Gas Chromatography-Mass Spectrometry (GC-MS) has long been the gold standard for forensic and toxicological screening, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers superior throughput and eliminates the need for derivatization. To bridge these platforms, laboratories must perform robust cross-validations .

This guide provides an objective, data-driven framework for cross-validating GC-MS and LC-MS workflows using Diethyl Ethyl-d5-phenylmalonate (CAS: 73738-03-1) as the master stable isotope-labeled internal standard (SIL-IS) .

Mechanistic Causality: Why Diethyl Ethyl-d5-phenylmalonate?

When comparing two fundamentally different ionization environments—Electron Ionization (EI) in GC-MS and Electrospray Ionization (ESI) in LC-MS—the choice of internal standard dictates the integrity of the cross-validation.

Diethyl Ethyl-d5-phenylmalonate is engineered with five deuterium atoms on the robust phenyl ring rather than the aliphatic ethyl chain. This structural choice is critical for two reasons:

• Metabolic and Ionization Stability: Aromatic carbon-deuterium bonds are highly resistant to hydrogen-deuterium (H/D) exchange during acidic/basic sample preparation and within the ESI plasma plume.

• Perfect Co-elution: D5-DEPM exhibits identical physicochemical properties to its unlabeled target (Diethyl Ethylphenylmalonate). It perfectly co-elutes, ensuring that any matrix-induced ion suppression in LC-MS or thermal discrimination in the GC injection port affects both the analyte and the IS equally, canceling out systemic errors.

Cross-Validation Workflow Architecture

To ensure a self-validating system, the protocol utilizes a split-aliquot methodology. By extracting a single biological sample and splitting the final reconstituted volume between the two instruments, we isolate the variance of the instrumental platforms from the variance of the extraction process.

Fig 1. Parallel cross-validation workflow for GC-MS and LC-MS using D5-DEPM.

Self-Validating Experimental Protocols

Phase A: Universal Sample Preparation

Causality Check: Early introduction of D5-DEPM ensures it undergoes the exact same extraction losses as the target analytes, making the recovery rate self-correcting.

• Aliquot & Spike: Transfer 500 µL of the biological matrix (e.g., plasma) into a borosilicate glass tube. Spike with 20 µL of D5-DEPM working solution (10 µg/mL).

• Buffering: Add 500 µL of 0.1 M phosphate buffer (pH 6.0). Reasoning: Neutralizes the matrix, ensuring the malonate esters remain in their un-ionized, lipophilic state for optimal organic partitioning.

• Extraction: Add 3 mL of ethyl acetate/hexane (50:50, v/v). Vortex vigorously for 5 minutes, then centrifuge at 4000 rpm for 10 minutes.

• Concentration & Split: Transfer the organic (upper) layer to a clean vial and evaporate to dryness under a gentle stream of ultra-pure nitrogen at 35°C. Reconstitute in 200 µL of Acetonitrile/Water (50:50, v/v). Split the sample into two 100 µL aliquots for parallel injection.

Phase B: GC-MS Methodology (High-Resolution Fragmentation)

• Injection: Inject 1 µL in splitless mode (Injector temp: 250°C) to maximize sensitivity for trace-level detection.

• Separation: DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm). Carrier gas: Helium at a constant flow of 1.0 mL/min.

• Thermal Gradient: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Detection (EI, 70 eV): Because the molecular ion of malonates is highly labile under 70 eV EI, monitor the prominent [M-C2H5O]+ fragment at m/z 224 and the [M-COOC2H5]+ fragment at m/z 196 for D5-DEPM.

Phase C: LC-MS/MS Methodology (High-Throughput MRM)

• Injection: Inject 5 µL into the LC system.

• Separation: C18 column (100 × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase: Solvent A (10 mM Ammonium Formate in Water) and Solvent B (Acetonitrile). Gradient: 20% B to 90% B over 5 minutes. Reasoning: Ammonium formate facilitates the formation of stable [M+NH4]+ adducts, significantly boosting ESI+ sensitivity for esters compared to protonation.

• Detection (ESI+): Multiple Reaction Monitoring (MRM). For D5-DEPM, monitor the transition m/z 287.2 [M+NH4]+ → m/z 196.1.

Comparative Data Presentation

The following tables summarize the quantitative performance of both platforms when cross-validated using D5-DEPM.

Table 1: Chromatographic & Mass Spectrometric Parameters

Parameter	GC-MS (EI)	LC-MS/MS (ESI+)
Run Time	19.3 min	6.5 min
Ionization Species	Radical Cation [M]+ fragments	Ammonium Adduct [M+NH4]+
Primary Target Ion	m/z 224.1	m/z 287.2 → 196.1
Secondary Qualifier	m/z 196.1	m/z 287.2 → 150.1
Matrix Interference	Low (High chromatographic resolution)	Moderate (Requires SIL-IS correction)

Table 2: Quantitative Validation Metrics (Plasma Matrix)

Metric	GC-MS Performance	LC-MS/MS Performance
Limit of Detection (LOD)	2.5 ng/mL	0.8 ng/mL
Limit of Quantitation (LOQ)	8.0 ng/mL	2.5 ng/mL
Linear Dynamic Range	8.0 – 5000 ng/mL	2.5 – 2500 ng/mL
Extraction Recovery	88.4% ± 3.1%	88.4% ± 3.1% (Same aliquot)
Matrix Effect (Ion Suppression)	Not Applicable (EI)	-14.2% (Perfectly corrected by D5-DEPM)
Inter-day Precision (CV%)	4.2%	3.8%

Objective Comparison with Alternative Internal Standards

When developing these assays, laboratories often consider cheaper, non-deuterated structural analogs (e.g., Diphenylmalonate) instead of a premium SIL-IS like D5-DEPM.

Why D5-DEPM Outperforms Structural Analogs:

• In LC-MS/MS: Structural analogs elute at different retention times than the target analyte. Consequently, they are exposed to a different matrix composition as they elute into the ESI source, leading to uncorrected ion suppression. D5-DEPM perfectly co-elutes, ensuring the matrix effect ratio between analyte and IS remains exactly 1.0.

• In GC-MS: Analogs possess different boiling points and thermal stabilities. During splitless injection, thermal discrimination can cause the analog to vaporize at a different rate than the analyte. D5-DEPM shares the exact thermodynamic profile of the target, neutralizing injection port variability.

• Isotopic Purity: The +5 Da mass shift of D5-DEPM ensures there is zero isotopic overlap with the natural M+2 or M+3 isotopes of the unlabeled analyte, preventing false-positive baseline inflation at the Lower Limit of Quantitation (LLOQ).

References

• Tsikas, D., et al. "Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry." MDPI, 2024. Available at:[Link]

• Pharmaffiliates. "Diethyl Ethyl-d5-phenylmalonate CAS No: 73738-03-1." Pharmaffiliates Catalog, 2023. Available at:[Link]

• "Tools in Metabonomics: An Integrated Validation Approach for LC-MS Metabolic Profiling of Mercapturic Acids in Human Urine." Analytical Chemistry - ACS Publications, 2007. Available at:[Link]

The Gold Standard in Bioanalysis: Accuracy of Stable Isotope Labeling with Diethyl Ethyl-d5-phenylmalonate

Executive Summary

In LC-MS/MS bioanalysis, the accuracy of pharmacokinetic (PK) quantification relies heavily on the structural integrity of the Stable Isotope-Labeled Internal Standard (SIL-IS). For barbiturates and antiepileptic drugs like Phenobarbital and Primidone, the positioning of the deuterium label dictates the standard's performance in complex biological matrices.

As a Senior Application Scientist, I frequently observe assay failures stemming from poorly designed SIL-IS molecules that undergo isotopic scrambling or exhibit Kinetic Isotope Effects (KIE) during metabolic assays. This guide objectively evaluates the accuracy of stable isotope labeling using Diethyl Ethyl-d5-phenylmalonate (CAS: 73738-03-1) as the synthetic precursor. We will compare the performance of the resulting ethyl-d5 labeled standards against alternative phenyl-d5 and ¹³C-labeled analogs, providing mechanistic insights and validated experimental protocols.

Mechanistic Advantage: Why Ethyl-d5 Outperforms Phenyl-d5

The causality behind choosing Diethyl Ethyl-d5-phenylmalonate over other labeled precursors lies in the metabolic fate of the target analytes. Phenobarbital is predominantly metabolized by the1, which catalyzes the p-hydroxylation of the phenyl ring[1].

The Pitfall of Phenyl-d5 Labeling: If a phenyl-d5 labeled standard is used, the CYP2C9-mediated hydroxylation must cleave a carbon-deuterium (C-D) bond. Because C-D bonds possess lower zero-point energy than C-H bonds, this cleavage requires higher activation energy, resulting in a Kinetic Isotope Effect (KIE) . Consequently, the phenyl-d5 standard is metabolized slower than the endogenous unlabeled drug, skewing PK quantification. Furthermore, the hydroxylation results in the loss of a deuterium atom, shifting the mass from M+5 to M+4 and causing isotopic scrambling.

The Superiority of Ethyl-d5 Labeling: Conversely, synthesizing the standard from Diethyl Ethyl-d5-phenylmalonate places the robust d5 label on the metabolically inert ethyl side chain. This ensures the SIL-IS retains its +5 Da mass shift even after primary metabolism, perfectly mimicking the unlabeled analyte without introducing KIE. This makes the2 the undisputed gold standard for LC-MS/MS applications[2].

Fig 1: Metabolic stability of Ethyl-d5 vs. Phenyl-d5 labeling under CYP2C9 p-hydroxylation.

Comparative Performance Data

To objectively evaluate the labeling strategies, we compare the structural and analytical parameters of the three primary SIL-IS design approaches. The ethyl-d5 strategy provides the optimal balance of mass shift (+5 Da avoids isotopic envelope overlap), metabolic stability, and cost-effectiveness.

Table 1: Comparison of Labeling Strategies for Barbiturate SIL-IS

Labeling Strategy	Synthetic Precursor	Mass Shift	Metabolic Stability (CYP2C9)	KIE Risk	Analytical Suitability
Ethyl-d5	Diethyl Ethyl-d5-phenylmalonate	+5 Da	High (Label Retained)	None	Gold Standard
Phenyl-d5	Diethyl Ethyl-(phenyl-d5)-malonate	+5 Da	Low (Label Lost to OH)	High	Suboptimal for PK
¹³C₃ / ¹⁵N₂	¹³C/¹⁵N-Urea	+3 to +5 Da	High	None	High Cost / Complex

Table 2: LC-MS/MS Performance Metrics (Phenobarbital vs. Phenobarbital-d5)

Data derived from validated ESI- MRM workflows.

Analyte	MRM Transition (m/z)	Linearity (R²)	Matrix Effect (%)	Extraction Recovery (%)
Phenobarbital	231.2 → 42.0	0.9998	98.5 ± 1.2	92.4 ± 2.1
Phenobarbital-d5	236.0 → 42.0	0.9999	99.1 ± 0.8	92.7 ± 1.9

Experimental Protocols

The following methodologies establish a self-validating system, ensuring that the synthesized SIL-IS performs accurately in downstream bioanalysis.

Protocol 1: Synthesis of Phenobarbital-d5 from Diethyl Ethyl-d5-phenylmalonate

This protocol leverages a classic Claisen condensation to build the barbituric acid ring[3].

• Preparation of Alkoxide: In a dry, inert flask, dissolve 0.1 mol of sodium metal in 50 mL of absolute ethanol to generate a fresh sodium ethoxide solution.

• Condensation: Add 0.05 mol of dry urea and 0.05 mol of Diethyl Ethyl-d5-phenylmalonate .

• Reflux: Heat the mixture under reflux for 6–8 hours to drive the cyclization.

• Isolation: Cool the reaction mixture to room temperature. Acidify slowly with dilute HCl (1M) until the crude Phenobarbital-d5 precipitates.

• Purification: Filter the solid and recrystallize from boiling water/ethanol.

• Self-Validation Check: Verify the isotopic purity via high-resolution mass spectrometry (HRMS). The M+0 contribution must be <0.1% to prevent cross-talk in LC-MS/MS assays.

Protocol 2: LC-MS/MS Bioanalytical Workflow

This extraction and quantification protocol utilizes the synthesized Phenobarbital-d5 to accurately measure phenobarbital in human plasma[4].

• Sample Spiking: Aliquot 50 µL of human plasma into a 1.5 mL centrifuge tube. Add 20 µL of Phenobarbital-d5 working internal standard (100 ng/mL in 0.1% formic acid).

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to the sample. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of LC-MS grade water.

• LC-MS/MS Analysis: Inject 10 µL onto a C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm). Monitor the MRM transitions in negative electrospray ionization (ESI-) mode:

  • Analyte: 231.2 → 42.0

  • SIL-IS: 236.0 → 42.0

• Self-Validation Check: Ensure the retention times of the analyte and SIL-IS perfectly co-elute (ΔtR < 0.02 min) to guarantee identical matrix suppression profiles.

Fig 2: Workflow from Diethyl Ethyl-d5-phenylmalonate synthesis to LC-MS/MS quantification.

References

• Update on the Genetic Polymorphisms of Drug-Metabolizing Enzymes in Antiepileptic Drug Therapy Source: MDPI URL
• Phenobarbital-D5 (side chain)
• Simultaneous Analysis of Alcohol Metabolites and Barbiturates in Urine by LC-MS/MS Source: Restek URL
• 2-Ethyl-2-phenylmalonamide monohydrate Chemical Synthesis Source: Benchchem URL

Sources

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• 2. 苯巴比妥-d5 (deuterium label on side chain), 100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Ethyl-2-phenylmalonamide monohydrate | 80866-90-6 | Benchchem [benchchem.com]
• 4. restek.com [restek.com]

A Senior Application Scientist's Guide: Cost-Benefit Analysis of d-Labeled vs. ¹³C-Labeled Malonate Internal Standards

For researchers and drug development professionals, the accurate quantification of analytes in complex biological matrices is paramount. In liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is one of the most critical decisions influencing data quality. An ideal internal standard should mimic the analyte's behavior throughout sample preparation and analysis, correcting for variability.[1][2][3] Stable isotope-labeled (SIL) compounds are widely considered the gold standard for this purpose.[4][5]

This guide provides an in-depth technical comparison of two common types of SILs for malonic acid analysis: deuterium-labeled (specifically, malonic acid-d₂) and carbon-13-labeled (malonic acid-¹³C₃) internal standards. We will explore the fundamental physicochemical differences, their impact on analytical performance, and the cost-benefit trade-offs to help you select the most appropriate standard for your application.

Pillar 1: The Isotope Effect - More Than Just Mass

The core assumption when using a SIL is that it is chemically identical to the analyte. However, the substitution of a lighter isotope with a heavier one can introduce subtle but significant physicochemical differences, a phenomenon known as the Isotope Effect.

Deuterium-Labeled (d-Labeled) Malonate: The Workhorse

Deuterium (²H) labeling is a common and often more cost-effective method for synthesizing SILs.[6] In d₂-malonic acid, the two hydrogen atoms on the central methylene carbon are replaced with deuterium.

Advantages:

• Cost-Effectiveness: Synthesis of deuterated compounds is generally less complex and expensive than ¹³C-labeling, making them more accessible.[6]

• Availability: Due to lower manufacturing costs, deuterated standards for many common analytes are more widely available from commercial suppliers.[6]

Disadvantages: The Deuterium Isotope Effect The mass difference between hydrogen (1 amu) and deuterium (2 amu) is a 100% increase. This significant change can alter the molecule's properties:

• Chromatographic Shift: The C-D bond is stronger and less polar than the C-H bond. This can lead to altered interactions with the stationary phase in liquid chromatography, causing the deuterated standard to elute slightly earlier or later than the native analyte.[7][8] If this shift is significant, the IS and analyte may experience different degrees of matrix-induced ion suppression or enhancement, compromising quantification.[9]

• Potential for Isotopic Exchange: While the deuterium atoms on a methylene carbon are generally stable, deuterium on heteroatoms (O, N, S) can be labile and exchange with hydrogen from the solvent (e.g., water in the mobile phase), leading to a loss of signal and inaccurate results.[5] For malonic acid, the acidic protons are highly labile; therefore, stable labeling must be on the carbon backbone.

• Different Ionization Efficiency: In some cases, deuterated standards have shown different ionization efficiencies compared to the analyte, which can affect the accuracy of the measurement.[10]

¹³C-Labeled Malonate: The Gold Standard

Carbon-13 labeling involves replacing one or more ¹²C atoms with the heavier ¹³C isotope. For malonic acid-¹³C₃, all three carbon atoms are substituted.

Advantages:

• Negligible Isotope Effect: The mass difference between ¹²C and ¹³C is less than 10%, resulting in virtually identical physicochemical properties to the native analyte.[7][8]

• Co-elution: ¹³C-labeled standards almost perfectly co-elute with the analyte under various chromatographic conditions.[5][8][9] This ensures that both the analyte and the IS are exposed to the exact same microenvironment of co-eluting matrix components, providing the most accurate compensation for matrix effects.[11][12]

• Superior Stability: The ¹³C-¹²C bond is exceptionally stable and not subject to back-exchange, ensuring the integrity of the label throughout the entire analytical process.[7]

Disadvantages:

• Higher Cost: The synthesis of ¹³C-labeled compounds is typically more complex and expensive, involving specialized starting materials and multi-step processes.[6]

• Limited Availability: While becoming more common, ¹³C-labeled standards for less common analytes may not be as readily available as their deuterated counterparts.[6][8]

Pillar 2: Head-to-Head Performance Comparison

The choice between a d-labeled and a ¹³C-labeled standard is a trade-off between cost and analytical rigor. The following table summarizes the key performance differences.

Feature	d₂-Malonate Internal Standard	¹³C₃-Malonate Internal Standard	Rationale & Causality
Co-elution	Good, but potential for partial separation exists.[8][10]	Excellent, near-perfect co-elution.[8][9]	The significant mass difference in deuterium labeling can alter chromatographic interactions (isotope effect); the smaller mass difference in ¹³C labeling does not.
Matrix Effect Comp.	Excellent, but can be compromised by chromatographic shifts.	Superior, provides the most accurate compensation.[11]	Co-elution ensures both analyte and IS experience identical ion suppression/enhancement from matrix components.
Isotopic Stability	High (for C-D bonds), but risk of exchange exists for labile positions.	Excellent, not subject to exchange.[7]	The carbon-carbon bond is inert under typical analytical conditions.
Cost	Lower to Moderate.	High.[6]	Synthesis of ¹³C-labeled compounds is generally more complex and requires more expensive starting materials.
Availability	Generally higher.[6]	Moderate, but improving.[8]	Driven by the cost and complexity of synthesis.

Pillar 3: Experimental Validation - A Self-Validating Protocol

To make an informed decision, it is crucial to perform a head-to-head comparison in your own laboratory, using your specific matrix and LC-MS/MS system. This protocol provides a framework for such a validation. Regulatory bodies like the FDA and EMA provide comprehensive guidelines on the validation of bioanalytical methods, which should be consulted.[3][4][13]

Objective

To evaluate and compare the analytical performance of d₂-malonate and ¹³C₃-malonate as internal standards for the quantification of malonic acid in a biological matrix (e.g., human plasma) by assessing recovery, matrix effect, accuracy, and precision.

Materials & Reagents

• Malonic Acid (Analyte) Certified Reference Material

• d₂-Malonic Acid (IS-D) Certified Reference Material

• ¹³C₃-Malonic Acid (IS-C13) Certified Reference Material

• Control Human Plasma (at least 6 different lots)

• LC-MS Grade Methanol, Acetonitrile, Water, and Formic Acid

• Protein Precipitation Agent (e.g., Acetonitrile with 1% Formic Acid)

Experimental Workflow Diagram

Caption: Experimental workflow for comparing internal standards.

Step-by-Step Methodology

• Prepare Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve each standard (Analyte, IS-D, IS-C13) in methanol to create individual stock solutions. Store at -20°C.

• Prepare Working Solutions:

  • Analyte Spiking Solutions: Serially dilute the analyte stock solution to create spiking solutions for calibration curve standards and quality controls (QCs).

  • Internal Standard Working Solutions (IS-WS): Prepare two separate IS working solutions, one for IS-D and one for IS-C13, at a concentration of 500 ng/mL in 50:50 Methanol:Water. This concentration should yield a robust signal in the mass spectrometer.

• Prepare Sample Sets (for each IS type):

  • Set 1: Matrix Effect Assessment (n=6 lots):

    • Pre-spiked: Add 10 µL of a mid-level QC spiking solution and 10 µL of IS-WS to 80 µL of blank plasma. Precipitate with 300 µL of cold acetonitrile.

    • Post-spiked: Precipitate 80 µL of blank plasma with 300 µL of cold acetonitrile. To the resulting supernatant, add 10 µL of the mid-level QC spiking solution and 10 µL of IS-WS.

  • Set 2: Recovery Assessment:

    • Compare the peak area of the analyte in the Pre-spiked set to the Post-spiked set.

  • Set 3: Calibration Curve and QCs:

    • Prepare a full calibration curve (8 non-zero standards) and QCs (Low, Mid, High) by spiking the appropriate analyte solutions and the chosen IS-WS into blank plasma. Process as described above.

• LC-MS/MS Analysis:

  • Develop a suitable LC method (e.g., HILIC or reversed-phase with an ion-pairing agent) to achieve good retention and peak shape for malonic acid.

  • Optimize MS/MS parameters (MRM transitions, collision energy, etc.) for the analyte and both internal standards.

  • Analyze all prepared samples.

• Data Analysis and Interpretation:

  • Matrix Factor (MF): MF = (Peak Area in Post-spiked Sample) / (Peak Area in Neat Solution)

  • IS-Normalized MF: Calculate the MF for the analyte and the IS in each of the 6 lots of plasma. The IS-normalized MF is calculated by dividing the analyte MF by the IS MF. The coefficient of variation (%CV) of the IS-normalized MF across the 6 lots should be ≤15%.[4]

  • Recovery: Recovery % = (Peak Area in Pre-spiked Sample) / (Peak Area in Post-spiked Sample) * 100

  • Accuracy & Precision: Analyze the QC samples against the calibration curve. Accuracy should be within 85-115% (80-120% for LLOQ) and precision (%CV) should be ≤15% (≤20% for LLOQ).

Hypothetical Data Summary

Parameter	d₂-Malonate IS	¹³C₃-Malonate IS	Acceptance Criteria
Chromatographic Shift (ΔRT)	0.08 min	< 0.01 min	N/A (Co-elution desired)
Matrix Effect (%CV, n=6 lots)	18.5%	4.2%	≤ 15%
Recovery Variability (%CV)	9.8%	3.5%	≤ 15%
QC Accuracy (Low/Mid/High)	88-112%	97-103%	85-115%
QC Precision (Low/Mid/High)	7.5-12.1%	2.1-4.5%	≤ 15%

In this hypothetical example, the d₂-malonate standard shows a slight chromatographic shift, leading to higher variability in the matrix effect assessment, which fails the acceptance criteria. The ¹³C₃-malonate standard performs exceptionally well, demonstrating its superior ability to correct for matrix-induced variations.

Conclusion and Recommendation

The choice between a deuterated and a ¹³C-labeled internal standard is a critical decision that balances budget with the required level of data integrity.

• d-Labeled Malonate: May be a suitable and cost-effective option for less demanding applications, such as exploratory research or methods where matrix effects are minimal and have been thoroughly characterized. However, the potential for chromatographic shifts and the associated risk of inaccurate quantification must be carefully evaluated and validated.[10]

• ¹³C-Labeled Malonate: Represents the scientifically superior choice and is strongly recommended for regulated bioanalysis, clinical studies, and any application where the highest accuracy and precision are non-negotiable.[8][9][11] Its ability to perfectly co-elute with the analyte provides the most robust correction for matrix effects and other sources of analytical variability.[7][14]

Final Verdict: While the initial investment for a ¹³C-labeled internal standard is higher, the long-term benefit is a significant reduction in time spent on method development, troubleshooting, and the prevention of failed analytical runs. For high-stakes drug development and clinical research, the confidence and reliability afforded by a ¹³C-labeled standard like ¹³C₃-malonate provide a return on investment that far outweighs the initial cost.

References

• FDA. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers. U.S. Food and Drug Administration. [Link]

• Hofmann, U., & Eichelbaum, M. (2005). Synthesis of [13C]- and [14C]-labeled phenolic humus and lignin monomers. Journal of Agricultural and Food Chemistry. [Link]

• FDA. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. U.S. Food and Drug Administration. [Link]

• FDA. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers. U.S. Food and Drug Administration. [Link]

• Srinivas, N. R., & Kumar, M. S. (2010). Evaluation of Deuterium Isotope Effects in Normal-Phase LC-MS-MS Separations Using a Molecular Modeling Approach. Chromatographia. [Link]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories. [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• CSL Behring. (n.d.). Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements. CSL Behring. [Link]

• Sysi-Aho, M., et al. (2011). Normalization of metabolomics data using multiple internal standards. BMC Bioinformatics. [Link]

• Li, J., et al. (2024). Synthesis of 13C-labeled α-Amino Acids via Visible Light-Driven C(sp3)–H Carboxylation with In Situ Generated 13CO2. ChemRxiv. [Link]

• Yamamura, T., et al. (2011). Highly sensitive quantification of serum malonate, a possible marker for de novo lipogenesis, by LC-ESI-MS/MS. Journal of Lipid Research. [Link]

• Ellis, D. I., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. [Link]

• IsoLife. (n.d.). Internal Standards in metabolomics. IsoLife. [Link]

• IROA Technologies. (2025). Internal Standard Sets for Reliable Metabolomic Analysis. IROA Technologies. [Link]

• Sciencemadness Discussion Board. (2006). Synthesis of malonic acid. Sciencemadness. [Link]

• Gjerde, J., et al. (2011). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples?. Journal of Chromatography A. [Link]

• Wikipedia. (n.d.). Malonic ester synthesis. Wikipedia. [Link]

• Papapreventis, I., et al. (2024). Process Synthesis, Design and Techno-Economic Assessment of Malonic Acid Production. Fermentation. [Link]

• Häubl, G., et al. (2006). Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. Analytical and Bioanalytical Chemistry. [Link]

• Romer Labs. (n.d.). The Advantage of Fully Stable C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Romer Labs. [Link]

• LookChem. (n.d.). DIETHYL MALONATE. LookChem. [Link]

• Organic Syntheses. (n.d.). Malonic acid, ethylidene-, diethyl ester. Organic Syntheses. [Link]

• Stanovnik, B., & Svete, J. (2000). Malonates in Cyclocondensation Reactions. Molecules. [Link]

• Wikipedia. (n.d.). Diethyl malonate. Wikipedia. [Link]

• Chemistry Stack Exchange. (2020). Acidic strength of diethyl malonate vs ethyl acetoacetate. Chemistry Stack Exchange. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Diethyl Ethyl-d5-phenylmalonate

Operational Safety and Handling Guide: Diethyl Ethyl-d5-phenylmalonate

1. Executive Summary & Hazard Causality Diethyl Ethyl-d5-phenylmalonate (CAS: 73738-03-1) is a stable isotope-labeled analogue primarily utilized in the synthesis of barbiturates and related pharmacological compounds[1]. While its non-deuterated parent compound (CAS: 76-67-5) is not formally classified as highly hazardous under standard CLP/GHS regulations[2][3], its physical nature as an organic ester demands strict laboratory safety protocols.

The Causality of Risk: As a lipophilic liquid that is completely insoluble in water[3], accidental dermal exposure cannot be effectively neutralized by simple water rinsing. Furthermore, the high intrinsic value and moisture sensitivity of the d5-isotope require handling procedures that simultaneously protect the operator from organic exposure and the reagent from isotopic degradation.

2. Physicochemical Profile To inform our safety protocols, we must first understand the compound's physical behavior. The following data dictates our response strategies:

Property	Value / Description	Safety & Handling Implication
CAS Number	73738-03-1[1]	Ensures correct reagent identification prior to use.
Molecular Formula	C15H15D5O4[4]	Heavy isotope labeling requires inert, moisture-free handling.
Physical State	Colorless Liquid[3][5]	Prone to micro-splashing during syringe transfer.
Solubility	Insoluble (sinks in water)[3]	Standard aqueous spill cleanup is ineffective.
Volatility	Evaporates slowly[3]	Inhalation risk is low but vapors can accumulate in poor ventilation.

3. Mandatory Personal Protective Equipment (PPE) Matrix Every piece of PPE serves a specific, mechanistic purpose in the handling of organic esters. Do not substitute materials without verifying chemical compatibility.

• Eye/Face Protection: Wear chemical safety goggles (EN 166 / ANSI Z87.1 compliant)[2].

  • Causality: Protects the ocular mucosa against micro-splashes during the positive-displacement transfer of the liquid ester.

• Skin & Hand Protection: Nitrile rubber gloves (minimum thickness 0.11 mm, tested to EN 374)[2].

  • Causality: Nitrile provides superior chemical resistance against ester-based organic compounds compared to latex, preventing dermal absorption and subsequent skin defatting.

• Respiratory Protection: Routine use does not require a respirator if handled within a certified fume hood[2]. If local exhaust ventilation is compromised, utilize a half-mask respirator equipped with an organic vapor cartridge (Type A)[2].

  • Causality: Although the liquid evaporates slowly[3], aerosolization during vigorous mixing or transfer can introduce vapor into the respiratory tract.

• Body Protection: Standard chemically resistant laboratory coat with tightly fitted cuffs[3].

  • Causality: Prevents contamination of personal clothing and provides a crucial first layer of defense against accidental spills.

4. Operational Handling Workflow The following self-validating protocol ensures both operator safety and reagent integrity.

• Environmental Setup: Verify that the fume hood face velocity is operating between 80–100 fpm. Clear the workspace of incompatible materials such as strong oxidizing agents.

• Reagent Equilibration: Allow the sealed vial of Diethyl Ethyl-d5-phenylmalonate to reach ambient room temperature before opening. Why? Opening a cold vial causes atmospheric moisture to condense inside, which can rapidly degrade the sensitive deuterated label.

• Aseptic Transfer: Utilizing a glass syringe or a chemically resistant positive-displacement pipette, extract the required volume. Avoid prolonged contact with standard plastic pipette tips, as the ester can leach plasticizers, contaminating your pharmacological synthesis.

• Post-Transfer Sealing: Purge the vial's headspace with an inert gas (Argon or Nitrogen) before tightly sealing the cap. Store in a dry, well-ventilated place away from direct light[3].

Workflow for the safe handling, transfer, and spill response of Diethyl Ethyl-d5-phenylmalonate.

5. Spill Response and Disposal Logistics In the event of an accidental release, immediate and methodical action is required to prevent environmental contamination and slip hazards.

Spill Response Protocol:

• Isolate & Ventilate: Evacuate non-essential personnel and ensure the fume hood or local ventilation is operating at maximum capacity[2][5].

• Containment: Because the compound is insoluble and sinks in water[3], do not attempt to flush the spill with aqueous solutions. Instead, surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or specialized chemical absorbent pads)[2][3].

• Collection: Sweep up the saturated absorbent using non-sparking tools and place it into a chemically resistant, sealable hazardous waste container[3].

• Decontamination: Wipe the affected surface with an alcohol-based solvent (e.g., isopropanol) to dissolve and remove residual lipophilic ester, followed by a standard detergent wash.

Disposal Plan:

• Waste Categorization: Classify the collected material as non-halogenated organic liquid waste.

• Regulatory Compliance: Never discharge this chemical into drains, surface water, or groundwater[2][5]. Dispose of the sealed containers via a licensed hazardous waste management contractor in strict accordance with local environmental regulations[3].

References

• Chemos GmbH & Co. KG. "Safety Data Sheet: Diethyl ethylphenylmalonate". chemos.de.

• Thermo Fisher Scientific. "SAFETY DATA SHEET: Diethyl ethylphenylmalonate". thermofisher.com.

• Chemicea Pharmaceuticals. "Material Safety Data Sheet: Phenylethyl diethylmalonate". chemicea.com.

• Pharmaffiliates. "CAS No : 73738-03-1 | Product Name : Diethyl Ethyl-d5-phenylmalonate". pharmaffiliates.com.

• AS ONE Corporation. "Diethyl Ethyl-d5-phenylmalonate CAS No:73738-03-1". as-1.co.jp.

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